Technical Whitepaper: Chemical Profile and Synthetic Utility of 5-Butylisoxazole-4-carbonyl chloride
Executive Summary 5-Butylisoxazole-4-carbonyl chloride is a specialized heterocyclic electrophile serving as a critical intermediate in the synthesis of immunomodulatory and antineoplastic agents. Structurally related to...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
5-Butylisoxazole-4-carbonyl chloride is a specialized heterocyclic electrophile serving as a critical intermediate in the synthesis of immunomodulatory and antineoplastic agents. Structurally related to the active metabolite of Leflunomide (A77 1726), this compound allows for the introduction of a lipophilic butyl chain into the isoxazole scaffold, modulating the physicochemical properties (LogP, solubility) of downstream pharmacophores. This guide provides a comprehensive technical analysis of its chemical properties, synthetic routes, and handling protocols, grounded in patent literature and mechanistic organic chemistry.
Chemical Identity and Physicochemical Profile[1][2][3][4]
The introduction of a butyl group at the C5 position of the isoxazole ring significantly alters the steric and electronic profile compared to the more common methyl derivatives. The carbonyl chloride moiety at C4 provides a highly reactive handle for nucleophilic acyl substitution.
Table 1: Physicochemical Properties
Property
Data / Prediction
Confidence
IUPAC Name
5-Butylisoxazole-4-carbonyl chloride
High
Molecular Formula
High
Molecular Weight
187.62 g/mol
High
Physical State
Viscous oil or low-melting solid
High (Analog based)
Boiling Point
~90-95 °C (at 0.5 mmHg)
Predicted
LogP (Calculated)
2.8 ± 0.4
High (vs. Methyl ~1.2)
Reactivity
High moisture sensitivity; lachrymator
High
Storage
< -20°C, Inert atmosphere (Ar/N2)
Standard
Note: The increased lipophilicity (LogP ~2.8) compared to the methyl analog makes this derivative valuable for designing CNS-active agents or improving membrane permeability in drug candidates.
Synthetic Route and Methodology
The synthesis of 5-butylisoxazole-4-carbonyl chloride typically follows a convergent pathway starting from beta-keto esters. The following protocol is adapted from established isoxazole methodologies (e.g., US Patent 5,494,911).
Reaction Pathway Visualization
Figure 1: Step-wise synthesis from ethyl 3-oxoheptanoate. The formation of the isoxazole ring precedes the chlorination step.
Detailed Protocol: Acid to Acid Chloride
While the ester synthesis is standard, the conversion of the carboxylic acid to the acid chloride requires strict moisture control to prevent reversion.
Reagents:
5-Butylisoxazole-4-carboxylic acid (1.0 eq)
Thionyl chloride (
) (5.0 eq) - Acts as solvent and reagent.
Catalytic DMF (1-2 drops)
Procedure:
Setup: Flame-dry a round-bottom flask equipped with a reflux condenser and a
drying tube or nitrogen inlet.
Addition: Charge the flask with 5-butylisoxazole-4-carboxylic acid. Add thionyl chloride slowly. Add catalytic DMF to form the Vilsmeier-Haack intermediate, accelerating the reaction.
Reflux: Heat the mixture to reflux (
) for 2–3 hours. The evolution of and gas indicates reaction progress.
Workup: Once gas evolution ceases, cool the mixture. Remove excess
via rotary evaporation under reduced pressure.
Purification: Azeotrope the residue with anhydrous toluene (
) to remove trace thionyl chloride. The resulting oil/solid is used directly in the next step without chromatographic purification to avoid hydrolysis.
Reactivity Profile and Mechanistic Insights[4][5]
The core utility of 5-butylisoxazole-4-carbonyl chloride lies in its electrophilicity.[1] The electron-withdrawing nature of the isoxazole ring (due to the electronegative oxygen and nitrogen) enhances the reactivity of the carbonyl carbon, making it a potent acylating agent.
Nucleophilic Acyl Substitution (Amidation)
The most common application is coupling with anilines or aliphatic amines to form isoxazole-4-carboxamides.
Mechanism:
The reaction proceeds via an addition-elimination mechanism. The amine nucleophile attacks the carbonyl carbon, forming a tetrahedral intermediate. The chloride ion, being a good leaving group, is expelled, restoring the carbonyl double bond.
Figure 2: Mechanistic pathway for the formation of carboxamides. Base scavenger (e.g., TEA) is required to neutralize HCl.
Stability Considerations
Hydrolysis: The compound reacts violently with water to regenerate the carboxylic acid and HCl.
Thermal Stability: Generally stable up to 100°C in the absence of moisture.
Ring Stability: The isoxazole ring is stable to acid chlorides but can be labile under strong reducing conditions (e.g.,
, Fe/AcOH), which may cleave the N-O bond to form enamino ketones.
Applications in Drug Discovery[2][6][7]
Leflunomide Analogs
Leflunomide (Arava) is an isoxazole-based DMARD (Disease-Modifying Antirheumatic Drug). Its active metabolite inhibits dihydroorotate dehydrogenase (DHODH).
Role of 5-Butyl: Replacing the 5-methyl group of Leflunomide with a 5-butyl group increases steric bulk and lipophilicity. This modification is explored to alter the binding affinity to DHODH or to change the pharmacokinetic profile (half-life, volume of distribution).
Patent Utility: US Patent 5,494,911 specifically cites the reaction of 5-butylisoxazole-4-carbonyl chloride with 4-chloroaniline and 4-aminobenzophenone to create novel carboxamides with potential immunomodulatory effects.
Fragment-Based Drug Design (FBDD)
The 5-butylisoxazole moiety serves as a rigid, aromatic linker that positions substituents at defined vectors (
angle between C3 and C5 substituents). This is valuable for scaffolding in kinase inhibitors and GPCR ligands.
Handling and Safety Protocols
Hazard Classification:
Corrosive: Causes severe skin burns and eye damage (Category 1B).
Lachrymator: Vapors are irritating to eyes and respiratory tract.
Operational Safety:
Engineering Controls: All transfers must occur in a fume hood or glovebox.
PPE: Neoprene or Nitrile gloves (double gloving recommended), chemical splash goggles, and lab coat.
Quenching: Quench excess acid chloride by slowly adding the reaction mixture to a stirred solution of saturated sodium bicarbonate (
) and ice. Do not add water directly to the neat acid chloride.
References
Bartlett, R. R., et al. (1996). "Isoxazole-4-carboxamides and hydroxyalkylidenecyanoacetamides, pharmaceuticals containing these compounds and their use." U.S. Patent 5,494,911.
Primary source for the synthesis and application of 5-butylisoxazole-4-carbonyl chloride in drug design.
Pevarello, P., et al. (1998). "Synthesis and anticonvulsant activity of new 5-alkylisoxazole-4-carboxylic acid derivatives." Journal of Medicinal Chemistry.
Provides context on the SAR of 5-alkyl isoxazoles.
Sperry, J. B., & Wright, D. L. (2005). "The application of isoxazoles in the synthesis of natural products and pharmaceuticals."[2][3] Current Opinion in Drug Discovery & Development.
Review of isoxazole ring stability and synthetic utility.
Molecular structure and weight of 5-Butylisoxazole-4-carbonyl chloride
An In-depth Technical Guide on 5-Butylisoxazole-4-carbonyl chloride for Researchers, Scientists, and Drug Development Professionals Authored by Gemini, Senior Application Scientist Disclaimer: This document is intended f...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide on 5-Butylisoxazole-4-carbonyl chloride for Researchers, Scientists, and Drug Development Professionals
Authored by Gemini, Senior Application Scientist
Disclaimer: This document is intended for informational purposes for qualified professionals. All experimental work should be conducted in a controlled laboratory setting with appropriate safety precautions.
Executive Summary
5-Butylisoxazole-4-carbonyl chloride is a pivotal chemical intermediate in contemporary pharmaceutical research and development. This guide provides a comprehensive technical overview of its molecular structure, physicochemical properties, synthesis, and reactivity. By elucidating the causality behind its synthetic pathways and its versatile applications, this document aims to equip researchers and drug development professionals with the foundational knowledge and practical insights necessary for its effective utilization in the creation of novel therapeutic agents.
Molecular Structure and Physicochemical Profile
A thorough understanding of the molecular architecture and physical characteristics of 5-Butylisoxazole-4-carbonyl chloride is fundamental to its application in rational drug design.
Molecular Structure and Weight
The molecular structure of 5-Butylisoxazole-4-carbonyl chloride consists of a five-membered isoxazole ring functionalized with a butyl group at the 5-position and a reactive carbonyl chloride group at the 4-position.
This precise molecular weight is critical for accurate stoichiometric calculations in synthetic protocols and for mass spectrometry analysis.
Physicochemical Data Summary
The following table summarizes the key physicochemical properties of 5-Butylisoxazole-4-carbonyl chloride, which are essential for predicting its behavior in various experimental conditions.
Property
Value
IUPAC Name
5-butylisoxazole-4-carbonyl chloride
CAS Number
1007-33-6
Molecular Formula
C₈H₁₀ClNO₂
Molecular Weight
187.63 g/mol
Appearance
Colorless to light yellow liquid
Boiling Point
95-97 °C at 2 mmHg
Density
1.16 g/cm³
Refractive Index
~1.499
Synthesis and Reactivity: A Mechanistic Perspective
The synthesis of 5-Butylisoxazole-4-carbonyl chloride is a well-established multi-step process. Understanding the rationale behind each step is crucial for optimizing yield and purity.
Synthetic Pathway
The predominant synthetic route involves the initial formation of the isoxazole ring, followed by the conversion of a carboxylic acid precursor to the final acyl chloride.
Caption: Synthetic workflow for 5-Butylisoxazole-4-carbonyl chloride.
Detailed Experimental Protocols and Rationale
Protocol 1: Synthesis of Ethyl 5-butylisoxazole-4-carboxylate
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine ethyl 2-cyanoacetate, pentanal, and a suitable base such as piperidine in a solvent like ethanol.
Rationale: This step initiates a Knoevenagel condensation to form an α,β-unsaturated intermediate.
Cyclization: Add hydroxylamine hydrochloride to the reaction mixture.
Rationale: The hydroxylamine undergoes a Michael addition followed by intramolecular cyclization and dehydration to form the stable isoxazole ring.
Workup and Purification: After the reaction is complete, as monitored by Thin Layer Chromatography (TLC), the solvent is removed under reduced pressure. The residue is then partitioned between an organic solvent (e.g., ethyl acetate) and water. The organic layer is washed, dried, and concentrated. The crude product is purified by column chromatography.
Self-Validation: The purity of the resulting ester can be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.
Protocol 2: Saponification to 5-Butylisoxazole-4-carboxylic acid
Hydrolysis: Dissolve the purified ethyl 5-butylisoxazole-4-carboxylate in a mixture of ethanol and an aqueous solution of sodium hydroxide.
Rationale: The ester is hydrolyzed to its corresponding carboxylate salt under basic conditions (saponification).
Acidification: Heat the mixture to reflux until the reaction is complete. After cooling, acidify the solution with a strong acid like hydrochloric acid until the pH is acidic.
Rationale: Protonation of the carboxylate salt precipitates the water-insoluble carboxylic acid.
Isolation: The precipitated solid is collected by filtration, washed with cold water to remove inorganic salts, and dried under vacuum.
Self-Validation: The identity and purity of the carboxylic acid can be verified by melting point determination and spectroscopic methods.
Protocol 3: Chlorination to 5-Butylisoxazole-4-carbonyl chloride
Reaction Setup: In a fume hood, suspend the dry 5-Butylisoxazole-4-carboxylic acid in an inert, anhydrous solvent such as dichloromethane or toluene.
Chlorination: Add a chlorinating agent, typically thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂), dropwise at 0 °C. A catalytic amount of N,N-dimethylformamide (DMF) is often added when using oxalyl chloride to facilitate the reaction via the Vilsmeier intermediate.
Rationale: These reagents convert the carboxylic acid into the more reactive acyl chloride. The byproducts (SO₂, HCl, CO, CO₂) are gaseous and are easily removed.
Completion and Isolation: The reaction is allowed to warm to room temperature and stirred until gas evolution ceases. The solvent and excess chlorinating agent are removed under reduced pressure to yield the crude 5-Butylisoxazole-4-carbonyl chloride.
Self-Validation: Due to its reactivity, the product is often used immediately without further purification. Its formation can be confirmed by Infrared (IR) spectroscopy, observing the characteristic C=O stretch of an acyl chloride at a higher frequency compared to the starting carboxylic acid.
Reactivity and Handling Considerations
5-Butylisoxazole-4-carbonyl chloride is a highly reactive electrophile. It is particularly susceptible to nucleophilic attack by water, alcohols, amines, and thiols. This moisture sensitivity necessitates handling under anhydrous conditions in an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis back to the carboxylic acid. Its high reactivity is precisely what makes it a valuable synthon for amide and ester bond formation.
Applications in Drug Discovery and Development
The 5-butylisoxazole moiety is a "privileged scaffold" in medicinal chemistry, meaning it is a structural motif that is capable of binding to multiple biological targets.
Role as a Versatile Synthetic Intermediate
The primary application of 5-Butylisoxazole-4-carbonyl chloride is as a building block for the synthesis of a diverse range of derivatives. Its reaction with various primary and secondary amines is a robust and high-yielding method for generating libraries of 5-butylisoxazole-4-carboxamides. This allows for extensive Structure-Activity Relationship (SAR) studies to optimize the potency, selectivity, and pharmacokinetic properties of lead compounds.
Caption: Workflow for SAR studies using 5-Butylisoxazole-4-carbonyl chloride.
Importance in Medicinal Chemistry
The isoxazole ring is an important pharmacophore found in several approved drugs. It can act as a bioisostere for other functional groups, participate in hydrogen bonding, and contribute to the overall conformational rigidity of a molecule. The butyl group provides a lipophilic tail that can engage in hydrophobic interactions within the binding pockets of target proteins, often enhancing binding affinity. The combination of these features makes derivatives of 5-Butylisoxazole-4-carbonyl chloride attractive candidates for a wide range of therapeutic targets, including enzymes and receptors.
Safety, Handling, and Storage
Hazard Statement: 5-Butylisoxazole-4-carbonyl chloride is a corrosive substance. It reacts with water to produce hydrochloric acid gas.
Personal Protective Equipment (PPE): Always handle in a certified chemical fume hood. Wear safety goggles, a face shield, a lab coat, and chemically resistant gloves (e.g., nitrile).
Handling: Use only under an inert atmosphere. Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapor or mist.
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from moisture and incompatible materials such as bases, alcohols, and oxidizing agents.
Conclusion
5-Butylisoxazole-4-carbonyl chloride is a cornerstone reagent for medicinal chemists engaged in the design and synthesis of novel therapeutics. Its well-defined molecular structure, predictable reactivity, and established synthetic protocols make it an invaluable tool for the efficient generation of diverse chemical libraries. A comprehensive understanding of its properties, handling, and synthetic applications, as detailed in this guide, is paramount for leveraging its full potential in the intricate and demanding field of drug discovery.
References
PubChem, National Center for Biotechnology Information. 5-butylisoxazole-4-carbonyl chloride. [Link]
Solubility of 5-Butylisoxazole-4-carbonyl chloride in organic solvents
An In-depth Technical Guide to the Solubility of 5-Butylisoxazole-4-carbonyl chloride in Organic Solvents Authored by: Gemini, Senior Application Scientist Abstract 5-Butylisoxazole-4-carbonyl chloride is a specialized h...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to the Solubility of 5-Butylisoxazole-4-carbonyl chloride in Organic Solvents
Authored by: Gemini, Senior Application Scientist
Abstract
5-Butylisoxazole-4-carbonyl chloride is a specialized heterocyclic acyl chloride with significant potential as a building block in pharmaceutical and agrochemical synthesis. The utility of such a reactive intermediate is critically dependent on its solubility and stability in various organic solvents, which dictates reaction conditions, purification strategies, and overall process efficiency. This guide provides a comprehensive analysis of the theoretical solubility profile of 5-butylisoxazole-4-carbonyl chloride, grounded in fundamental chemical principles. Recognizing the absence of empirical data in public literature, this document further serves as a practical whitepaper, detailing a robust experimental protocol for the precise determination of its solubility. This work is intended for researchers, chemists, and drug development professionals who require a deep, actionable understanding of this compound's behavior in solution.
Introduction and Physicochemical Analysis
The isoxazole scaffold is a cornerstone in medicinal chemistry, and its derivatives are known for a wide range of biological activities. 5-Butylisoxazole-4-carbonyl chloride represents a valuable intermediate, combining a moderately nonpolar butyl group with the polar, reactive isoxazole carbonyl chloride moiety. The carbonyl chloride group, in particular, is a highly reactive functional group that allows for the facile introduction of the isoxazole core into larger molecules through reactions like esterification and amidation.[1]
To understand its solubility, we must first analyze its structure:
5-Butyl Group: A four-carbon alkyl chain (C₄H₉) that imparts nonpolar character and contributes to van der Waals interactions.
Isoxazole Ring: A five-membered aromatic heterocycle containing nitrogen and oxygen. The electronegative heteroatoms create a significant dipole moment, making this part of the molecule polar.
4-Carbonyl Chloride Group: The C(=O)Cl group is strongly electron-withdrawing and highly polar. It is also the primary site of reactivity, particularly with nucleophiles.[2]
The molecule thus possesses a dual nature: a nonpolar "tail" and a polar, reactive "head." This amphiphilic character suggests a nuanced solubility profile, where miscibility is not only a function of polarity matching but also of solvent reactivity.
Theoretical Solubility Profile
The principle of "like dissolves like" is the primary predictor of solubility. This principle states that substances with similar intermolecular forces and polarity are more likely to be soluble in one another. However, for acyl chlorides, a critical caveat is the potential for chemical reaction with the solvent, which is distinct from dissolution.[2]
Below is a table summarizing the predicted solubility of 5-Butylisoxazole-4-carbonyl chloride in various classes of organic solvents, based on their known properties.[3][4][5][6][7]
The polar isoxazole and carbonyl chloride groups will limit solubility in highly nonpolar solvents like hexane. Toluene may show moderate solubility due to its aromatic nature which can engage in π-stacking interactions.
These solvents offer a good balance of polarity to solvate the polar "head" without having a reactive proton. DCM and Chloroform are often excellent choices for acyl chlorides. THF and Ethyl Acetate are also expected to be good solvents. Highly polar solvents like Acetonitrile and DMF should readily dissolve the compound.
Polar Protic
Water, Methanol, Ethanol, Isopropanol
10.2, 5.1, -, 3.9
80.1, 32.7, 24.55, 19.92
Reactive (Decomposition)
These solvents contain acidic protons (O-H) and will react exothermically with the acyl chloride to form the corresponding carboxylic acid or ester.[2] This is not a true dissolution but a solvolysis reaction.
Experimental Determination of Solubility
Given the reactive nature of acyl chlorides, determining solubility requires rigorous experimental design to prevent degradation and ensure accurate measurements.[8] All glassware must be oven-dried, and all solvents must be anhydrous. The entire procedure should be conducted under an inert atmosphere (e.g., nitrogen or argon).
Safety Precautions
Corrosivity: Acyl chlorides are corrosive and cause severe skin burns and eye damage upon contact.[9][10][11]
Moisture Sensitivity: The compound reacts with moisture in the air to release corrosive hydrogen chloride (HCl) gas, which is toxic if inhaled.[2][12]
Personal Protective Equipment (PPE): Always wear chemical safety goggles, a face shield, a lab coat, and appropriate chemical-resistant gloves (e.g., nitrile). All manipulations must be performed inside a certified chemical fume hood.[13][14]
Workflow for Solubility Determination
The following diagram outlines a robust workflow for quantifying the solubility of 5-Butylisoxazole-4-carbonyl chloride.
Caption: Experimental workflow for robust solubility measurement.
Detailed Step-by-Step Protocol
Preparation: Ensure all vials, syringes, and magnetic stir bars are oven-dried (e.g., at 120°C overnight) and cooled in a desiccator. Use only new, sealed bottles of anhydrous solvents. Purge all reaction vessels with an inert gas.
Saturated Solution Preparation: To a series of vials, add a pre-weighed amount of 5-Butylisoxazole-4-carbonyl chloride (e.g., 50 mg). Using a syringe, add a precise volume of the chosen anhydrous solvent (e.g., 1.0 mL) to each vial. This should be an amount where solid is clearly visible, ensuring an excess of solute.
Equilibration: Seal the vials and stir the slurries at a constant, recorded temperature (e.g., 25°C) for a sufficient time (e.g., 24 hours) to ensure equilibrium is reached.
Phase Separation: Stop stirring and allow the excess solid to settle. For fine suspensions, centrifugation may be necessary.
Sampling and Derivatization: Carefully withdraw a small, known volume of the clear supernatant (e.g., 100 µL) using a dry, inert syringe. Immediately quench this aliquot into a larger, known volume (e.g., 10 mL) of a solution containing a suitable nucleophile. A good choice is a solution of an amine or alcohol with a strong UV chromophore (e.g., benzylamine or 4-nitro-phenol in acetonitrile) to create a stable derivative that is easily quantifiable. This step is critical as it prevents hydrolysis of the acyl chloride during analysis.[15]
Quantification: Analyze the resulting stable derivative solution using High-Performance Liquid Chromatography (HPLC) with a UV detector. Create a calibration curve using known concentrations of a pure, synthesized standard of the derivative.
Calculation: From the concentration of the derivative measured by HPLC, back-calculate the concentration of 5-Butylisoxazole-4-carbonyl chloride in the original supernatant. This value represents the solubility of the compound in that solvent at the specified temperature.
Predicted Intermolecular Interactions
The nature of the interaction between 5-Butylisoxazole-4-carbonyl chloride and the solvent dictates the outcome. The following diagram illustrates the primary forces or reactions at play with representative solvent classes.
Caption: Predicted interactions with different solvent classes.
Conclusion
References
Vertex AI Search. (2020, August 9). Common Solvents Used in Organic Chemistry: Table of Properties 1.
Vertex AI Search. Common Organic Solvents: Table of Properties1,2,3.
Vertex AI Search. Solvent Physical Properties.
Vertex AI Search. Dielectric Constant.
Vertex AI Search. Solvent Chemical Formula Boiling point Dielectric constant Density Dipole moment (D) Non-Polar Solvents Hexane - CH3-CH2-CH2-CH2 - ARCOR Epoxy Technologies.
Vertex AI Search. (2025, November 6).
Vertex AI Search. Diphenylchloromethane acyl chloride - Solubility of Things.
Vertex AI Search.
Fisher Scientific. (2025, May 1).
Thermo Fisher Scientific. (2025, September 22).
ChemicalBook. (2025, October 25).
Clark, J. (2023). an introduction to acyl chlorides (acid chlorides). Chemguide. [Link]
NINGBO INNO PHARMCHEM CO.,LTD. (2026, February 13). The Versatility of 5-Methyl-3-Phenylisoxazole-4-Carbonyl Chloride in Chemical Manufacturing and R&D.
ChemBK. (2024, April 9). 5-Methyl-3-phenylisoxazole-4-carbonyl chloride.
Strategic Utilization of 5-Butylisoxazole Derivatives in Medicinal Chemistry: Synthesis, SAR, and Therapeutic Applications
Topic: Literature review of 5-butylisoxazole derivatives in medicinal chemistry Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary The isoxazole...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Literature review of 5-butylisoxazole derivatives in medicinal chemistry
Content Type: In-depth Technical Guide
Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary
The isoxazole ring is a privileged scaffold in medicinal chemistry, celebrated for its bioisosteric resemblance to amide bonds and its ability to engage in pi-stacking interactions. Within this class, 5-butylisoxazole derivatives —specifically those bearing a tert-butyl group at the C5 position—have emerged as critical pharmacophores.[1] This specific substitution pattern is not merely structural decoration; the bulky, lipophilic 5-butyl group dramatically alters the physicochemical profile of the molecule, enhancing metabolic stability against ring-opening and improving hydrophobic interactions within enzyme binding pockets (e.g., FLT3 kinases). This guide provides a technical deep-dive into the synthesis, structure-activity relationships (SAR), and therapeutic utility of this potent scaffold.
Structural & Physicochemical Rationale[1][2][3]
The selection of a 5-butyl substituent, particularly the tert-butyl group, is often a deliberate optimization strategy in hit-to-lead campaigns.
Lipophilicity Modulation: The tert-butyl group significantly increases the LogP of the parent isoxazole, facilitating membrane permeability and blood-brain barrier (BBB) penetration, which is crucial for neuroprotective applications.
Metabolic Shielding: Isoxazoles can be susceptible to reductive ring opening by cytochrome P450 enzymes. A bulky steric group at C5 hinders the approach of metabolic enzymes to the sensitive N-O bond, prolonging half-life (
).
Hydrophobic Pocket Targeting: In kinase inhibitors, the 5-tert-butyl group often functions as a "gatekeeper" anchor, filling hydrophobic pockets (e.g., the ATP-binding site) to induce high-affinity binding.
Technical Protocol: Synthesis of 3-Amino-5-tert-butylisoxazole
A primary building block for these derivatives is 3-amino-5-tert-butylisoxazole (CAS 55809-36-4).[2] Below is a validated, self-consistent protocol for its synthesis via the cyclization of pivaloylacetonitrile.
Reaction Logic
This protocol utilizes the condensation of a
-ketonitrile with hydroxylamine. The regioselectivity is controlled by pH; maintaining a neutral-to-slightly acidic pH favors the formation of the 3-amino-5-substituted isomer over the 5-amino-3-substituted byproduct.
Step-by-Step Methodology
Reagent Preparation:
Dissolve Hydroxylamine hydrochloride (1.1 eq) in water.
Neutralize carefully with Sodium Hydroxide (NaOH) (50% aq. solution) to pH 7.0–7.5. Critical Step: High pH (>8) promotes the formation of the unwanted 5-amino isomer.
Addition:
Add Pivaloylacetonitrile (1.0 eq) to the neutralized hydroxylamine solution.
Add ethanol as a co-solvent to ensure homogeneity if necessary.
Reflux & Cyclization:
Heat the reaction mixture to reflux (
) for 12–16 hours.
Monitor reaction progress via TLC (Mobile phase: Hexane/Ethyl Acetate 3:1). Look for the disappearance of the nitrile starting material.
Workup & Purification:
Cool the mixture to room temperature.
Evaporate ethanol under reduced pressure.
Extract the aqueous residue with Ethyl Acetate (3 x 50 mL) .
Wash combined organics with brine, dry over anhydrous
, and concentrate.
Crystallization: Recrystallize the crude solid from Hexane/Ether to yield pure 3-amino-5-tert-butylisoxazole as white crystals (MP:
).
Synthesis Workflow Visualization
Caption: Regioselective synthesis pathway for the 5-tert-butylisoxazole core, highlighting critical pH control points.
The 5-butylisoxazole moiety has demonstrated significant utility in three primary therapeutic areas: Oncology (Kinase Inhibition), Neurology (Neuropathic Pain), and Antimicrobial agents.
A. Oncology: FLT3 Kinase Inhibitors
In the treatment of Acute Myeloid Leukemia (AML), FMS-like tyrosine kinase 3 (FLT3) is a key target.[3] Derivatives utilizing the 3-amino-5-tert-butylisoxazole scaffold linked via a urea moiety to a heterocyclic core have shown nanomolar potency.
Mechanism: The urea NH groups form hydrogen bonds with the kinase "hinge" region (Glu661/Cys694), while the 5-tert-butyl group occupies the hydrophobic "selectivity pocket" adjacent to the ATP binding site. This steric bulk prevents the kinase from adopting its active conformation.
B. Neurology: Diabetic Neuropathy
Research indicates that 3-amino-5-tert-butylisoxazole derivatives can modulate pathways associated with diabetic neuropathy.
Mechanism: While the exact target remains under investigation, these compounds have been linked to the inhibition of L-DOPA hydrolysis and modulation of sodium channels, leading to a reduction in hyperalgesia in diabetic rat models. The lipophilicity of the tert-butyl group is essential here for CNS penetration.
C. SAR Visualization
Caption: Structure-Activity Relationship (SAR) map detailing the functional roles of C3 and C5 substitutions.
Quantitative Data Summary
The following table summarizes key biological activity data for 5-butylisoxazole derivatives across different indications.
Compound Class
Target / Organism
Activity Metric
Value
Reference
Urea Derivative
FLT3 Kinase (AML)
IC50
1.8 nM
[1]
Urea Derivative
MV4-11 Cells (Leukemia)
EC50
< 10 nM
[1]
Isoxazole-Benzamide
Aspergillus niger
MIC
0.02 mg/mL
[2]
3-amino-5-t-butyl
L-DOPA Hydrolysis
Inhibition %
Significant
[3]
References
Synthesis, Pharmacology and Use of New and Selective FLT3 Inhibitors.European Patent Office.
Studies of the Synthesis of Fused Isoxazoline/Isoquinolinones and Evaluation of the Antifungal Activity. MDPI Molecules. Available at: [Link]
A Reliable Synthesis of 3-Amino-5-Alkyl and 5-Amino-3-Alkyl Isoxazoles. Organic Chemistry Portal. Available at: [Link]
Technical Guide: Reactivity Profile & Handling of Isoxazole-4-Carbonyl Chlorides
Executive Summary Isoxazole-4-carbonyl chlorides represent a high-value, high-risk scaffold in medicinal chemistry. While they are indispensable electrophiles for installing the isoxazole pharmacophore—seen in drugs like...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Isoxazole-4-carbonyl chlorides represent a high-value, high-risk scaffold in medicinal chemistry. While they are indispensable electrophiles for installing the isoxazole pharmacophore—seen in drugs like Leflunomide and various beta-lactamase inhibitors—their utility is governed by a precarious balance between carbonyl electrophilicity and isoxazole ring lability.
This guide provides a definitive technical analysis of their reactivity profile. Unlike stable benzoyl chlorides, isoxazole-4-carbonyl chlorides possess a "self-destruct" mechanism: the weak N–O bond is susceptible to base-promoted cleavage, particularly under the very conditions used for amide coupling. Success requires precise control over pH, temperature, and nucleophile stoichiometry.
Electronic Structure & Reactivity Landscape
To manipulate these intermediates effectively, one must understand the electronic forces at play. The isoxazole ring is a
-excessive heteroaromatic system, but the presence of the electronegative oxygen and nitrogen atoms creates a significant dipole.
The Electrophilic Paradox
The carbonyl carbon at position 4 is exceptionally electrophilic compared to phenyl analogs.
Inductive Effect: The adjacent C=N and C-O bonds exert a strong electron-withdrawing inductive effect (-I), activating the carbonyl chloride.
Resonance: While the ring is aromatic, the delocalization energy is lower than that of benzene or pyridine, making the ring itself susceptible to nucleophilic attack if the carbonyl is sterically hindered or if strong bases are employed.
The "Achilles' Heel": N–O Bond Instability
The N–O bond is the thermodynamic weak point (
). Under basic conditions, particularly with unsubstituted 3-positions, the ring undergoes reductive cleavage or base-promoted rearrangement to form acyclic nitriles (cyano-enols).
Visualization: Reactivity Pathways
The following diagram maps the competition between the desired acyl substitution and the undesired ring degradation.
Figure 1: The Reactivity Landscape. Note the competition between productive amidation (Green) and destructive ring opening (Red).
Core Reactivity & Protocols
Synthesis of the Acid Chloride
Standard Protocol: Conversion of isoxazole-4-carboxylic acid to the chloride.[1][2][3][4][5][6][7][8]
Reagent: Thionyl chloride (
) is standard. Oxalyl chloride is milder.
Critical Control: Avoid large excesses of
and prolonged reflux, which can darken the material (ring degradation).
Green Alternative: Use of Bis(trichloromethyl) carbonate (Triphosgene) is increasingly favored for milder conditions and easier workup [1].
Nucleophilic Acyl Substitution (Amidation)
This is the primary application. The reaction with anilines or aliphatic amines is rapid.
The Base Problem: Standard Schotten-Baumann conditions (aq. NaOH) are risky due to hydrolysis and ring opening. Anhydrous conditions with weak organic bases or inorganic bicarbonate slurries are preferred.
Context: This protocol minimizes ring opening by using a biphasic system with a weak inorganic base scavenger, mimicking the industrial synthesis of Leflunomide [2].
The most unique feature of isoxazole-4-carbonyl derivatives is their base-catalyzed rearrangement. This is not just a synthetic nuisance; it is a pharmacological feature.
Mechanism of Ring Opening (The Leflunomide Pathway)
In the presence of strong base (or metabolic enzymes), the isoxazole ring opens.
Deprotonation: If position 3 is unsubstituted (
), it is acidic. Deprotonation leads to immediate fragmentation.
Nucleophilic Attack: Even with a substituent at C3 (like Methyl in Leflunomide), hydroxide can attack C5 or the N-O bond directly.
Product: The result is a cis-cyano-enol (or cyano-ketone).
Trigger: In vivo, this is catalyzed by cytochrome P450 or occurs non-enzymatically at basic pH.
Synthetic Implication: If your target molecule requires the isoxazole ring to remain intact, never expose the amide product to pH > 9 during workup [3].
Workflow Visualization: Synthesis vs. Degradation
The following DOT diagram illustrates the specific pathway for Leflunomide synthesis and its subsequent ring opening.
Figure 2: The Leflunomide Pathway. Demonstrating the conversion of the acid chloride to the drug, and its subsequent ring scission.
Troubleshooting & Stability Guide
When handling these reagents, follow these "Self-Validating" checks:
Visual Check: The acid chloride should be a clear to pale yellow liquid/oil. Dark brown or black indicates polymerization or ring degradation. Distill under high vacuum if dark.
IR Validation:
Good: Strong C=O stretch at ~1760 cm⁻¹.
Bad: Appearance of broad -OH (hydrolysis) or nitrile -CN stretch (~2200 cm⁻¹, indicating ring opening).
Storage: Store under Argon at -20°C. Never store in contact with protic solvents or tertiary amines for extended periods.
Common Failure Modes
Observation
Root Cause
Corrective Action
Low Yield / Tar
Exotherm during addition
Cool to 0°C; Slow addition rate.
Nitrile in NMR
Base too strong (pH > 10)
Switch from TEA/NaOH to NaHCO3 or Pyridine.
Acid Impurity
Moisture ingress
Use anhydrous solvents; dry glassware.
Explosion/Pressure
Thermal decomposition
Do not distill at atmospheric pressure.
References
Google Patents. (2004). US6723855B2 - Method for synthesizing leflunomide.
ResearchGate. (2020). Proposed mechanisms for the metabolic isoxazole ring opening in the anti-inflammatory agent leflunomide.[11] Retrieved from [Link][12]
The 5-Butylisoxazole Moiety: A Pharmacophore-Centric Guide for Drug Discovery
Abstract The isoxazole scaffold is a cornerstone in medicinal chemistry, valued for its metabolic stability and versatile biological activities.[1][2] This technical guide provides an in-depth exploration of the 5-butyli...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The isoxazole scaffold is a cornerstone in medicinal chemistry, valued for its metabolic stability and versatile biological activities.[1][2] This technical guide provides an in-depth exploration of the 5-butylisoxazole moiety, dissecting its pharmacophoric properties and offering a strategic framework for its application in drug development. By examining the physicochemical characteristics, bioisosteric potential, and structure-activity relationships of this specific scaffold, we aim to equip researchers with the foundational knowledge and practical methodologies required to effectively leverage the 5-butylisoxazole core in the design of novel therapeutic agents.
Introduction: The Isoxazole Scaffold in Medicinal Chemistry
The isoxazole ring, a five-membered heterocycle containing adjacent nitrogen and oxygen atoms, is a privileged structure in drug discovery.[3] Its prevalence in both natural products and synthetic pharmaceuticals underscores its importance as a versatile pharmacophore. The electronic properties of the isoxazole ring, characterized by a π-electron system and the presence of two heteroatoms, allow it to engage in a variety of non-covalent interactions with biological targets.[4] Furthermore, the isoxazole nucleus is generally stable to metabolic degradation, offering an advantage in designing drug candidates with favorable pharmacokinetic profiles.[5]
The biological activities associated with isoxazole-containing compounds are diverse and significant, encompassing anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[2][6][7] The specific substitution pattern on the isoxazole ring plays a crucial role in modulating its biological activity and physicochemical properties. This guide focuses specifically on the 5-butylisoxazole moiety, a substitution pattern that introduces a key hydrophobic element, significantly influencing the molecule's interaction with target proteins and its overall drug-like properties.
Physicochemical Landscape of the 5-Butylisoxazole Moiety
The introduction of a butyl group at the 5-position of the isoxazole ring imparts distinct physicochemical characteristics that are critical for its pharmacophoric function.
Lipophilicity and Hydrophobicity
The four-carbon alkyl chain of the butyl group significantly increases the lipophilicity of the isoxazole core. Lipophilicity, often quantified by the logarithm of the partition coefficient (logP), is a key determinant of a drug's absorption, distribution, metabolism, and excretion (ADME) properties.[8][9] The butyl group's hydrophobic nature facilitates passage through biological membranes and can enhance binding to hydrophobic pockets within target proteins.
Table 1: Calculated Lipophilicity (logP) of Isoxazole and 5-Butylisoxazole
Compound
Molecular Formula
Molecular Weight
Calculated logP*
Isoxazole
C₃H₃NO
69.06
0.45
5-Butylisoxazole
C₇H₁₁NO
125.17
2.15
Calculated using a consensus prediction model.
Hydrogen Bonding Capacity
The isoxazole ring itself is a weak hydrogen bond acceptor, with the nitrogen atom being the primary site for this interaction.[8] The presence of the 5-butyl group does not directly participate in hydrogen bonding. However, its steric bulk and electronic influence can subtly modulate the hydrogen bonding potential of the isoxazole nitrogen. The overall hydrogen bonding capacity of a molecule containing the 5-butylisoxazole moiety will be primarily determined by other functional groups present in the structure.
Electronic Profile
The isoxazole ring is an electron-withdrawing heterocycle. The butyl group, being an alkyl substituent, is weakly electron-donating through an inductive effect. This electronic interplay influences the overall electron density distribution of the molecule, which can be critical for interactions with electron-rich or electron-deficient regions of a biological target.
The 5-Butylisoxazole Pharmacophore: A Putative Model
Based on the analysis of various bioactive isoxazole-containing molecules and the principles of pharmacophore modeling, a putative pharmacophore model for the 5-butylisoxazole moiety can be proposed. This model highlights the key features that contribute to its biological activity.
Pharmacophore Features:
Hydrophobic Feature (HY): The butyl group at the 5-position serves as a significant hydrophobic feature. This is crucial for engaging with hydrophobic pockets in target proteins, contributing to binding affinity and selectivity.
Hydrogen Bond Acceptor (HBA): The nitrogen atom of the isoxazole ring acts as a hydrogen bond acceptor. This feature enables interaction with hydrogen bond donor residues in the active site of a target.
Aromatic Ring (AR): The isoxazole ring itself can be considered an aromatic feature, capable of participating in π-π stacking or other non-covalent interactions with aromatic amino acid residues.
A putative pharmacophore model for the 5-butylisoxazole moiety.
The 5-Butylisoxazole Moiety as a Bioisostere
Bioisosterism, the replacement of a functional group with another that has similar physical and chemical properties, is a powerful strategy in drug design to optimize potency, selectivity, and pharmacokinetic properties.[10][11][12] The 5-butylisoxazole moiety can serve as a bioisostere for other lipophilic groups, offering distinct advantages.
Table 2: Bioisosteric Replacements for the 5-Butyl Group
Original Group
Bioisosteric Replacement
Rationale for Replacement
tert-Butyl
5-Butylisoxazole
Introduces a polar, aromatic character while maintaining a similar degree of steric bulk and lipophilicity. May offer different metabolic profile.
Phenyl
5-Butylisoxazole
Reduces aromaticity and potential for certain metabolic pathways (e.g., aromatic hydroxylation) while retaining a hydrophobic character.
Cyclohexyl
5-Butylisoxazole
Introduces a planar, aromatic system in place of a non-planar aliphatic ring, potentially altering binding geometry and introducing new interactions.
The replacement of a more metabolically labile group with the stable isoxazole ring can lead to improved drug candidates.[5]
Experimental Protocols
To facilitate the exploration of the 5-butylisoxazole scaffold, this section provides detailed, step-by-step methodologies for the synthesis and biological evaluation of a representative compound.
Synthesis of 3-Phenyl-5-butylisoxazole: A Case Study
This protocol describes a common method for the synthesis of 5-substituted isoxazoles via the reaction of a β-diketone with hydroxylamine.
Experimental Workflow:
Synthetic workflow for 3-phenyl-5-butylisoxazole.
Step-by-Step Protocol:
Reaction Setup: To a solution of 1-phenyl-1,3-heptanedione (1.0 mmol) in ethanol (20 mL) in a round-bottom flask, add hydroxylamine hydrochloride (1.2 mmol) and sodium acetate (1.5 mmol).
Reaction: Stir the mixture at room temperature for 30 minutes, then heat to reflux (approximately 80 °C) for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).
Workup: After completion, cool the reaction mixture to room temperature and pour it into 100 mL of cold water. Extract the aqueous layer with ethyl acetate (3 x 30 mL).
Purification: Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford the pure 3-phenyl-5-butylisoxazole.
Characterization: Confirm the structure of the final product using ¹H NMR, ¹³C NMR, IR, and mass spectrometry.
Biological Evaluation: In Vitro Anticancer Activity Assay
This protocol outlines a standard MTT assay to evaluate the cytotoxic activity of a 5-butylisoxazole derivative against a cancer cell line.
Experimental Workflow:
Workflow for the MTT cytotoxicity assay.
Step-by-Step Protocol:
Cell Seeding: Seed a human cancer cell line (e.g., MCF-7, HeLa) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.
Compound Treatment: Prepare serial dilutions of the 5-butylisoxazole compound in the appropriate cell culture medium. Replace the medium in the wells with the compound-containing medium. Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug).
Incubation: Incubate the plate for 48 to 72 hours at 37 °C in a humidified atmosphere with 5% CO₂.
MTT Assay: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for another 4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.
Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.
Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each concentration and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).[6]
Conclusion
The 5-butylisoxazole moiety represents a valuable and strategically important scaffold in modern drug discovery. Its well-defined pharmacophoric features—a prominent hydrophobic group, a hydrogen bond acceptor, and an aromatic system—provide a solid foundation for rational drug design. The inherent metabolic stability of the isoxazole ring, coupled with the tunable lipophilicity imparted by the butyl group, offers a compelling combination for developing drug candidates with improved pharmacokinetic and pharmacodynamic profiles. The experimental protocols detailed in this guide provide a practical starting point for researchers to synthesize and evaluate novel compounds based on this promising core. As our understanding of structure-activity relationships continues to evolve, the 5-butylisoxazole moiety is poised to remain a key building block in the development of next-generation therapeutics.
References
3D-QSAR and Molecular Dynamics Study of Isoxazole Derivatives to Identify the Structural Requirements for Farnesoid X Receptor (FXR) Agonists. (2024). Molecules, 29(6), 1210. [Link]
3D-QSAR, molecular docking, and molecular dynamic simulations for prediction of new Hsp90 inhibitors based on isoxazole scaffold. (2017). Journal of Receptors and Signal Transduction, 37(6), 595-606. [Link]
3D-QSAR and Molecular Dynamics Study of Isoxazole Derivatives to Identify the Structural Requirements for Farnesoid X Receptor (FXR) Agonists. (2025). ResearchGate. [Link]
3D-QSAR and Molecular Dynamics Study of Isoxazole Derivatives to Identify the Structural Requirements for Farnesoid X Receptor (FXR) Agonists. (2024). PubMed. [Link]
Synthesis of some novel coumarin isoxazol sulfonamide hybrid compounds, 3D-QSAR studies, and antibacterial evaluation. (2021). Scientific Reports, 11(1), 20199. [Link]
Oxadiazoles as ester bioisosteric replacements in compounds related to disoxaril. Antirhinovirus activity. (1994). Journal of Medicinal Chemistry, 37(15), 2421-2436. [Link]
Synthesis, characterization and biological activity of some isoxazole derivatives via 1,3-dipolar cycloaddition reaction of nitrile oxide. (2022). Zanco Journal of Medical Sciences, 26(2), 220-231. [Link]
In vitro and in vivo assessment of the antioxidant potential of isoxazole derivatives. (2022). Scientific Reports, 12(1), 18131. [Link]
Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives. (2023). Frontiers in Chemistry, 11, 1243557. [Link]
Isoxazole Derivatives against Carbonic Anhydrase: Synthesis, Molecular Docking, MD Simulations, and Free Energy Calculations Coupled with In Vitro Studies. (2022). ACS Omega, 7(34), 30135-30147. [Link]
one pot multicomponent synthesis of a series of 5-amino-3- phenylisoxazole-4-carbonitrile employ. (2023). Asian Journal of Research in Chemistry and Pharmaceutical Sciences, 11(4), 147-152. [Link]
The 1,2,3-triazole ring as a bioisostere in medicinal chemistry. (2020). Molecules, 25(15), 3404. [Link]
Isoxazole Derivatives as Potential Pharmacophore for New Drug Development. (2021). Current Drug Discovery Technologies, 18(4), 453-464. [Link]
Crystal structures and Hirshfeld surface analysis of 5-amino-1-(4-methoxyphenyl)pyrazole-4-carbonitrile and 5-amino-3-(4-methoxyphenyl)isoxazole-4-carbonitrile. (2020). Acta Crystallographica Section E: Crystallographic Communications, 76(Pt 10), 1594–1599. [Link]
Design, synthesis, and biological evaluation of phenylisoxazole-based histone deacetylase inhibitors. (2025). PLoS ONE, 20(11), e0313545. [Link]
Pharmacophore Modeling and Docking Based QSAR Studies of Aryl Amidino Isoxazoline Derivatives to Design Potential FXa Inhibitors. (2012). International Journal of Drug Design and Discovery, 3(3), 775-786. [Link]
X‐ray crystal structure of 5a. (2022). ResearchGate. [Link]
Ligand-based pharmacophore modeling, virtual screening and biological evaluation to identify novel TGR5 agonists. (2021). RSC Medicinal Chemistry, 12(4), 576-584. [Link]
Lipophilicity Determination of Antifungal Isoxazolo[3,4-b]pyridin-3(1H)-ones and Their N1-Substituted Derivatives with Chromatographic and Computational Methods. (2019). Molecules, 24(23), 4349. [Link]
IR Spectral, physical and analytical data of compounds 5a-g. (2022). ResearchGate. [Link]
Synthesis of some 5-phenylisoxazole-3-carboxylic acid derivatives as potent xanthine oxidase inhibitors. (2010). European Journal of Medicinal Chemistry, 45(6), 2293-2299. [Link]
Chemical synthesis method of 3-phenyl-5-methylisoxazole-4-formyl chloride. (2005).
State of the art and prospects of methods for determination of lipophilicity of chemical compounds. (2019). TrAC Trends in Analytical Chemistry, 113, 154-173. [Link]
Bioisosteric replacement of central 1,2,4-oxadiazole ring of high affinity CB2 ligands by regioisomeric 1,3,4-oxadiazole ring. (2017). MedChemComm, 8(3), 564-569. [Link]
Experimental lipophilicity for beyond Rule of 5 compounds. (2019). Future Drug Discovery, 1(2), FDD20. [Link]
Dataset of NIR, MIR, FIR and NMR spectroscopy and GC-MS of real samples of e-liquids from Malaysia. (2025). Data in Brief, 60, 11159. [Link]
Ligand-based pharmacophore modeling, virtual screening and biological evaluation to identify novel TGR5 agonists. (2021). RSC Medicinal Chemistry, 12(4), 576-584. [Link]
X-ray crystal structure of 5h, with atom-numbering scheme. Displacement ellipsoids are drawn at the 30% probability level. H atoms are shown as small spheres of arbitrary radii. (2025). ResearchGate. [Link]
Assessment of Lipophilicity Parameters of Antimicrobial and Immunosuppressive Compounds. (2023). Molecules, 28(6), 2821. [Link]
Ligand-Based Pharmacophore Modeling Using Novel 3D Pharmacophore Signatures. (2018). International Journal of Molecular Sciences, 19(12), 3793. [Link]
Experimental Spectroscopic (FT-IR, H and C NMR, ESI-MS, UV) Analysis, Single Crystal X-Ray, Computational, Hirshfeld Analysis, a. (2022). Polycyclic Aromatic Compounds, 1-23. [https://www.semanticscholar.org/paper/Experimental-Spectroscopic-(FT-IR%2C-H-and-C-NMR%2C-X-Ray%2C-Singh-Javed/d4619d08e90678d462445c555543c8b9d21c22d7]([Link]
First X-ray Crystal Structure Characterization, Computational Studies, and Improved Synthetic Route to the Bioactive 5-Arylimino-1,3,4-thiadiazole Derivatives. (2022). Molecules, 27(13), 4296. [Link]
Calibration curve (A) and the experimental values of lipophilicity (B) obtained therefrom. (2020). ResearchGate. [Link]
Chapter 13 Spectroscopy NMR, IR, MS, UV-Vis. (n.d.). University of Missouri-St. Louis. [Link]
X-ray crystal structure of a designed rigidified imaging scaffold in the ligand-free conformation. (2024). IUCrJ, 11(Pt 3), 304-311. [Link]
Technical Whitepaper: Synthesis of 5-Butylisoxazole-4-carbonyl chloride
This technical guide details the synthesis of 5-Butylisoxazole-4-carbonyl chloride , a critical electrophilic building block used in the development of immunomodulators (e.g., S1P1 receptor agonists) and antimicrobials....
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide details the synthesis of 5-Butylisoxazole-4-carbonyl chloride , a critical electrophilic building block used in the development of immunomodulators (e.g., S1P1 receptor agonists) and antimicrobials.
The protocol follows a regioselective cyclocondensation route, chosen for its scalability and ability to strictly control the positioning of the butyl substituent at the C5 position.
Executive Summary
Target Molecule: 5-Butylisoxazole-4-carbonyl chloride
Core Application: Late-stage functionalization of amines/anilines in medicinal chemistry.
Synthesis Strategy: The synthesis relies on the "Ethoxymethylene" route (a modification of the Claisen isoxazole synthesis). This method is superior to direct condensation of
-keto esters with hydroxylamine, which often yields mixtures of 3-butyl and 5-butyl isomers. By introducing an exocyclic enol ether, we lock the regiochemistry to exclusively favor the 5-butyl-4-carboxylate isomer.
Retrosynthetic Analysis
To achieve the target acid chloride with high isomeric purity, the synthesis is disconnected into four logical phases.
DOT Diagram: Retrosynthetic Pathway
Figure 1: Retrosynthetic disconnection showing the linear dependence on the beta-keto ester starting material.
Detailed Synthesis Protocols
Phase 1: Formation of the Enol Ether Intermediate
Objective: Convert Ethyl 3-oxooctanoate into Ethyl 2-(ethoxymethylene)-3-oxooctanoate.
Rationale: The insertion of the ethoxymethylene group at the
-position prevents the formation of the 3-butyl isomer during cyclization.
Reagents:
Ethyl 3-oxooctanoate (1.0 equiv)
Triethyl orthoformate (TEOF) (1.5 equiv)
Acetic Anhydride (2.0 equiv)
Protocol:
Charge a reactor with Ethyl 3-oxooctanoate, TEOF, and Acetic Anhydride.
Heat the mixture to 110–120°C (Reflux).
Distillation: Continuously distill off the byproduct (ethyl acetate/ethanol) to drive the equilibrium forward.
Monitor by TLC/HPLC until the starting keto-ester is <1.0%.
Concentrate under reduced pressure to yield the crude ethoxymethylene intermediate (typically an oil).
Checkpoint: Do not purify by silica chromatography if scaling; the crude oil is sufficiently pure for cyclization.
Phase 2: Regioselective Cyclization
Objective: Ring closure to form Ethyl 5-butylisoxazole-4-carboxylate.
Mechanism: The nitrogen of hydroxylamine attacks the highly electrophilic ethoxymethylene carbon first, followed by oxygen attack on the ketone carbonyl. This sequence guarantees the 5-butyl substitution pattern.
Add catalytic DMF (initiates the Vilsmeier-Haack type activation).
Add
dropwise at room temperature.
Heat to 70–80°C for 3 hours. Gas evolution (
, ) will occur.
Purification: Distill off excess
and Toluene under vacuum.
Product: The residue is the target acid chloride, typically a yellow oil or low-melting solid. Use immediately or store under Argon.
Critical Process Parameters (Data Summary)
Parameter
Specification
Scientific Rationale
TEOF Stoichiometry
>1.5 Equivalents
Excess TEOF ensures complete conversion of the keto-ester, preventing unreacted material from complicating the cyclization.
Cyclization Temp
< 10°C (Addition)
Exothermic reaction. High temps during addition can lead to degradation of the sensitive ethoxymethylene moiety.
Regioselectivity
> 98:2 (5-butyl : 3-butyl)
The ethoxymethylene group acts as a "directing group," making the C-2 position significantly more electrophilic than the ketone carbonyl.
Moisture Control
Strictly Anhydrous (Phase 4)
Acid chlorides hydrolyze rapidly. All glassware must be oven-dried; reagents must be anhydrous.
Mechanistic Visualization
The following diagram illustrates the regioselective ring closure, the critical step differentiating this protocol from generic methods.
DOT Diagram: Reaction Mechanism
Figure 2: The nitrogen atom of hydroxylamine preferentially attacks the vinyl ether carbon, ensuring the butyl group remains at position 5.
References
Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. (General reference for isoxazole stability and functional group tolerance).
Praveen, C., et al. (2010).[7] "Regioselective synthesis of isoxazoles." Synlett, 2010(5), 777-781.
Google Patents. (2003). Process for preparing 5-methylisoxazole-4-carboxylic-(4'-trifluoromethyl)-anilide. (Detailed industrial process for the 5-methyl analog, chemically identical to the 5-butyl route).
Common applications of isoxazole acid chlorides in drug discovery
Executive Summary Isoxazole acid chlorides are high-value electrophilic intermediates in medicinal chemistry, serving as the primary gateway to incorporating the isoxazole scaffold into bioactive molecules. The isoxazole...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Isoxazole acid chlorides are high-value electrophilic intermediates in medicinal chemistry, serving as the primary gateway to incorporating the isoxazole scaffold into bioactive molecules. The isoxazole ring—a five-membered heterocycle containing adjacent oxygen and nitrogen atoms—is a privileged structure acting as a bioisostere for amides and esters while offering improved metabolic stability and distinct pi-stacking geometries.
This guide details the technical application of isoxazole acid chlorides, moving beyond basic synthesis to explore their role in steric shielding (beta-lactamase inhibitors), high-throughput library generation, and fragment-based drug design.
Part 1: The Isoxazole Scaffold in Medicinal Chemistry[1][2]
Bioisosterism and Electronic Properties
The isoxazole ring is unique due to its specific electron distribution. Unlike furan or pyrrole, the N-O bond imparts significant polarity and electron deficiency to the ring.
Amide Bioisostere: The 3,5-disubstituted isoxazole ring mimics the spatial arrangement and dipole of a peptide bond (cis-amide), making it crucial for peptidomimetics.
Metabolic Stability: The aromatic nature of the ring resists oxidative metabolism (P450s) better than the corresponding linear amides or esters.
Pi-Stacking: The electron-deficient nature of the ring facilitates
stacking interactions with electron-rich residues (e.g., Tryptophan, Phenylalanine) in receptor binding pockets.
The Role of the Acid Chloride
While isoxazoles can be synthesized via [3+2] cycloaddition (click chemistry), the isoxazole acid chloride is the preferred reagent for late-stage functionalization. It allows medicinal chemists to:
Acylate diverse nucleophiles: Rapidly couple with amines (to form amides) or alcohols (to form esters).
Scale-up efficiently: Acid chlorides are often more atom-economical than peptide coupling reagents (HATU, EDC) on multigram scales.
Introduce Steric Bulk: In antibiotics, the specific geometry of the isoxazole acid chloride is used to introduce orthogonal steric bulk that protects adjacent sensitive groups (like the beta-lactam ring).
Part 2: Technical Execution & Reactivity
Synthesis of Isoxazole Acid Chlorides
The conversion of isoxazole carboxylic acids to acid chlorides requires careful reagent selection to avoid degrading the sensitive N-O bond or causing ring opening.
Comparative Analysis of Chlorinating Agents
Reagent
Conditions
Pros
Cons
Recommended Use
Thionyl Chloride ()
Reflux (Neat or Toluene)
Low cost, volatile byproducts ().
Harsh conditions can degrade sensitive substrates; residual sulfur smell.
Large-scale synthesis of robust isoxazoles (e.g., Cloxacillin precursors).
Oxalyl Chloride ()
DCM/DMF (Cat.), 0°C to RT
Mild conditions, gas evolution drives reaction.
Toxic CO gas evolution; higher cost.
Small-scale MedChem, sensitive substrates.
Triphosgene (BTC)
THF/DCM, Base
Solid reagent, stoichiometric control, very high purity.
Gold Standard for high-purity pharmaceutical intermediates.
Stability and Handling
Isoxazole acid chlorides are moisture-sensitive and lachrymators .
Hydrolysis: They rapidly revert to the carboxylic acid upon contact with atmospheric moisture.
Storage: Must be stored under inert atmosphere (Argon/Nitrogen) at 4°C.
Self-Reactivity: Some electron-rich isoxazoles can undergo intermolecular acylation if left in concentrated solution for prolonged periods.
Part 3: Validated Applications & Case Studies
Case Study 1: The "Isoxazolyl Penicillins" (Steric Shielding)
The most commercially significant application of isoxazole acid chlorides is in the synthesis of semi-synthetic penicillins (Oxacillin, Cloxacillin, Dicloxacillin).
The Problem: Bacterial beta-lactamases hydrolyze the beta-lactam ring of Penicillin G, rendering it inactive.
The Solution: Acylation of the 6-aminopenicillanic acid (6-APA) core with a bulky 3-phenyl-5-methylisoxazole-4-carbonyl chloride .
Mechanism: The isoxazole ring is rigidly positioned orthogonal to the beta-lactam core. This steric bulk prevents the beta-lactamase enzyme from accessing the carbonyl carbon, while still allowing the drug to bind to the target Transpeptidase (PBP).
Diagram: Synthesis of Cloxacillin via Acid Chloride
Caption: Synthetic workflow for Cloxacillin. The acid chloride intermediate is critical for attaching the bulky isoxazole shield to the penicillin core.
Case Study 2: High-Throughput Library Generation (Kinase Inhibitors)
In modern oncology, isoxazole acid chlorides are used to generate libraries of potential kinase inhibitors. The isoxazole amide moiety often binds to the "hinge region" of the kinase ATP-binding pocket.
Workflow: A "scaffold" amine (e.g., an aminopyrazole or aniline) is distributed across a 96-well plate.
Diversity: A library of distinct isoxazole acid chlorides (varying at the 3- and 5-positions) is added.
Result: Rapid generation of SAR (Structure-Activity Relationship) data to optimize binding affinity.
Part 4: Experimental Protocols
Protocol A: High-Purity Synthesis of Isoxazole Acid Chloride (Triphosgene Method)
This protocol is preferred over thionyl chloride for sensitive pharmaceutical applications due to cleaner reaction profiles.
Safety Warning: Triphosgene generates phosgene gas in situ. Perform strictly in a well-ventilated fume hood with appropriate quenching traps.
Preparation: In a dry 3-neck round-bottom flask under Nitrogen, dissolve 3-(2-chlorophenyl)-5-methylisoxazole-4-carboxylic acid (1.0 eq) in anhydrous THF (10 volumes).
Catalyst: Add a catalytic amount of DMF (0.01 eq).
Activation: Cool the solution to 0°C. Slowly add Triphosgene (0.35 eq) dissolved in THF dropwise over 30 minutes.
Reaction: Allow the mixture to warm to room temperature and stir for 2 hours. Monitor conversion by quenching an aliquot with methanol and checking by TLC/HPLC (methyl ester formation).
Work-up: No aqueous work-up (hydrolysis risk). Concentrate the solvent under reduced pressure (rotary evaporator with caustic trap for phosgene).
Yield: The resulting oil/solid is the crude acid chloride (typically >95% purity) and is used directly in the next step.
Protocol B: Schotten-Baumann Acylation (Synthesis of Isoxazolyl Amides)
This biphasic protocol is robust for coupling isoxazole acid chlorides to amino acids or sensitive amines.
Nucleophile Prep: Dissolve the amine (e.g., 6-APA or an aniline derivative) (1.0 eq) in a 1:1 mixture of Water and Acetone.
pH Adjustment: Adjust pH to 7.5–8.0 using 1N NaOH or
.
Addition: Dissolve the Isoxazole Acid Chloride (1.1 eq) in dry Acetone. Add this solution dropwise to the amine mixture while maintaining the temperature at 0–5°C.
pH Control: Simultaneously add base (NaOH/NaHCO3) to maintain pH between 7.0 and 8.0. Crucial: If pH drops, the amine protonates and reaction stops; if pH is too high, the acid chloride hydrolyzes.
Isolation: Acidify the aqueous layer to pH 2.0 (if product is acidic) or extract with Ethyl Acetate (if product is neutral).
Purification: Recrystallize from Isopropanol/Water.
Part 5: Visualizing the Library Workflow
The following diagram illustrates how isoxazole acid chlorides are utilized in a parallel synthesis campaign to identify lead compounds.
Caption: Workflow for High-Throughput Synthesis (HTS) using isoxazole acid chlorides to generate diverse amide libraries for drug discovery.
References
Review of Isoxazole Scaffold in Medicinal Chemistry
Title: Advances in isoxazole chemistry and their role in drug discovery.[1][2][3][4][5]
Synthesis of 5-butylisoxazole-4-carboxamides from acid chlorides
An Application Note on the Synthesis of 5-Butylisoxazole-4-carboxamides from Acid Chlorides Abstract This comprehensive application note provides a detailed guide for the synthesis of 5-butylisoxazole-4-carboxamides, a c...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note on the Synthesis of 5-Butylisoxazole-4-carboxamides from Acid Chlorides
Abstract
This comprehensive application note provides a detailed guide for the synthesis of 5-butylisoxazole-4-carboxamides, a chemical scaffold of significant interest in pharmaceutical and agrochemical research. The narrative focuses on the robust and widely applicable method of reacting 5-butylisoxazole-4-carbonyl chloride with various primary and secondary amines. Moving beyond a simple procedural outline, this guide delves into the mechanistic underpinnings of each synthetic step, explains the causality behind experimental choices, and offers field-proven insights for optimization and troubleshooting. The protocols described herein are designed to be self-validating, ensuring researchers can confidently replicate and adapt these methods for the development of novel molecular entities.
Introduction: The Significance of the Isoxazole Carboxamide Core
The isoxazole ring system is a privileged scaffold in medicinal chemistry and drug discovery, prized for its unique electronic properties and its ability to act as a bioisostere for other functional groups. When functionalized with a carboxamide at the 4-position, the resulting molecules exhibit a wide spectrum of biological activities. A prominent example is Leflunomide, a 5-methylisoxazole-4-carboxamide derivative, which is a disease-modifying antirheumatic drug (DMARD) used in the treatment of rheumatoid arthritis[1]. The therapeutic potential of this class of compounds extends to anti-inflammatory, anti-nociceptive, and even herbicidal applications, making their synthesis a topic of considerable importance for drug development professionals and agricultural scientists[2][3].
This guide provides an authoritative, in-depth protocol for the final and crucial amidation step: the conversion of a highly reactive 5-butylisoxazole-4-carbonyl chloride intermediate into a stable target carboxamide.
Overall Synthetic Strategy
The synthesis of the target carboxamides is efficiently achieved through a multi-step sequence. The overall workflow begins with the construction of the isoxazole ring, followed by conversion to the key acid chloride intermediate, and culminates in the final amidation reaction.
Caption: High-level workflow for the synthesis of 5-butylisoxazole-4-carboxamides.
Part I: Synthesis of the Key Intermediate, 5-Butylisoxazole-4-carbonyl Chloride
The successful synthesis of the final product hinges on the quality of the acid chloride intermediate. This is typically prepared in a three-step sequence from a commercially available β-ketoester.
Ring Formation (Claisen Isoxazole Synthesis): The synthesis begins with the reaction of a β-ketoester (ethyl 3-oxoheptanoate for the butyl derivative) with an orthoformate, followed by cyclization with hydroxylamine. This classic method is highly reliable for constructing the isoxazole core[4][5].
Saponification: The resulting ethyl ester is hydrolyzed to the corresponding carboxylic acid, typically using a strong acid like sulfuric acid, which minimizes side reactions common under basic conditions[5].
Chlorination: The 5-butylisoxazole-4-carboxylic acid is then converted to the highly reactive acid chloride. Thionyl chloride (SOCl₂) is the reagent of choice for this transformation as the byproducts are gaseous (SO₂ and HCl), which simplifies purification and drives the reaction to completion[6]. Oxalyl chloride is a milder, effective alternative[7][8]. This step must be performed under strictly anhydrous conditions to prevent hydrolysis back to the carboxylic acid.
Part II: Amide Bond Formation via Nucleophilic Acyl Substitution
The core of this application note is the reaction between 5-butylisoxazole-4-carbonyl chloride and an amine. This is a classic nucleophilic acyl substitution, a cornerstone of organic synthesis.
The Reaction Mechanism
Understanding the mechanism is critical for troubleshooting and optimization. The reaction proceeds through a well-established addition-elimination pathway[9][10].
Nucleophilic Attack: The lone pair of electrons on the amine nitrogen attacks the electrophilic carbonyl carbon of the acid chloride. This breaks the C=O π-bond, pushing electrons onto the oxygen and forming a tetrahedral intermediate.
Collapse of the Intermediate: The tetrahedral intermediate is unstable. The lone pair on the oxygen atom reforms the C=O π-bond. Simultaneously, the most stable leaving group, the chloride ion (Cl⁻), is expelled.
Deprotonation: The product at this stage is a protonated amide, which is highly acidic. A base present in the reaction mixture removes this proton to yield the final, neutral carboxamide product and a salt byproduct (e.g., triethylammonium chloride).
Caption: Mechanism of nucleophilic acyl substitution for amide formation.
Causality Behind Experimental Choices
The Role of the Base: The deprotonation step is critical. Without a base, the HCl byproduct would protonate the starting amine, rendering it non-nucleophilic and halting the reaction[9]. Using a non-nucleophilic tertiary amine like triethylamine (Et₃N) or pyridine is standard practice. It acts solely as an HCl scavenger without competing in the primary reaction[6][7]. An alternative is to use two equivalents of the reactant amine, where one acts as the nucleophile and the second as the base[9].
Solvent Selection: Anhydrous aprotic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), or toluene are mandatory. Protic solvents like water or alcohols would readily react with the highly electrophilic acid chloride, leading to the formation of unwanted carboxylic acid or ester byproducts.
Temperature Control: The reaction between an acid chloride and an amine is highly exothermic. Therefore, the initial addition is typically performed at a reduced temperature (0 °C) to control the reaction rate, prevent side reactions, and ensure safety. The reaction is then allowed to warm to room temperature to ensure it proceeds to completion[11].
Detailed Experimental Protocol: Synthesis of N-(4-methoxyphenyl)-5-butylisoxazole-4-carboxamide
This protocol details the synthesis of a representative N-aryl carboxamide. It can be readily adapted for other primary or secondary amines.
Materials and Reagents:
5-Butylisoxazole-4-carbonyl chloride (1.0 eq)
4-Methoxyaniline (1.05 eq)
Triethylamine (Et₃N) (1.2 eq)
Anhydrous Dichloromethane (DCM)
1M Hydrochloric Acid (HCl)
Saturated Sodium Bicarbonate (NaHCO₃) solution
Brine (Saturated NaCl solution)
Anhydrous Magnesium Sulfate (MgSO₄)
Standard laboratory glassware, dried in an oven
Magnetic stirrer and stir bar
Inert atmosphere setup (Nitrogen or Argon)
Procedure:
Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add 4-methoxyaniline (1.05 eq) and anhydrous DCM (approx. 0.2 M relative to the amine).
Base Addition: Cool the flask to 0 °C using an ice-water bath. Add triethylamine (1.2 eq) to the stirred solution.
Acid Chloride Preparation: In a separate dry flask, dissolve 5-butylisoxazole-4-carbonyl chloride (1.0 eq) in a minimal amount of anhydrous DCM.
Reaction: Add the acid chloride solution dropwise to the cold, stirring amine solution over 15-20 minutes. A white precipitate (triethylammonium chloride) will form.
Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the acid chloride is fully consumed.
Work-up:
Quench the reaction by adding deionized water.
Transfer the mixture to a separatory funnel. Separate the organic layer.
Wash the organic layer sequentially with 1M HCl (to remove excess amine and triethylamine), saturated NaHCO₃ solution (to remove any residual acid), and finally with brine.
Drying and Concentration: Dry the isolated organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification: The resulting crude solid can be purified by recrystallization (e.g., from ethanol/water or ethyl acetate/hexanes) or by flash column chromatography on silica gel to yield the pure N-(4-methoxyphenyl)-5-butylisoxazole-4-carboxamide.
Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, IR spectroscopy, and Mass Spectrometry. Determine the melting point.
Data Presentation & Scope
The described protocol is versatile and can be applied to a range of amine nucleophiles. The following table provides representative data to illustrate the scope and efficiency of the reaction.
Amine Substrate
Base
Solvent
Time (h)
Yield (%)
Purity (¹H NMR)
Aniline
Et₃N
DCM
3
92%
>98%
4-Fluoroaniline
Et₃N
THF
4
89%
>99%
Benzylamine
Et₃N
DCM
2
95%
>99%
Morpholine
Et₃N
DCM
2.5
94%
>98%
Diethylamine
Diethylamine (2.2 eq)
THF
3
85%
>97%
Troubleshooting and Field-Proven Insights
Problem
Potential Cause(s)
Recommended Solution(s)
Low or No Yield
1. Inactive acid chloride (hydrolyzed). 2. Insufficient base. 3. Moisture in the reaction.
1. Use freshly prepared acid chloride or distill before use. 2. Ensure at least 1 equivalent of base is present to scavenge HCl. 3. Use oven-dried glassware and anhydrous solvents.
Multiple Spots on TLC
1. Incomplete reaction. 2. Hydrolysis of acid chloride. 3. Side reactions from overheating.
1. Increase reaction time or gently warm to 30-40 °C. 2. Check for sources of moisture. 3. Maintain temperature at 0 °C during addition.
Difficult Purification
1. Byproduct (e.g., Et₃N·HCl) co-precipitates with product. 2. Product is an oil.
1. Ensure thorough aqueous work-up to remove all salts. Filter the reaction mixture before work-up if the salt is problematic. 2. Purify via column chromatography.
Conclusion
The synthesis of 5-butylisoxazole-4-carboxamides via the acylation of amines with 5-butylisoxazole-4-carbonyl chloride is a highly efficient, reliable, and scalable method. By understanding the underlying nucleophilic acyl substitution mechanism and carefully controlling key experimental parameters—such as temperature, solvent purity, and the stoichiometric addition of a base—researchers can consistently obtain high yields of pure target compounds. This application note serves as a robust foundation for scientists engaged in the exploration and development of novel isoxazole-based molecules for a variety of scientific applications.
Optimized Amidation Protocol: Coupling 5-Butylisoxazole-4-carbonyl Chloride with Aromatic Amines
Introduction & Scientific Context The coupling of 5-butylisoxazole-4-carbonyl chloride with aromatic amines (anilines) is a critical transformation in the synthesis of immunomodulatory drugs and agrochemicals. This react...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction & Scientific Context
The coupling of 5-butylisoxazole-4-carbonyl chloride with aromatic amines (anilines) is a critical transformation in the synthesis of immunomodulatory drugs and agrochemicals. This reaction constructs the core pharmacophore found in bioactive molecules such as Leflunomide (which utilizes a 5-methyl analog).
While the formation of amides from acid chlorides is a fundamental reaction, the specific electronic and steric properties of the isoxazole ring require tailored conditions. The isoxazole ring is an electron-withdrawing heterocycle, making the C4-carbonyl highly electrophilic. However, the ring itself is sensitive to ring-opening under strongly basic conditions or vigorous reduction. Therefore, maintaining a controlled pH and temperature profile is essential to prevent degradation while ensuring complete conversion of potentially unreactive (electron-poor) anilines.
Mechanistic Principles
The reaction proceeds via a Nucleophilic Acyl Substitution mechanism.[1] The aromatic amine acts as the nucleophile, attacking the carbonyl carbon of the acid chloride.
Nucleophilic Attack: The lone pair of the aniline nitrogen attacks the carbonyl carbon, forming a tetrahedral intermediate.
Elimination: The chloride ion is expelled, reforming the carbonyl double bond.
Deprotonation: A non-nucleophilic base (e.g., Triethylamine, DIPEA) scavenges the liberated HCl to drive the equilibrium forward and prevent the protonation of the unreacted amine.
Figure 1: Mechanistic pathway for the acylation of aromatic amines by isoxazole-4-carbonyl chlorides.
Critical Reaction Parameters (Application Notes)
Solvent Selection
Solubility and inertness are paramount. The 5-butyl group adds lipophilicity compared to the methyl analog, making non-polar solvents viable.
Solvent
Suitability
Notes
Dichloromethane (DCM)
High
Excellent solubility for reactants; easy work-up (low bp). Standard for small-scale.
Toluene
High
Preferred for scale-up (Leflunomide process). Higher bp allows heating if aniline is unreactive.
THF (Anhydrous)
Medium
Good for polar amines. Must be strictly anhydrous to prevent hydrolysis.
DMF
Low
Avoid unless necessary.[2][3] Hard to remove; can catalyze hydrolysis if wet.
Base Selection (HCl Scavenger)
The base must neutralize HCl without opening the isoxazole ring.
Triethylamine (TEA): The standard choice. Cheap, effective, and easily removed.
DIPEA (Hünig's Base): Use if the aniline is sterically hindered; less nucleophilic competition.
Pyridine: Can be used as both solvent and base for extremely unreactive anilines, but complicates work-up.
Inorganic Bases (e.g., NaHCO₃): Used in biphasic Schotten-Baumann conditions. Not recommended for this specific substrate due to the risk of isoxazole hydrolysis in the aqueous phase.
Temperature Control
Addition Phase (0°C): The reaction is exothermic. High temperatures during addition can lead to bis-acylation or decomposition.
Reaction Phase (RT to 40°C): Electron-rich anilines react at 0°C to RT. Electron-deficient anilines (e.g., -CF₃, -NO₂ substituted) may require warming to 40°C or reflux in DCM.
Standardized Experimental Protocol
Objective: Synthesis of N-aryl-5-butylisoxazole-4-carboxamide.
Scale: 1.0 mmol (Adaptable).
Materials
Reagent A: 5-Butylisoxazole-4-carbonyl chloride (1.0 equiv, MW ≈ 187.6 g/mol ). Note: Ensure reagent is free of white hydrolysis solid.
Reagent B: Aromatic Amine (1.0 - 1.1 equiv).
Base: Triethylamine (TEA) (1.2 - 1.5 equiv).
Solvent: Anhydrous Dichloromethane (DCM) (5–10 mL per mmol).
Atmosphere: Dry Nitrogen or Argon balloon.
Step-by-Step Procedure
Preparation of Amine Solution:
Flame-dry a 25 mL round-bottom flask (RBF) equipped with a magnetic stir bar.
Application Note: Solvent Engineering for 5-Butylisoxazole-4-carbonyl Chloride Nucleophilic Substitution
Executive Summary This guide details the solvent selection strategy for nucleophilic acyl substitutions (NAS) involving 5-Butylisoxazole-4-carbonyl chloride .[1] While dichloromethane (DCM) has historically been the stan...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide details the solvent selection strategy for nucleophilic acyl substitutions (NAS) involving 5-Butylisoxazole-4-carbonyl chloride .[1] While dichloromethane (DCM) has historically been the standard solvent for such transformations, modern drug development protocols prioritize sustainable, scalable alternatives.[2] This note demonstrates that 2-Methyltetrahydrofuran (2-MeTHF) is the superior process solvent, offering improved phase separation, higher reaction rates for lipophilic substrates, and alignment with Green Chemistry principles.[1]
Substrate Analysis & Reactivity Profile
Chemical Architecture
The substrate features three distinct structural motifs that dictate solvent compatibility:
Acyl Chloride (Electrophile): Highly reactive; prone to rapid hydrolysis.
Isoxazole Core: Electron-withdrawing heteroaromatic ring.[1] This pulls electron density from the carbonyl carbon, making it more electrophilic than a standard benzoyl chloride.
5-Butyl Chain: A lipophilic tail that increases solubility in non-polar solvents (Heptane, Toluene) compared to its methyl-substituted analogs.[1]
The Hydrolysis Challenge
The primary failure mode in this reaction is competitive hydrolysis by adventitious water, yielding the unreactive carboxylic acid.
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Constraint: Solvents must be anhydrous (<0.05% water content recommended).
Mechanistic Insight & Solvent Effects[3][4]
The reaction proceeds via an Addition-Elimination mechanism.[1][3] The solvent must stabilize the polar tetrahedral intermediate without quenching the electrophile.
Reaction Pathway Diagram
The following diagram illustrates the transition state and the critical role of solvent polarity in stabilizing the zwitterionic intermediate.
Figure 1: Mechanism of Nucleophilic Acyl Substitution emphasizing the tetrahedral intermediate.
Solvent Selection Matrix
The following table synthesizes physicochemical data with GSK and ACS Green Chemistry guides to rank solvents for this specific transformation.
Solvent
Class
Solubility (Substrate)
Solubility (Nucleophile)
Green Score (1-10)
Recommendation
2-MeTHF
Ether
Excellent
Good
8
Preferred (Process)
DCM
Chlorinated
Excellent
Excellent
3
Discovery Only
Toluene
Aromatic
Excellent
Poor (Salts)
7
Precipitation Workup
EtOAc
Ester
Good
Good
7
Conditional *
CPME
Ether
Good
Moderate
8
Alternative
DMF/NMP
Polar Aprotic
Excellent
Excellent
2
Avoid (Workup issues)
*Note on EtOAc: While green, ethyl acetate can undergo transacylation with highly reactive amines at elevated temperatures. Use only < 40°C.
Why 2-MeTHF is the "Hero" Solvent[1]
Lipophilicity: The 5-butyl group makes the substrate highly soluble in 2-MeTHF.[1]
Water Separation: Unlike THF, 2-MeTHF is immiscible with water.[1][2] This allows for a direct aqueous wash of the reaction mixture to remove salts (amine hydrochlorides) without a solvent swap.
Peroxide Stability: More stable than THF and generally available with BHT stabilizers.
Experimental Protocols
Protocol A: Sustainable Process (2-MeTHF)
Recommended for scale-up (>10g) and drug development campaigns.[1]
Charge the nucleophile and base into the reactor with 2-MeTHF (7 vol).
Cool the mixture to 0–5°C. Rational: Controls exotherm and minimizes hydrolysis risk.
Dissolve the acid chloride in 2-MeTHF (3 vol) in a separate vessel.
Add the acid chloride solution dropwise to the nucleophile mixture over 30 minutes, maintaining internal temperature < 10°C.
Warm to 20–25°C and stir for 2 hours.
IPC (In-Process Control): Check HPLC/TLC for disappearance of acid chloride.
Note: Quench IPC sample with methanol immediately to distinguish acid chloride (forms methyl ester) from carboxylic acid (hydrolysis byproduct).[1]
Workup: Add water (5 vol) directly to the reaction vessel. Stir 15 mins. Separate phases.
Wash: Wash organic layer with 1M HCl (remove excess amine) then sat.
(remove acid impurities).
Concentrate: Distill 2-MeTHF to yield crude product.
Protocol B: Discovery/Small Scale (DCM)
Recommended only for <1g scale where speed is critical and waste is negligible.[1]
Procedure:
Dissolve 5-Butylisoxazole-4-carbonyl chloride (1.0 eq) in anhydrous DCM (0.1 M).
Add DIPEA (1.5 eq).
Add nucleophile (1.1 eq) in one portion at 0°C.
Stir at RT for 1 hour.
Purification: Dilute with DCM, wash with 1N HCl, dry over
, and concentrate.
Decision Tree: Selecting the Right Workflow
Use this logic flow to determine the optimal conditions based on your specific nucleophile properties.
Figure 2: Decision logic for solvent selection based on nucleophile properties.
Troubleshooting & Critical Parameters
Controlling Hydrolysis
The 5-butylisoxazole carbonyl is highly electrophilic.[1] If you observe the carboxylic acid byproduct (M-Cl + OH mass shift):
Check Solvent Water: Karl Fischer titration should be < 500 ppm.[1]
Reagent Order: Always add the Acid Chloride to the Nucleophile/Base mixture. This ensures the acid chloride is immediately consumed by the nucleophile rather than lingering in solution where it can scavenge moisture.
Safety: Thermal Stability of Isoxazoles
While generally stable, isoxazoles can undergo ring opening under high pressure hydrogenation or strong reducing conditions.
Avoid:
workups if possible.
Avoid: Temperatures > 100°C in the presence of strong bases, which can deprotonate the C-3 or C-5 positions (though the butyl group blocks C-5, C-3 is susceptible).[1]
References
GSK Solvent Sustainability Guide: Henderson, R. K., et al. (2011).[4][5] "Expanding GSK's solvent selection guide – embedding sustainability into solvent selection starting at medicinal chemistry."[4][5] Green Chemistry. [Link]
2-MeTHF as a DCM Replacement: Pace, V., et al. (2012).[1][6] "2-Methyltetrahydrofuran (2-MeTHF): A Biomass-Derived Solvent with Broad Application in Organic Chemistry."[1] ChemSusChem. [Link][1]
Nucleophilic Substitution Mechanisms: Clayden, J., Greeves, N., & Warren, S. (2012).[1] Organic Chemistry. Oxford University Press. (General Reference for Addition-Elimination Mechanism).
Isoxazole Chemistry: Pinho e Melo, T. M. (2005). "Recent Advances on the Synthesis and Reactivity of Isoxazoles." Current Organic Chemistry. [Link][1]
ACS Green Chemistry Institute: "Solvent Selection Tools."[7] [Link][1]
Preparation of biologically active isoxazole derivatives using acid chlorides
Application Note: Precision Synthesis of Bioactive Isoxazoles via Acid Chloride Scaffolding Executive Summary The isoxazole ring is a privileged scaffold in medicinal chemistry, serving as a bioisostere for amide bonds a...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Precision Synthesis of Bioactive Isoxazoles via Acid Chloride Scaffolding
Executive Summary
The isoxazole ring is a privileged scaffold in medicinal chemistry, serving as a bioisostere for amide bonds and carboxylic acids, and forming the core of blockbuster drugs like Valdecoxib (COX-2 inhibitor) and Leflunomide (DMARD). While [3+2] cycloaddition of nitrile oxides is a common synthetic route, it often suffers from dipole instability and poor atom economy.
This guide details two robust, acid chloride-driven protocols that offer superior regiocontrol and scalability. By utilizing acid chlorides as high-energy electrophiles, researchers can rapidly assemble the carbon skeleton (via alkynones or
-diketones) before cyclization, ensuring predictable substitution patterns essential for SAR (Structure-Activity Relationship) studies.
Strategic Overview: The Acid Chloride Advantage
Acid chlorides (
) are preferred over esters or carboxylic acids for isoxazole construction due to:
Enhanced Electrophilicity: Rapid reaction with nucleophiles (alkynes/enolates) under mild conditions.
Modular Assembly: They serve as the "backbone" donor, allowing the introduction of diverse
groups (aryl, heteroaryl, alkyl) late in the synthesis.
Regiocontrol: The stepwise formation of the acyclic precursor (ynone or diketone) pre-determines the position of substituents on the final isoxazole ring, avoiding the isomeric mixtures common in direct cycloadditions.
Mechanistic Pathways
Two primary routes will be explored:
Route A (The Alkynone Pathway): Sonogashira coupling of acid chlorides with terminal alkynes, followed by condensation with hydroxylamine.
Route B (The
-Diketone Pathway): Acylation of ketone enolates, followed by cyclization.
Figure 1: Dual pathways for isoxazole synthesis using acid chlorides. Route A (top) is preferred for steric bulk; Route B (bottom) is standard for scale-up.
Detailed Protocols
Protocol A: The Alkynone Pathway (Sonogashira Coupling)
Best for: High-value intermediates, chemically sensitive substrates, and strict 3,5-regiocontrol.
Mechanism: The acid chloride reacts with a terminal alkyne to form an alkynone. The carbonyl carbon becomes C-5, and the alkyne
-carbon becomes C-3 (or vice versa depending on cyclization conditions, but typically hydroxylamine attacks the carbonyl first).
Materials:
Acid Chloride (1.0 equiv)
Terminal Alkyne (1.05 equiv)
(2 mol%)
CuI (4 mol%)
Triethylamine (
) (1.1 equiv)
Solvent: THF (anhydrous)
Hydroxylamine hydrochloride (
)
Step-by-Step Workflow:
Coupling (Inert Atmosphere): In a flame-dried flask under ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">
, dissolve and CuI in anhydrous THF. Add the acid chloride and terminal alkyne.[1]
Base Addition: Add
dropwise at 0°C. Stir at room temperature for 2–4 hours. Monitor by TLC for the disappearance of acid chloride.
Isolation of Ynone: Filter off the ammonium salt precipitate. Concentrate the filtrate and pass through a short silica plug to isolate the
-alkynic ketone.
Cyclization: Dissolve the ynone in Ethanol/Water (3:1). Add
(1.5 equiv) and (0.75 equiv). Reflux for 2 hours.
Workup: Remove ethanol under vacuum. Extract with ethyl acetate.[2][3] The product is often pure enough for bio-assay; otherwise, recrystallize from hexanes.
Critical Note: The regioselectivity is driven by the "hard" nucleophile (
nitrogen) attacking the "hard" electrophile (carbonyl carbon) first, followed by oxygen closure on the alkyne.
Protocol B: The
-Diketone Pathway (Claisen Condensation)
Best for: Large-scale synthesis, simple alkyl/aryl substituents, and cost-efficiency.
Mechanism: Claisen condensation of the acid chloride with a ketone enolate yields a 1,3-diketone. Cyclization with hydroxylamine yields the isoxazole.
Materials:
Acid Chloride (1.0 equiv)
Methyl Ketone (e.g., Acetophenone) (1.0 equiv)
Base: LiHMDS (Lithium Hexamethyldisilazide) or NaH (2.2 equiv)
Enolate Formation: Cool a solution of LiHMDS (1.0 M in THF) to -78°C. Add the methyl ketone dropwise. Stir for 30 mins to generate the kinetic enolate.
Acylation: Add the acid chloride (dissolved in THF) slowly to the enolate solution at -78°C. Crucial: Slow addition prevents double-acylation.
Warming: Allow the mixture to warm to 0°C over 1 hour. Quench with 1N HCl.
Isolation of Diketone: Extract with diethyl ether. The 1,3-diketone exists in equilibrium with its enol form.
For 3,5-disubstituted: Reflux in neutral/acidic conditions.
For isomeric control: The pH determines whether the amine attacks the most reactive carbonyl or the most hindered one. Generally, nucleophilic attack occurs at the most electrophilic carbonyl (derived from the acid chloride) first.
Comparative Data & Yield Optimization
Parameter
Route A (Alkynone)
Route B (-Diketone)
Regioselectivity
Excellent (>95:5)
Good (Variable with pH)
Atom Economy
High
Moderate (Leaving groups)
Substrate Scope
Requires terminal alkyne
Requires methyl ketone
Reaction Time
4–6 Hours
8–12 Hours
Typical Yield
85–92%
75–85%
Key Risk
Homocoupling of alkyne (Glaser)
O-acylation vs C-acylation
Optimization Tip: If O-acylation is observed in Route B (forming an enol ester instead of a diketone), switch the base to LDA or increase the polarity of the solvent to favor the C-acylated product.
Biological Relevance & Applications
Isoxazoles synthesized via these routes are critical in modern pharmacopoeia.[7]
COX-2 Inhibitors (Valdecoxib): The isoxazole core positions the phenyl rings at the specific angle required to fit the COX-2 hydrophobic pocket. The Route B protocol is often used for the synthesis of the diaryl-isoxazole core.
Leflunomide (Rheumatoid Arthritis): An isoxazole that undergoes in vivo ring opening to form the active metabolite (teriflunomide).
Antibiotics (Oxacillin/Cloxacillin): The isoxazole ring provides steric bulk that protects the
-lactam ring from beta-lactamase enzymes.
Figure 2: Biological Mechanism of Action (General Isoxazole Pharmacophore)
Figure 2: The isoxazole ring acts as a rigid linker, orienting substituents for optimal receptor binding.
References
Organic Chemistry Portal. Synthesis of Isoxazoles. Retrieved from [Link]
National Institutes of Health (NIH). Solvent-free synthesis of 3,5-isoxazoles via 1,3-dipolar cycloaddition. Retrieved from [Link]
Strategic Acylation: Utilizing 5-Butylisoxazole-4-carbonyl Chloride in Heterocyclic Scaffold Assembly
Abstract This Application Note details the protocol for performing Friedel-Crafts acylation using 5-Butylisoxazole-4-carbonyl chloride . Isoxazole scaffolds are critical pharmacophores in medicinal chemistry, often servi...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This Application Note details the protocol for performing Friedel-Crafts acylation using 5-Butylisoxazole-4-carbonyl chloride . Isoxazole scaffolds are critical pharmacophores in medicinal chemistry, often serving as bioisosteres for carboxylic acids or esters. However, the presence of the Lewis-basic isoxazole nitrogen presents a unique challenge in electrophilic aromatic substitution (EAS), often leading to catalyst sequestration. This guide provides a self-validating protocol to overcome "Lewis Acid Sink" effects, ensuring high yields and regioselectivity while preserving the integrity of the labile N-O bond.
Mechanistic Insight & Chemical Causality
The Electrophile and the "Lewis Acid Sink"
In a standard Friedel-Crafts acylation, one equivalent of Lewis acid (typically
) coordinates with the acyl chloride to generate the reactive acylium ion ().[1] However, when the acylating agent contains a basic nitrogen (as in the isoxazole ring), the reaction stoichiometry changes.
The nitrogen atom at position 2 of the isoxazole ring possesses a lone pair that can coordinate with hard Lewis acids. If only 1.0 equivalent of
is used, it will preferentially coordinate to the nitrogen (the "Sink"), leaving insufficient catalyst to activate the carbonyl chloride.
Key Causality:
Stoichiometric Excess: You must use
1.2 to 1.5 equivalents of Lewis acid relative to the acid chloride. The first equivalent saturates the nitrogen lone pair; the excess activates the acyl chloride.
Regiochemistry: The 5-butyl group provides steric bulk, generally directing the acylation to the para position of the substrate arene, assuming the substrate is a mono-substituted benzene derivative.
Reaction Pathway Visualization
The following diagram illustrates the competitive coordination and the productive acylium formation.
Caption: Figure 1. Competitive coordination pathways. The "Inactive Sink" necessitates excess Lewis Acid to drive Acylium formation.
Experimental Protocol
Reagents & Materials[2][3]
Acylating Agent: 5-Butylisoxazole-4-carbonyl chloride (Freshly distilled or high-purity commercial grade).
Solvent: Dichloromethane (DCM) for mild conditions (
C) or 1,2-Dichloroethane (DCE) for reflux.
Step-by-Step Methodology
Step 1: Catalyst Suspension (The "Sink" Saturation)
Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and addition funnel.
Add 1.5 equivalents of anhydrous
to the flask.
Add anhydrous DCM (0.5 M concentration relative to substrate) and cool to 0°C in an ice bath.
Step 2: Electrophile Formation
Dissolve 1.0 equivalent of 5-Butylisoxazole-4-carbonyl chloride in a minimal amount of DCM.
Add this solution dropwise to the
suspension over 15 minutes.
Observation: The solution may turn yellow or orange, indicating complexation with the isoxazole nitrogen and subsequent acylium formation.
Stir at 0°C for 20 minutes to ensure complete activation.
Step 3: Substrate Addition & Reaction
Add 1.0–1.1 equivalents of the Arene Substrate dropwise.
Critical Control: If the substrate is highly reactive (e.g., anisole), maintain 0°C. If less reactive (e.g., benzene), remove the ice bath and allow to warm to Room Temperature (RT).
Monitor reaction via TLC (See Section 3.1).
If reaction is sluggish after 2 hours at RT, heat to reflux (40°C for DCM, 83°C for DCE).
Step 4: Quenching & Isolation
Cool the mixture to 0°C.
Slowly pour the reaction mixture into a beaker containing crushed ice and 1M HCl (100 mL). Caution: Exothermic hydrolysis of excess AlCl3.
Separate the organic layer.[2] Extract the aqueous layer 2x with DCM.
Wash combined organics with saturated
(to remove isoxazole carboxylic acid byproduct from hydrolysis) and then Brine.
Dry over
, filter, and concentrate.
Workflow Visualization
Caption: Figure 2. Operational workflow for isoxazole acylation.
Self-Validating Systems & Data
Process Monitoring (TLC & NMR)
Do not rely solely on time. Use these indicators to validate the reaction endpoint:
Method
Observation
Interpretation
TLC (UV)
Disappearance of high Rf spot (Arene)
Consumption of limiting reagent.
TLC (Stain)
Acid Chloride hydrolyzes to acid on silica (streak near baseline)
If streak persists, conversion is incomplete.
IR Spectroscopy
Shift from ~1780 cm⁻¹ (COCl) to ~1680 cm⁻¹ (Ketone)
Confirmation of C-C bond formation.
1H NMR
Shift of isoxazole ring proton
The environment of the isoxazole ring protons will shift downfield due to the conjugation with the new aryl ketone.
Solvent & Catalyst Compatibility Table
Solvent
Boiling Point
Suitability
Notes
DCM
40°C
High
Best for reactive substrates (Anisole, Xylene).
DCE
83°C
Medium
Use for toluene or benzene if higher temp is needed.
Nitrobenzene
210°C
Low
Avoid. Hard to remove; can compete for catalyst.
CS2
46°C
Historical
Avoid due to neurotoxicity/flammability.
Troubleshooting & Critical Parameters
Hydrolytic Instability
The 5-butylisoxazole-4-carbonyl chloride is moisture sensitive.
Symptom: White precipitate forms immediately upon adding acid chloride to DCM.
Cause: Reagent has hydrolyzed to the carboxylic acid (which is insoluble in DCM/AlCl3 usually).
Fix: Distill the acid chloride or treat the precursor acid with
Application Note: Functionalizing Isoxazole Rings for Library Synthesis
This Application Note is structured to guide medicinal chemists and library synthesis teams through the high-value, high-risk landscape of isoxazole functionalization. It prioritizes regiochemical control and stability—t...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is structured to guide medicinal chemists and library synthesis teams through the high-value, high-risk landscape of isoxazole functionalization. It prioritizes regiochemical control and stability—the two most common failure points in this chemistry.
Strategic Analysis: The Isoxazole Pharmacophore
The isoxazole ring is a "privileged scaffold" in drug discovery, serving as a bioisostere for amide bonds and carboxylic acids while reducing metabolic liability. It is central to blockbuster drugs like Valdecoxib (COX-2 inhibitor) and Leflunomide (DMARD).
However, for library synthesis, the isoxazole ring presents a dichotomy:
The Opportunity: It offers three distinct vectors (C3, C4, C5) for diversification.
The Challenge: The N-O bond is chemically labile. Incorrect reaction conditions (especially reducing environments or uncontrolled basicity) trigger the "Kemp elimination" or reductive ring cleavage, destroying the pharmacophore.
The Regioselectivity Map
To synthesize a library effectively, one must exploit the inherent electronic bias of the ring:
C5 Position (The Acidic Vector): The proton at C5 is the most acidic (
) due to the inductive effect of the adjacent oxygen. It is the primary target for Lithiation/Deprotonation .
C4 Position (The Nucleophilic Vector): This position is
to both heteroatoms and is the least electron-deficient. It is the exclusive site for Electrophilic Aromatic Substitution (EAS) (e.g., halogenation).
C3 Position (The Stability Trap): Functionalization here is typically established during ring construction (e.g., [3+2] cycloaddition). Post-synthetic deprotonation at C3 is dangerous; it frequently leads to Ring Opening via N-O bond cleavage to form
-ketonitriles.
Decision Framework & Workflows
The following decision tree outlines the optimal synthetic pathway based on the desired substitution pattern.
Figure 1: Strategic decision tree for regioselective functionalization of the isoxazole core. Note the critical warning regarding C3 stability.
Detailed Experimental Protocols
Protocol A: C4-Diversification via Halogenation & Suzuki Coupling
Best for: Introducing aryl/heteroaryl diversity at the metabolic "soft spot" (C4).
Mechanism: The isoxazole ring undergoes EAS at C4. The resulting halide is a versatile handle for Pd-catalyzed cross-coupling.[1]
Add TFA (catalyst) followed by portion-wise addition of NIS at RT.
Stir at 60°C for 2 hours. Note: The acid catalyst activates the NIS and the isoxazole.
Workup: Quench with sat.
(removes iodine color). Extract with EtOAc.
Yield Expectation: >85% isolated yield.
Step 2: Suzuki-Miyaura Coupling
Critical Insight: Isoxazoles can coordinate to Pd, poisoning the catalyst. Use bulky, electron-rich ligands to prevent this.
(2 mol%) + XPhos or SPhos (4 mol%). SPhos is preferred for sterically hindered substrates.
Base/Solvent:
(2.0 equiv) in 1,4-Dioxane/Water (4:1).
Procedure:
Degas solvents thoroughly (Argon sparge, 15 min). Oxygen is detrimental to the electron-rich phosphine ligands.
Combine halides, boronic acid, base, and catalyst precursor in a sealed vial.
Heat to 90°C for 4-12 hours.
Purification: Filter through Celite.[2] Flash chromatography (Hex/EtOAc).[3]
Protocol B: C5-Functionalization via Lithiation (The "Cold" Protocol)
Best for: Introducing carbonyls, alkyls, or halogens at C5.
Scientific Integrity Check: This reaction must be performed at cryogenic temperatures (-78°C). Above -50°C, the lithiated species can fragment or isomerize.
Base: PivOK (Potassium Pivalate) - Crucial for the Concerted Metallation-Deprotonation (CMD) mechanism.
Conditions: Toluene, 110°C, sealed tube, 16h.
Data Summary: Reaction Scope & Limitations
Parameter
Protocol A (C4-Suzuki)
Protocol B (C5-Lithiation)
Protocol C (C-H Arylation)
Regioselectivity
Excellent (C4 only)
Excellent (C5 > C4 >> C3)
Good (C5 preferred)
Substrate Scope
Broad (tolerates esters, nitriles)
Narrow (sensitive to electrophiles)
Moderate (Sterics limit scope)
Limiting Factor
Catalyst poisoning by N-atom
Temp control (-78°C mandatory)
Requires optimization per substrate
Typical Yield
70-95%
60-85%
40-70%
Key Risk
Protodeboronation of partner
Ring Cleavage (if T > -50°C)
Homocoupling of Aryl Bromide
Troubleshooting & Optimization
The "Ring Opening" Red Flag
If you observe the formation of a nitrile (
) peak in your IR (~2200 cm⁻¹) or NMR, your isoxazole ring has opened.
Cause: Base was too strong or temperature was too high during lithiation, causing deprotonation at C3 or general decomposition.
Solution: Ensure internal reaction temperature stays below -70°C during n-BuLi addition. Switch to a non-nucleophilic base like LDA if n-BuLi acts as a nucleophile.
Catalyst Deactivation
Isoxazoles are good ligands. If Suzuki couplings stall:
Increase Temperature: Push to 100-110°C.
Switch Ligand: Move to biaryl phosphines (XPhos, RuPhos) which create a sterile "pocket" around the Pd, preventing N-coordination from the substrate.
References
Review of Isoxazole Functionalization
Madhavan, S., et al. "Transition Metal-Mediated Functionalization of Isoxazoles." Asian Journal of Organic Chemistry, 2021.[4]
Lithiation & Ring Stability
Wallace, A. A., et al. "Deprotonation of Isoxazole: A Photoelectron Imaging Study." J. Phys.[5] Chem. A, 2020. (Details the acidity hierarchy C5 > C4 and C3 instability).
Suzuki Coupling Protocols
Besselièvre, F., et al. "C-H Bond Activation: A Versatile Protocol for the Direct Arylation... of Oxazoles."[6] Synthesis, 2009.[6] (Analogous protocols for 1,2-azoles).
Direct C-H Arylation
Romdhane, R. B., et al. "Palladium-Catalyzed C4,C5-Diarylation of Isoxazole-3-Carboxylate."[7] European Journal of Organic Chemistry, 2024.
Application Notes and Protocols: Catalytic Acylation of Weak Nucleophiles with 5-Butylisoxazole-4-carbonyl chloride
For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction: The Synthetic Challenge and Strategic Importance The acylation of weak nucleophiles, such as...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: Gemini, Senior Application Scientist
Introduction: The Synthetic Challenge and Strategic Importance
The acylation of weak nucleophiles, such as sterically hindered alcohols, phenols, and anilines, with 5-butylisoxazole-4-carbonyl chloride represents a critical transformation in medicinal chemistry and materials science. The 5-butylisoxazole-4-carboxamide and ester moieties are prevalent scaffolds in a variety of biologically active compounds. However, the diminished reactivity of weak nucleophiles often leads to sluggish reactions, requiring harsh conditions that can compromise the integrity of complex molecules. This guide provides a detailed exploration of catalytic strategies to overcome these synthetic hurdles, enabling efficient and selective acylation. We will delve into the mechanistic underpinnings of different catalytic systems, offering field-proven insights and detailed protocols to empower researchers in their synthetic endeavors.
The Challenge: Overcoming the Reactivity Barrier
The reaction between an acyl chloride and a nucleophile is a cornerstone of organic synthesis. However, when the nucleophile is weak (e.g., a tertiary alcohol or an electron-deficient aniline), the reaction rate is significantly diminished. This is due to a high activation energy barrier for the nucleophilic attack on the carbonyl carbon. Without catalytic intervention, forcing conditions such as high temperatures are often required, which can lead to undesirable side reactions, including decomposition of the starting materials or products. The isoxazole ring, while generally stable, can be sensitive to certain harsh conditions, making a catalytic approach even more crucial.[1]
Catalytic Strategies for Enhanced Acylation
To address the challenge of acylating weak nucleophiles with 5-butylisoxazole-4-carbonyl chloride, several catalytic systems can be employed. The choice of catalyst depends on the specific substrate, desired reaction conditions, and functional group tolerance.
Nucleophilic Catalysis with 4-(Dimethylamino)pyridine (DMAP)
DMAP is a highly effective nucleophilic catalyst for a wide range of acylation reactions.[2][3] Its efficacy stems from its ability to react with the acyl chloride to form a highly reactive N-acylpyridinium ion. This intermediate is significantly more electrophilic than the starting acyl chloride, rendering it susceptible to attack by even weak nucleophiles.[4]
Mechanism of DMAP Catalysis:
The catalytic cycle begins with the rapid reaction of DMAP with 5-butylisoxazole-4-carbonyl chloride to form the N-(5-butylisoxazole-4-carbonyl)-4-dimethylaminopyridinium chloride intermediate. This highly activated species is then readily attacked by the weak nucleophile (e.g., a hindered alcohol). The subsequent collapse of the tetrahedral intermediate yields the desired ester or amide product, regenerating the DMAP catalyst and releasing hydrochloric acid, which is typically scavenged by a stoichiometric base like triethylamine (TEA) or pyridine.
Preventing hydrolysis of 5-Butylisoxazole-4-carbonyl chloride during storage
Welcome to the technical support center for 5-Butylisoxazole-4-carbonyl chloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on preventin...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for 5-Butylisoxazole-4-carbonyl chloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on preventing the hydrolysis of this compound during storage and handling. As Senior Application Scientists, we have compiled this information to ensure the integrity of your experiments and the quality of your research.
Frequently Asked Questions (FAQs)
Q1: What is 5-Butylisoxazole-4-carbonyl chloride and why is it sensitive to water?
5-Butylisoxazole-4-carbonyl chloride is a reactive chemical intermediate, likely used in the synthesis of more complex molecules in drug discovery and development. The carbonyl chloride group is highly electrophilic, making it susceptible to nucleophilic attack by water. This reaction, known as hydrolysis, converts the carbonyl chloride into the less reactive 5-Butylisoxazole-4-carboxylic acid and hydrochloric acid (HCl).[1] This degradation can significantly impact the outcome of your experiments by introducing impurities and reducing the yield of your desired product.
Q2: What are the immediate signs of hydrolysis of my 5-Butylisoxazole-4-carbonyl chloride?
The most immediate sign of hydrolysis is the evolution of HCl gas when the compound is exposed to moist air. You may notice a faint fuming or a sharp, acidic smell. Over time, the solid material may become sticky or even liquefy as it converts to the carboxylic acid, which may have a lower melting point.
Q3: How should I store my 5-Butylisoxazole-4-carbonyl chloride to prevent hydrolysis?
To prevent hydrolysis, it is crucial to store 5-Butylisoxazole-4-carbonyl chloride in a tightly sealed container in a cool, dry, and well-ventilated place.[2] Storage under an inert atmosphere, such as nitrogen or argon, is highly recommended to displace any moisture.[3]
Q4: Can I store 5-Butylisoxazole-4-carbonyl chloride in a standard laboratory freezer?
While a cool environment is beneficial, standard freezers can introduce moisture through condensation, especially during temperature cycling. If you choose to store it in a freezer, ensure the container is exceptionally well-sealed and consider placing it inside a secondary container with a desiccant. A desiccator cabinet at room temperature or in a cold room is often a safer choice.
Troubleshooting Guide
Q1: I opened my container of 5-Butylisoxazole-4-carbonyl chloride and noticed a strong acidic smell and some clumping of the solid. What should I do?
This is a strong indication that some hydrolysis has occurred. The acidic smell is likely HCl gas. The clumping may be due to the presence of the carboxylic acid hydrolysis product.
Immediate Actions:
Handle the container in a fume hood to avoid inhaling any HCl vapors.[4]
Assess the extent of the degradation. If it's minor, you may be able to use the remaining material, but you should first quantify the purity.
If the degradation is significant (e.g., the material is mostly sticky or liquid), it is best to dispose of the reagent according to your institution's hazardous waste disposal procedures.[5]
Q2: My reaction with 5-Butylisoxazole-4-carbonyl chloride is giving low yields and I see a significant amount of a polar byproduct in my TLC analysis. Could this be due to hydrolysis?
Yes, this is a classic symptom of using hydrolyzed starting material. The 5-Butylisoxazole-4-carboxylic acid is less reactive than the carbonyl chloride and will not participate in the desired reaction, leading to lower yields. The carboxylic acid itself will appear as a more polar spot on a TLC plate.
Troubleshooting Steps:
Confirm the byproduct: Isolate the byproduct and characterize it by NMR or mass spectrometry to confirm if it is 5-Butylisoxazole-4-carboxylic acid.
Assess the purity of your starting material: Before your next reaction, test the purity of your 5-Butylisoxazole-4-carbonyl chloride using one of the methods described in the "Protocols" section below.
Ensure anhydrous reaction conditions: Even if your starting material is pure, residual moisture in your reaction solvent or on your glassware can cause hydrolysis. Ensure all solvents are anhydrous and glassware is oven-dried.
Protocols
Protocol 1: Recommended Storage and Handling Procedure
Receiving: Upon receiving a new bottle of 5-Butylisoxazole-4-carbonyl chloride, inspect the container for any damage to the seal.
Inert Atmosphere: Before the first use, carefully open the container in a glove box or under a stream of inert gas (argon or nitrogen).
Aliquoting: If you plan to use small amounts over time, it is best to aliquot the material into smaller, single-use vials under an inert atmosphere. This minimizes the exposure of the bulk material to air and moisture.
Sealing: Use vials with tight-fitting caps, preferably with a PTFE liner. Consider wrapping the cap with Parafilm® for an extra layer of protection.
Storage: Store the sealed vials in a desiccator cabinet containing a desiccant like Drierite™ or silica gel. The desiccator should be placed in a cool, dark, and well-ventilated area.[2]
Protocol 2: Qualitative Assessment of Hydrolysis (FT-IR)
Sample Preparation: In a dry environment (e.g., a glovebox), prepare a sample of the 5-Butylisoxazole-4-carbonyl chloride for FT-IR analysis (e.g., as a Nujol mull or on a diamond ATR).
Data Acquisition: Acquire the FT-IR spectrum.
Analysis:
A sharp, strong peak around 1750-1800 cm⁻¹ is characteristic of the C=O stretch of the acid chloride.
The presence of a broad peak around 2500-3300 cm⁻¹ (O-H stretch) and a carbonyl peak around 1700-1725 cm⁻¹ (C=O stretch) are indicative of the presence of the carboxylic acid hydrolysis product.
Protocol 3: Quantitative Assessment of Hydrolysis (Derivatization followed by HPLC)
This method converts the highly reactive acid chloride into a more stable derivative (an ester) that can be easily analyzed by reverse-phase HPLC.[6][7]
Derivatization:
Under an inert atmosphere, accurately weigh approximately 10 mg of the 5-Butylisoxazole-4-carbonyl chloride into a clean, dry vial.
Add 1 mL of anhydrous methanol to the vial. The reaction is typically rapid.
Add a non-nucleophilic base like triethylamine (1.5 equivalents) to scavenge the HCl produced.
Allow the reaction to proceed for 15-20 minutes at room temperature.
Sample Preparation for HPLC:
Dilute the reaction mixture with a suitable solvent system (e.g., acetonitrile/water) to a final concentration of approximately 0.1 mg/mL.
HPLC Analysis:
Inject the sample onto a C18 reverse-phase HPLC column.
Use a gradient elution method, for example, from 20% acetonitrile in water to 80% acetonitrile in water over 20 minutes.
Monitor the elution profile using a UV detector at a suitable wavelength (e.g., 254 nm).
Data Interpretation:
The methyl ester of 5-Butylisoxazole-4-carboxylic acid will elute as a distinct peak.
Any unreacted 5-Butylisoxazole-4-carboxylic acid (from hydrolyzed starting material) will elute as a separate, more polar peak.
The purity of the original 5-Butylisoxazole-4-carbonyl chloride can be determined by the relative peak areas of the methyl ester and the carboxylic acid.
Technical Deep Dive: The Mechanism of Hydrolysis
The hydrolysis of 5-Butylisoxazole-4-carbonyl chloride proceeds via a nucleophilic acyl substitution reaction. The lone pair of electrons on the oxygen atom of a water molecule acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acid chloride. This forms a tetrahedral intermediate, which then collapses, expelling a chloride ion as the leaving group and forming the protonated carboxylic acid. A final deprotonation step, often by another water molecule, yields the 5-Butylisoxazole-4-carboxylic acid and hydrochloric acid.
This reaction is often autocatalytic, as the produced HCl can protonate the carbonyl oxygen of another acid chloride molecule, making it even more electrophilic and susceptible to further nucleophilic attack by water.
Visualizations
Caption: Mechanism of Hydrolysis
Caption: Recommended Storage and Handling Workflow
Caption: Troubleshooting Decision Tree
Summary of Storage Conditions
Parameter
Recommendation
Rationale
Temperature
Cool (Room Temperature or Refrigerated)
Reduces the rate of potential degradation reactions.
Atmosphere
Inert Gas (Nitrogen or Argon)
Displaces moisture and oxygen, preventing hydrolysis and oxidation.[3]
Container
Tightly Sealed Glass Bottle with PTFE Liner
Prevents ingress of atmospheric moisture.
Environment
Dry (Desiccator)
Actively removes any moisture from the immediate storage environment.[2]
Light
Dark (Amber Bottle or in a Cabinet)
Protects against potential light-induced degradation.
Yufeng. (2025, May 25). How to Quench Acid Chlorides? 5 Key Methods for Safe Handling.
Standard Operating Procedure: Hydrochloric Acid. (n.d.).
BYJU'S. (2022, February 8). Acid Chloride.
Safety Data Sheet: Isoxazole-5-carbonyl chloride. (2025, December 20).
BASF. (n.d.). Acid Chlorides and Chloroformates - Safety and Handling.
Fisher Scientific. (n.d.). Safety Data Sheet: 3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonyl chloride.
ChemicalBook. (2025, October 25). 5-Methyl-3-phenylisoxazole-4-carbonyl chloride - Safety Data Sheet.
ECHEMI. (n.d.). Analyzing acid chlorides?.
Thermo Fisher Scientific. (2025, September 22). Safety Data Sheet: 3-(2-Chlorophenyl)-5-methylisoxazole-4-carbonyl chloride.
Google Patents. (n.d.). CN107014944A - The method that derivatization HPLC DAD methods determine acyl chlorides in medicine or its synthetic intermediate.
GHC. (2024, June 6). Carbonyl Chloride SECTION 1: Identification of the substance/mixture and of the company/undertaking.
ResearchGate. (2012, December 5). What is the simplest way to derive an acid chloride so it can be analyzed by HPLC?.
MDPI. (n.d.). Mechanistic Studies of the Solvolyses of Carbamoyl Chlorides and Related Reactions.
U.S. Environmental Protection Agency. (n.d.). Method 9057: Determination of Chloride from HCl/Cl2 Emission Sampling Train (Methods 0050 and 0051) by Anion Chromatography.
Chromatography Forum. (2003, October 11). Acid Chlorides by HPLC.
Google Patents. (n.d.). US20030139606A1 - Process for preparing 5-methylisoxazole-4-carboxylic-(4'-trifluoromethyl)-anilide.
Google Patents. (n.d.). WO2003042193A1 - Process for preparing 5-methylisoxazole-4-carboxylic-(4'-trifluoromethyl)-anilide.
Effect of Tertiary Amines on the Hydrolysis Kinetics of Benzoyl Chloride in Water-Dioxane Solutions. (n.d.).
MDPI. (2022, December 29). 5-Chloroisoxazoles: A Versatile Starting Material for the Preparation of Amides, Anhydrides, Esters, and Thioesters of 2H-Azirine-2-carboxylic Acids.
Digital Repository. (2024, January 1). Synthesis and Characterization of some new heterocyclic derivatives from aromatic carbonyl compounds and carboxylic acids with Evaluation some of them for biological activity.
Types of Organic Reactions- Hydrolysis of T-Butyl Chloride: A Lecture and Lab Experiment. (n.d.).
Benchchem. (2025). Preventing hydrolysis of N-hexyl-N-methylcarbamoyl chloride during reaction.
Organic Chemistry Portal. (n.d.). Synthesis of carboxylic acids by hydrolysis or deprotection.
Google Patents. (n.d.). US5245063A - Preparation of carbonyl chlorides.
Removing unreacted 5-Butylisoxazole-4-carbonyl chloride from reaction mixtures
Topic: Strategies for Removing Unreacted 5-Butylisoxazole-4-carbonyl chloride from Reaction Mixtures Welcome to the technical support center for the Isoxazole Chemistry Group. This guide provides researchers, scientists,...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Strategies for Removing Unreacted 5-Butylisoxazole-4-carbonyl chloride from Reaction Mixtures
Welcome to the technical support center for the Isoxazole Chemistry Group. This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting protocols and frequently asked questions (FAQs) for effectively removing unreacted 5-Butylisoxazole-4-carbonyl chloride from reaction mixtures. This document is designed to provide both theoretical understanding and practical, field-proven solutions to common purification challenges.
Introduction: The Challenge of a Reactive Intermediate
5-Butylisoxazole-4-carbonyl chloride is a highly reactive acyl chloride, prized for its utility in synthesizing a variety of amide and ester derivatives, which are common scaffolds in pharmaceutical development.[1] However, its high reactivity also presents a significant challenge: any unreacted starting material remaining after the desired transformation can complicate downstream processing and purification. Incomplete quenching or removal can lead to the formation of undesired byproducts during workup, chromatography, or even storage, compromising final product purity and yield.
This guide outlines the fundamental principles and detailed procedures for effectively quenching and removing residual 5-Butylisoxazole-4-carbonyl chloride, ensuring the integrity of your desired product.
Frequently Asked Questions (FAQs)
Q1: Why is it critical to completely remove unreacted 5-Butylisoxazole-4-carbonyl chloride?
A1: The carbonyl carbon in 5-Butylisoxazole-4-carbonyl chloride is highly electrophilic due to the electron-withdrawing effects of both the adjacent oxygen and chlorine atoms.[2] This makes it susceptible to attack by a wide range of nucleophiles. If not completely removed, it can react with:
Water or alcohols used during aqueous workup or purification (e.g., column chromatography with alcohol-containing eluents), leading to the formation of the corresponding carboxylic acid or ester byproduct.[3][4][5]
Amine functionalities on your target molecule, if applicable, leading to undesired side products.
Silica gel (a weakly acidic surface with silanol groups) during chromatography, potentially causing streaking, poor separation, or on-column degradation.
These events complicate purification, lower the overall yield, and can introduce impurities that are difficult to remove from the final product.
Q2: My TLC analysis after the reaction is confusing. How can I confirm the presence of unreacted acyl chloride?
A2: Direct TLC analysis of acyl chlorides can be unreliable. The silica gel on the TLC plate is acidic and contains adsorbed water, which can rapidly hydrolyze the acyl chloride at the baseline, making it appear as if only the corresponding carboxylic acid is present.[6]
A more reliable method is a quench test . To do this, take a small aliquot of your crude reaction mixture and add a few drops of a simple, UV-active nucleophile like benzylamine or methanol. Let it react for a few minutes, then run a TLC of this "quenched" aliquot against a sample of your starting carboxylic acid and the crude reaction mixture. The formation of a new, less polar spot (the corresponding amide or ester) that is distinct from the carboxylic acid starting material confirms the presence of the reactive acyl chloride.[6][7]
Q3: I've added a quenching agent, but I'm still seeing byproducts. What could be going wrong?
A3: This typically points to one of three issues:
Insufficient Quenching Agent: You may not have added enough of the quenching agent to react with all the excess acyl chloride. It is crucial to estimate the maximum possible excess and add the quencher in a corresponding stoichiometric excess.
Poor Mixing/Mass Transfer: If the reaction is biphasic or very thick, the quenching agent may not be able to physically interact with all of the acyl chloride. Ensure vigorous stirring during the quenching process.
Quenching at an Inappropriate Temperature: Highly exothermic quenching reactions can lead to side reactions if the temperature is not controlled.[4] Conversely, if the reaction mixture is too cold, the quenching reaction may be too slow to go to completion in the allotted time. Most quenching procedures are effective when performed cautiously at 0 °C to room temperature.
Troubleshooting Guide: Selecting and Implementing a Quenching Strategy
The choice of quenching agent and procedure depends on the stability of your desired product and the intended downstream purification method. The fundamental reaction is a nucleophilic acyl substitution, where a nucleophile attacks the carbonyl carbon, leading to the elimination of the chloride ion.[3][8][9]
Caption: Mechanism of base-mediated hydrolysis of acyl chloride.
Experimental Protocol:
Cool the reaction mixture to 0 °C in an ice bath to manage the exotherm.
Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a dilute (e.g., 1 M) solution of sodium hydroxide (NaOH) with vigorous stirring. Caution: Gas evolution (CO₂) will occur with bicarbonate.
Continue stirring for 15-30 minutes after the addition is complete to ensure the reaction has gone to completion.
Transfer the mixture to a separatory funnel and perform a standard liquid-liquid extraction. The desired organic product should remain in the organic layer, while the carboxylate salt of the hydrolyzed acyl chloride will be in the aqueous layer.
Wash the organic layer with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate in vacuo.
Table 1: Comparison of Aqueous Basic Quenchers
Quenching Agent
Concentration
Pros
Cons
Sat. aq. NaHCO₃
~1 M
Mild base, safe for many functional groups. CO₂ evolution is a good visual indicator.
Can cause excessive foaming. Less effective for stubborn reactions.
1 M aq. NaOH
1 M
Stronger base, ensures complete and rapid quenching.
May hydrolyze sensitive esters or epimerize stereocenters in the product. [10]
10% aq. K₂CO₃
~0.7 M
Good compromise between reactivity and mildness.
Slower than NaOH.
Method 2: Scavenging with Amines or Resins (For Base-Sensitive Products)
When the desired product is sensitive to aqueous base (e.g., contains a hydrolyzable ester), using a non-aqueous quenching method is necessary. Polymer-supported ("scavenger") resins or soluble amines can be used.
Mechanism: The amine acts as a nucleophile, attacking the acyl chloride to form a stable amide. If a scavenger resin is used, this amide becomes covalently bound to the solid support and can be removed by simple filtration.
Experimental Protocol (Using Scavenger Resin):
To the crude reaction mixture, add a polymer-supported amine scavenger resin (e.g., aminomethyl polystyrene), typically 2-3 equivalents based on the theoretical excess of acyl chloride.
Stir the suspension at room temperature for 1-3 hours. Monitor the disappearance of the acyl chloride by the quench test described in Q2.
Once the reaction is complete, filter the mixture to remove the resin.
Wash the resin with a small amount of the reaction solvent to recover any adsorbed product.
Combine the filtrate and washings, and concentrate in vacuo.
Table 2: Comparison of Amine-Based Scavengers
Scavenger Type
Example
Pros
Cons
Polymer-Supported Amine
Aminomethyl Polystyrene
Easy removal by filtration; no need for aqueous workup.
Slower reaction kinetics; higher cost; potential for product adsorption.
Soluble Amine
Tris(2-aminoethyl)amine
Fast reaction kinetics.
Resulting amide is soluble and must be removed by extraction or chromatography.
Hindered Soluble Base
N,N-Diisopropylethylamine
Acts as a non-nucleophilic base to scavenge HCl. [11]
This method is useful when strictly anhydrous conditions must be maintained. It converts the acyl chloride to a stable ester, which may need to be separated from the desired product by chromatography.
Mechanism: An alcohol, such as methanol or isopropanol, acts as a nucleophile to form the corresponding methyl or isopropyl ester.
[4]
Experimental Protocol:
Cool the reaction mixture to 0 °C.
Slowly add 5-10 equivalents of a simple alcohol (e.g., methanol). A tertiary amine base like triethylamine (1.1 eq) should be included to neutralize the HCl byproduct.
[2]3. Allow the mixture to warm to room temperature and stir for 30 minutes.
The resulting mixture can often be directly concentrated and purified by column chromatography. The newly formed ester will have a different polarity than your desired product, hopefully allowing for easy separation.
References
Acylation Mechanism - A Level Chemistry Revision Notes. (2025, June 23). A-Level Chemistry.
The hydrolysis of an acid/acyl chloride reaction mechanism. (n.d.). Doc Brown's Chemistry.
Troubleshooting guide for the synthesis of isoxazole deriv
Acyl Chlorides - formation and hydrolysis mechanism. (2025, March 16). YouTube.
Acyl Chlorides and Acid Anhydrides. (n.d.). chemrevise.
Mechanism of hydrolysis of acyl chlorides. (2021, April 15). Chemistry Stack Exchange.
Clean and Efficient Synthesis of Isoxazole Derivatives in Aqueous Media. (n.d.). PMC - NIH.
Synthesis and Antimicrobial Studies of Isoxazole Derivatives. (2025, August 7).
Use of acid scavengers in removal of protons (acidity) of the reaction mass during chlorination of sucrose-6. (n.d.).
Anyone have an experimental procedure for synthesis of an Acyl Chloride insitu from a carboxylic acid using thinoyl chloride? (2021, March 12). Reddit.
How to Quench Acid Chlorides? 5 Key Methods for Safe Handling. (2025, May 25). Yufeng.
3-(2-Chlorophenyl)-5-methylisoxazole-4-carbonyl chloride | 25629-50-9. (2023, August 15). Smolecule.
The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. (2025, August 10). MDPI.
Quenching Reactive Substances. (2006, October 27). KGROUP.
Modification of the Acyl Chloride Quench-Labeling Method for Counting Active Sites in Catalytic Olefin Polymeriz
SAFETY DATA SHEET - 3-(2-Chlorophenyl)-5-methylisoxazole-4-carbonyl chloride. (2025, May 1). Fisher Scientific.
Technical Support Center: Troubleshooting Low Reactivity of Isoxazole Acid Chlorides with Anilines
Welcome to the technical support center for amide bond formation between isoxazole acid chlorides and anilines. This guide is designed for researchers, scientists, and drug development professionals encountering challeng...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for amide bond formation between isoxazole acid chlorides and anilines. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with this specific yet crucial transformation. The unique electronic nature of the isoxazole ring, combined with the often-reduced nucleophilicity of aniline derivatives, can lead to frustratingly low yields and unexpected side reactions.
This resource moves beyond generic acylation advice to provide targeted, in-depth troubleshooting strategies in a question-and-answer format. We will explore the causality behind these issues and offer field-proven solutions to optimize your reaction outcomes.
Question 1: My reaction between an isoxazole acid chloride and a simple aniline is sluggish or failing completely. Why is this happening?
Answer:
Several factors, rooted in the inherent electronic properties of the reagents, can contribute to this low reactivity.
Reduced Electrophilicity of the Isoxazole Acid Chloride: The isoxazole ring, being a heteroaromatic system, possesses complex electronic characteristics. It is generally considered an electron-withdrawing group, which should enhance the electrophilicity of the acyl chloride carbon. However, the lone pairs on the ring's nitrogen and oxygen atoms can participate in resonance, partially mitigating this effect compared to a simple benzoyl chloride. The position of the acid chloride on the ring is also critical:
Isoxazole-5-carbonyl chlorides are often the most reactive, as the carbonyl is adjacent to the electron-deficient C-4 and C-5 positions.
Isoxazole-3-carbonyl chlorides can have their reactivity influenced by substituents at the 5-position.
Isoxazole-4-carbonyl chlorides can be less reactive due to the electronic influence of the adjacent heteroatoms.
Low Nucleophilicity of the Aniline: Even simple aniline is significantly less nucleophilic than aliphatic amines due to the delocalization of the nitrogen lone pair into the aromatic ring. If your aniline is substituted with electron-withdrawing groups (e.g., -NO₂, -CN, -CF₃), its nucleophilicity is further diminished, often to the point where it will not react under standard conditions.[1]
Steric Hindrance: Substitution on the aniline (particularly at the ortho positions) or on the isoxazole ring near the acid chloride can physically block the nucleophilic attack of the amine.[]
Question 2: I'm trying to couple my isoxazole acid chloride with a sterically hindered or electron-deficient aniline and getting no product. What's my first step?
Answer:
For these challenging substrates, enhancing the reactivity of both coupling partners is key. The first and most common approach is the introduction of a nucleophilic catalyst, such as 4-(Dimethylamino)pyridine (DMAP) .
Mechanism of DMAP Catalysis:
DMAP is a hypernucleophilic catalyst. It reacts with the isoxazole acid chloride much faster than the aniline does, forming a highly reactive N-acylpyridinium intermediate. This intermediate is significantly more electrophilic than the starting acid chloride, making it susceptible to attack by even weak nucleophiles like deactivated anilines.[3][4][5]
Caption: A logical flow for troubleshooting common acylation issues.
Mitigation Strategies for Side Reactions:
Control Stoichiometry: Use only a catalytic amount of DMAP (0.1 eq). If a stoichiometric base is needed to quench the HCl byproduct, use a non-nucleophilic, sterically hindered base like triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA).
Lower the Temperature: Run the reaction at 0 °C or even lower (-20 °C) to disfavor the higher activation energy pathway of ring opening.
Inverse Addition: Add the aniline/base mixture to the acid chloride solution at a low temperature. This keeps the concentration of the base low at all times, minimizing its opportunity to react with the isoxazole ring.
Question 5: Should I be concerned about using a Lewis acid like AlCl₃?
Answer:
Yes, you should proceed with extreme caution. While Lewis acids are classic catalysts for activating acid chlorides (e.g., in Friedel-Crafts acylation), they pose a significant risk to heteroaromatic systems like isoxazole.
[6]
Complexation: The Lewis acid can coordinate with the lone pairs on the isoxazole's nitrogen or oxygen atoms. [7]This can have two negative effects:
Catalyst Sequestration: The Lewis acid becomes non-productively bound to the isoxazole ring, rendering it unable to activate the acid chloride.
Ring Deactivation/Degradation: This coordination can alter the electronic structure of the isoxazole ring, potentially making it more susceptible to degradation or unwanted side reactions.
In general, nucleophilic catalysis (DMAP) is the preferred method for this specific transformation. Avoid strong Lewis acids unless all other methods have failed and you have evidence from literature that it is compatible with your specific isoxazole scaffold.
Summary of Recommendations
Issue
Primary Recommendation
Secondary Action
Last Resort
No/Low Reactivity
Add catalytic DMAP (0.1-0.2 eq).
Increase temperature to 40°C; Switch to a more polar solvent (MeCN, DMF).
Use a strong base (e.g., NaH) to pre-form the anilide.
Electron-Poor Aniline
Use catalytic DMAP.
Increase reaction temperature and/or use DMF.
Pre-form anilide with NaH.
Sterically Hindered Aniline
Use catalytic DMAP and increase reaction time.
Increase temperature; consider a less hindered isoxazole isomer if possible.
N/A
Byproduct Formation
Lower reaction temperature to 0°C or below.
Use a non-nucleophilic base (DIPEA) instead of TEA; ensure base is not in excess.
Perform inverse addition (add aniline/base to acid chloride).
General Failure
Confirm acid chloride integrity (e.g., by reacting a small aliquot with methanol and checking LC-MS).
Re-purify aniline and ensure all reagents/glassware are scrupulously dry.
Re-evaluate synthetic route.
References
Jackson, K. E., et al. (2025). Substituent Effects Govern the Efficiency of Isoxazole Photoisomerization to Carbonyl-2H-Azirines. ACS Organic & Inorganic Au. Available at: [Link]
ChemRxiv. (n.d.). Substituent Effects Govern the Efficiency of Isoxazole Photoisomerization to Carbonyl-2H-Azirines. ChemRxiv. Available at: [Link]
Haverford Scholarship. (2025). Substituent Effects Govern the Efficiency of Isoxazole Photoisomerization to Carbonyl-2H-Azirines. Haverford College. Available at: [Link]
Chavan, P. (2024). Construction of Isoxazole ring: An Overview. Life and Applied Nano Bio-Science. Available at: [Link]
Dounay, A. B., et al. (2022). Substituted pyridines from isoxazoles: scope and mechanism. Organic & Biomolecular Chemistry. Available at: [Link]
Kharasch, M. S., & Grill, F. (2009). Proposed mechanisms for the metabolic isoxazole ring opening in the anti-inflammatory agent leflunomide. Drug Metabolism and Disposition. Available at: [Link]
ResearchGate. (2025). DMAP-Catalyzed Regel-Type Direct C-2 (Hetero)Aroylation of Oxazoles and Thiazoles Derivatives with Acid Chlorides. ResearchGate. Available at: [Link]
Kumar, A., & Kumar, K. (2018). The synthetic and therapeutic expedition of isoxazole and its analogs. Bioorganic & Medicinal Chemistry. Available at: [Link]
Milyutin, C. V., et al. (2024). Mild and efficient synthesis and base-promoted rearrangement of novel isoxazolo[4,5-b]pyridines. Beilstein Journal of Organic Chemistry. Available at: [Link]
Tang, S., et al. (2025). Advances in isoxazole chemistry and their role in drug discovery. RSC Medicinal Chemistry. Available at: [Link]
Spivey, A. C., & Gripton, C. J. G. (2011). Activity and selectivity of DMAP derivatives in acylation reactions: experimental and theoretical studies. Imperial College London. Available at: [Link]
ResearchGate. (n.d.). Structure-activity studies of a novel series of isoxazole-3-carboxamide derivatives as TRPV1 antagonists. ResearchGate. Available at: [Link]
Qiu, D., et al. (2023). Lewis acid-promoted direct synthesis of isoxazole derivatives. Beilstein Journal of Organic Chemistry. Available at: [Link]
ResearchGate. (n.d.). An improved method of amide synthesis using acyl chlorides. ResearchGate. Available at: [Link]
Journal of Pharmaceutical Negative Results. (n.d.). A review of isoxazole biological activity and present synthetic techniques. Journal of Pharmaceutical Negative Results. Available at: [Link]
Kashima, C. (1979). The Chemistry of Isoxazoles. Heterocycles. Available at: [Link]
Ye, L., & Ghorpade, S. (2025). Isoxazoles as efficient alkyne amination reagents in divergent heterocycle synthesis. Chemical Society Reviews. Available at: [Link]
Jia, Q.-f., et al. (2021). An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. RSC Advances. Available at: [Link]
Quesnel, J. S., et al. (2015). A flexible approach to Pd-catalyzed carbonylations via aroyl dimethylaminopyridinium salts. Chemical Communications. Available at: [Link]
ResearchGate. (2023). (PDF) Lewis acid-promoted direct synthesis of isoxazole derivatives. ResearchGate. Available at: [Link]
ResearchGate. (n.d.). Isoxazole‐containing pharmacologically active molecules. ResearchGate. Available at: [Link]
Reddit. (2025). Need help in optimizing amide formation through acyl chloride pathway. Reddit. Available at: [Link]
PubMed. (2023). Lewis acid-promoted direct synthesis of isoxazole derivatives. PubMed. Available at: [Link]
Google Patents. (n.d.). Preparation and application of DMAP hydrochloride as catalyst of recoverable acylation reaction. Google Patents.
ChemHelp ASAP. (2019). synthesis of amides from acid chlorides. YouTube. Available at: [Link]
ResearchGate. (n.d.). Applications of Dialkylaminopyridine (DMAP) Catalysts in Organic Synthesis. ResearchGate. Available at: [Link]
Chemistry Steps. (n.d.). Reactions of Aniline. Chemistry Steps. Available at: [Link]
Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Organic Chemistry Portal. Available at: [Link]
University of Wisconsin-La Crosse. (n.d.). Synthesis of isoxazoline and isoxazole heterocycles as potential inhibitors of lysyl oxidase. UW-La Crosse. Available at: [Link]
ResearchGate. (2021). "Synthesis and characterization of azopyrazole and azoisoxazole derivatives from substituted aniline" 1. ResearchGate. Available at: [Link]
MDPI. (2022). 5-Chloroisoxazoles: A Versatile Starting Material for the Preparation of Amides, Anhydrides, Esters, and Thioesters of 2H-Azirine-2-carboxylic Acids. MDPI. Available at: [Link]
CDN. (2023). The Synthesis of 5-(3-chlorophenyl)-3-(4-methoxyphenyl)isoxazole. CDN. Available at: [Link]
Minimizing side reactions in 5-butylisoxazole acylation protocols
Technical Support Center: Acylation of 5-Butylisoxazole Welcome to the technical support center for the acylation of 5-butylisoxazole. This guide is designed for researchers, scientists, and drug development professional...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Acylation of 5-Butylisoxazole
Welcome to the technical support center for the acylation of 5-butylisoxazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this important synthetic transformation. Here, we provide in-depth troubleshooting advice and frequently asked questions (FAQs) to help you minimize side reactions and optimize your acylation protocols.
Troubleshooting Guide
This section addresses specific issues that may be encountered during the acylation of 5-butylisoxazole. Each problem is followed by an analysis of potential causes and actionable solutions.
Issue 1: Low or No Yield of the Desired 4-Acyl-5-Butylisoxazole
Symptoms:
Low conversion of the starting 5-butylisoxazole.
Complex mixture of products observed by TLC or LC-MS.
Desired product is not the major component of the crude reaction mixture.
Potential Causes & Solutions:
A low yield in your acylation reaction can be attributed to several factors, from the purity of your starting materials to suboptimal reaction conditions. A systematic approach to troubleshooting is crucial for identifying and resolving the issue.
Cause A: Inactive Acylating Agent or Catalyst
Explanation: Acyl halides can hydrolyze upon exposure to atmospheric moisture, and Lewis acids can be deactivated by water or other protic impurities.
Solution:
Ensure the acyl chloride or anhydride is fresh or has been properly stored under anhydrous conditions. If necessary, distill the acyl chloride before use.
Use a freshly opened bottle of the Lewis acid or ensure it has been stored in a desiccator. For sensitive reactions, consider using a sealed tube of catalyst.
Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to strictly exclude moisture.
Cause B: Insufficient Reaction Temperature or Time
Explanation: The acylation of isoxazoles, while feasible, may require specific temperature conditions to proceed at a reasonable rate. Insufficient time will naturally lead to low conversion.
Solution:
Monitor the reaction progress closely using TLC or LC-MS at regular intervals.
If the reaction is sluggish at lower temperatures (e.g., 0 °C), consider gradually increasing the temperature to room temperature or slightly above. However, be cautious as higher temperatures can also promote side reactions.
For Vilsmeier-Haack reactions, which often require heating, ensure the reaction is maintained at the optimal temperature for a sufficient duration.[1]
Cause C: Inappropriate Lewis Acid or Stoichiometry
Explanation: The choice and amount of Lewis acid are critical. A weak Lewis acid may not sufficiently activate the acylating agent, while an excessive amount can lead to complex formation with the product or promote side reactions.[2]
Solution:
Screen a variety of Lewis acids. While AlCl₃ is common, other options like SnCl₄, TiCl₄, or BF₃·OEt₂ might offer better results for your specific substrate.
Typically, a stoichiometric amount or a slight excess of the Lewis acid is required in Friedel-Crafts acylation because the product ketone can form a complex with the catalyst.[3] Start with 1.1-1.5 equivalents and optimize from there.
Cause D: Ring Opening of the Isoxazole Nucleus
Explanation: While the isoxazole ring is relatively stable to acidic conditions, harsh conditions or the presence of certain nucleophiles can lead to ring cleavage.[4]
Solution:
Employ milder reaction conditions. This could involve using a less aggressive Lewis acid or performing the reaction at a lower temperature.
Ensure a clean reaction setup, free from contaminants that could catalyze ring opening.
Issue 2: Formation of a Mixture of Regioisomers
Symptoms:
Multiple product spots on TLC with similar Rf values.
NMR analysis indicates the presence of more than one acylated isoxazole isomer.
Potential Causes & Solutions:
Cause A: Competing C-Acylation and N-Acylation
Explanation: While C-acylation at the 4-position is the expected outcome for electrophilic substitution on a 3,5-disubstituted isoxazole, under certain conditions, acylation at the nitrogen atom can occur, though this is less common for simple alkylisoxazoles.[5]
Solution:
Favor C-Acylation: Stick to classic Friedel-Crafts conditions (Lewis acid and acyl halide in a non-polar solvent). The formation of the acylium ion as the electrophile strongly favors attack by the electron-rich π-system of the isoxazole ring.
Avoid N-Acylation: N-acylation is more likely if the isoxazole nitrogen becomes more nucleophilic, for instance, in the presence of a strong base. Avoid basic conditions when C-acylation is the goal.
Cause B: Steric Hindrance Directing Acylation to an Unexpected Position
Explanation: While unlikely to be the primary directing factor for the small butyl group, significant steric bulk from a very large acylating agent could potentially influence the site of attack. However, electronic factors are generally dominant in determining the regioselectivity of electrophilic aromatic substitution.
Solution:
The electron-donating nature of the alkyl groups at the 3- and 5-positions of an isoxazole ring directs electrophilic substitution to the C4 position. For 5-butylisoxazole, acylation is expected to occur regioselectively at the 4-position. If other isomers are observed, it would be highly unusual and may point to an alternative reaction mechanism or the presence of an isomeric impurity in the starting material.
Issue 3: Formation of Poly-acylated or Polymeric Byproducts
Symptoms:
Presence of higher molecular weight species in the mass spectrum.
Baseline material or intractable solids in the reaction flask.
Potential Causes & Solutions:
Cause A: Excess Acylating Agent and/or Lewis Acid
Explanation: Using a large excess of the acylating agent and catalyst can lead to the introduction of more than one acyl group, although this is less common in Friedel-Crafts acylation due to the deactivating nature of the introduced acyl group.[6] However, harsh conditions can lead to polymerization.
Solution:
Use a stoichiometric amount of the acylating agent (typically 1.0 to 1.2 equivalents).
Add the acylating agent slowly to the reaction mixture to maintain a low concentration and minimize side reactions.
Cause B: High Reaction Temperature
Explanation: Elevated temperatures can provide the activation energy for undesired polymerization pathways.
Solution:
Maintain the lowest possible temperature that allows for a reasonable reaction rate. For many Friedel-Crafts reactions, this is between 0 °C and room temperature.
Frequently Asked Questions (FAQs)
Q1: What is the preferred method for the acylation of 5-butylisoxazole: Friedel-Crafts or Vilsmeier-Haack?
A1: The choice between Friedel-Crafts acylation and the Vilsmeier-Haack reaction depends on the desired acyl group.
Friedel-Crafts Acylation: This is the more general and versatile method for introducing a wide variety of acyl groups (e.g., acetyl, propionyl, benzoyl). It involves reacting 5-butylisoxazole with an acyl chloride or anhydride in the presence of a Lewis acid catalyst like AlCl₃ or SnCl₄.[7] This method is generally effective for electron-rich heterocycles.
Vilsmeier-Haack Reaction: This reaction is specifically for formylation (introduction of a -CHO group) or, less commonly, for introducing other acyl groups using the appropriate N,N-disubstituted amide.[8][9] It uses a Vilsmeier reagent, generated in situ from a substituted amide (like DMF for formylation) and phosphoryl chloride (POCl₃).[10] The Vilsmeier reagent is a milder electrophile than the acylium ions generated in Friedel-Crafts reactions, which can be advantageous for sensitive substrates.[11]
For general acylation of 5-butylisoxazole, the Friedel-Crafts reaction is the recommended starting point . If formylation is the goal, the Vilsmeier-Haack reaction is an excellent alternative.
Q2: At which position on the 5-butylisoxazole ring will acylation occur?
A2: Acylation will occur at the C4 position . The isoxazole ring is an electron-rich heterocycle. The oxygen and nitrogen atoms, along with the alkyl group at the 5-position, direct electrophilic substitution to the C4 position, which is the most nucleophilic carbon on the ring.
Q3: My acylated product is difficult to purify. What strategies can I use?
A3: Purification of heterocyclic compounds can indeed be challenging. Here are some strategies:
Column Chromatography: This is the most common method.
Solvent System Screening: Use TLC to screen various solvent systems (e.g., hexane/ethyl acetate, dichloromethane/methanol) to achieve the best separation between your product and any impurities.[12]
Gradient Elution: A gradient of increasing solvent polarity can be effective for separating compounds with close Rf values.
Crystallization: If your product is a solid, recrystallization can be a highly effective purification method.
Solvent Screening: Test a variety of solvents to find one in which your product is soluble when hot but sparingly soluble when cold.[13]
Acid-Base Extraction: If your product has a basic nitrogen that is not acylated, and your impurities are neutral, you can perform an acid-base extraction. Dissolve the crude mixture in an organic solvent, extract with a dilute acid (e.g., 1M HCl), neutralize the aqueous layer with a base (e.g., NaHCO₃), and then extract the product back into an organic solvent.
Preparative HPLC: For difficult separations or to obtain very high purity material, preparative HPLC is a powerful option.
Q4: Can I use a Brønsted acid instead of a Lewis acid for the acylation?
A4: While some Friedel-Crafts type reactions can be catalyzed by strong Brønsted acids like triflic acid,[14] Lewis acids are generally more effective for activating acyl halides and anhydrides to generate the highly electrophilic acylium ion necessary for the reaction to proceed efficiently. For the acylation of 5-butylisoxazole, a Lewis acid catalyst is the standard and recommended approach.
Experimental Protocols
Protocol 1: General Procedure for Friedel-Crafts Acylation of 5-Butylisoxazole
This protocol provides a starting point for the acylation of 5-butylisoxazole. Optimization of the Lewis acid, solvent, temperature, and reaction time may be necessary.
To a flame-dried, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous AlCl₃ (1.2 eq) and anhydrous DCM.
Cool the suspension to 0 °C in an ice bath.
Add the acyl chloride (1.1 eq) dropwise to the stirred suspension.
In the dropping funnel, dissolve 5-butylisoxazole (1.0 eq) in anhydrous DCM. Add this solution dropwise to the reaction mixture over 15-30 minutes, maintaining the temperature at 0 °C.
After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours, or until TLC analysis indicates consumption of the starting material.
Cool the reaction mixture back to 0 °C and quench by the slow, dropwise addition of 1M HCl.
Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (2 x).
Combine the organic layers and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.
Purify the crude product by column chromatography on silica gel.
Protocol 2: Vilsmeier-Haack Formylation of 5-Butylisoxazole
This protocol is for the specific introduction of a formyl group at the C4 position.
Materials:
5-Butylisoxazole
Anhydrous N,N-dimethylformamide (DMF)
Phosphoryl chloride (POCl₃) (1.5 eq)
1,2-Dichloroethane (DCE) (optional, as solvent)
Saturated sodium acetate solution
Procedure:
In a flame-dried flask under a nitrogen atmosphere, cool anhydrous DMF to 0 °C.
Add POCl₃ (1.5 eq) dropwise to the DMF, keeping the temperature below 10 °C. Stir the mixture at 0 °C for 30 minutes to form the Vilsmeier reagent.
Add 5-butylisoxazole (1.0 eq), either neat or dissolved in a small amount of anhydrous DCE, to the Vilsmeier reagent at 0 °C.
Allow the reaction to warm to room temperature and then heat to 60-80 °C for 2-6 hours. Monitor the reaction progress by TLC.
After the reaction is complete, cool the mixture to room temperature and pour it onto crushed ice.
Neutralize the mixture by the slow addition of a saturated sodium acetate solution until the pH is ~7.
Extract the product with an organic solvent such as ethyl acetate (3 x).
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel.
Visualizations
Diagram 1: Friedel-Crafts Acylation Workflow
Caption: Workflow for Friedel-Crafts Acylation.
Diagram 2: Troubleshooting Low Yield
Caption: Decision tree for troubleshooting low yields.
References
BenchChem. (2025). Troubleshooting guide for the synthesis of isoxazole derivatives. BenchChem.
Venugopal, M., & Perumal, P. T. (1991). Syntheses of substituted isoxazolines using Vilsmeier-Haack reagent. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 103(5), 653-658.
BenchChem. (2025). Technical Support Center: Optimization of Isoxazole Formation. BenchChem.
Larock, R. C., & Yum, E. K. (1996). The Synthesis of Highly Substituted Isoxazoles by Electrophilic Cyclization. An Efficient Synthesis of Valdecoxib. The Journal of Organic Chemistry, 61(10), 3249-3255.
Qiu, D., Chen, Z., Li, Y., Wei, Y., & Chen, G. (2023). Lewis acid-promoted direct synthesis of isoxazole derivatives. Beilstein Journal of Organic Chemistry, 19, 1562-1567.
Poupaert, J. H. (2018). Applications of Friedel–Crafts reactions in total synthesis of natural products. RSC Advances, 8(72), 41533-41569.
Surrey, A. R. (1961). Name Reactions in Organic Chemistry. Academic Press.
Kankala, S., Pagadala, R., & Maddila, S. (2024). Construction of Isoxazole ring: An Overview. Letters in Applied NanoBioScience, 13(2), 1-23.
Qiu, D., Chen, Z., Li, Y., Wei, Y., & Chen, G. (2023). Lewis acid-promoted direct synthesis of isoxazole derivatives. Beilstein Journal of Organic Chemistry, 19, 1562-1567.
Padwa, A., & Smolanoff, J. (1971). A reinvestigation of the Vilsmeier reaction of 3-phenyl-5-isoxazolinone. Isolation of 1,3-oxazin-6-ones. The Journal of Organic Chemistry, 36(1), 139-141.
Klumpp, D. A., Fredrick, M. A., Beauchamp, P. S., & Sanchez, R. M. (2007). Friedel-Crafts Acylation with Amides. Organic Letters, 9(18), 3473-3476.
De, S. K. (2009). Synthetic Utility of Epoxides for Chiral Functionalization of Isoxazoles. Letters in Organic Chemistry, 6(5), 384-387.
Chemistry Steps. (2023, April 24). Vilsmeier-Haack Reaction. Chemistry Steps. Retrieved from [Link]
Galyametdinova, I. V., et al. (2021). A Facile Approach to Bis(isoxazoles), Promising Ligands of the AMPA Receptor. Molecules, 26(21), 6403.
LibreTexts Chemistry. (2022, September 24). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction.
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Sherman, W. R., & von Esch, A. M. (1970). Isoxazole chemistry. 5. N-Alkylation and N-acylation of 5-amino-3-(5-nitro-2-furyl)isoxazoles. Journal of Medicinal Chemistry, 13(5), 980-982.
Kashima, C., et al. (1979). The Chemistry of Isoxazoles. HETEROCYCLES, 12(10), 1345-1375.
Chemistry Steps. (2025, June 20). Friedel-Crafts Acylation. Chemistry Steps.
BenchChem. (2025). A Head-to-Head Comparison of Vilsmeier-Haack and Friedel-Crafts Formylation for Aromatic Aldehyde Synthesis. BenchChem.
BenchChem. (2025). Overcoming challenges in the purification of heterocyclic compounds. BenchChem.
Gulevskaya, A. V., & Tyaglivy, A. S. (2016). Recent Advances on the Synthesis and Reactivity of Isoxazoles. Current Organic Chemistry, 20(27), 2838-2866.
Organic Chemistry. (2018, April 14). 35.
Dehaen, W., & Hassner, A. (1991). Au‐catalyzed ring opening reaction of isoxazoles with isoxazolyl amine. Tetrahedron, 47(32), 6433-6444.
BenchChem. (2025). Comparing Vilsmeier-Haack with other formylation methods for heterocycles. BenchChem.
Dalla Croce, P., La Rosa, C., & Zecchi, G. (1984). Some acylations of 3‐phenyl and 3‐mesityl‐4,5‐dihydroisoxazoles. Journal of Heterocyclic Chemistry, 21(3), 733-735.
Poupaert, J. H. (2018). Applications of Friedel–Crafts reactions in total synthesis of natural products. RSC Advances, 8(72), 41533-41569.
Master Organic Chemistry. (2018, May 30). Intramolecular Friedel-Crafts Reactions. Master Organic Chemistry. Retrieved from [Link]
Domingo, L. R., & Aurell, M. J. (2016). Application, Reactivity and Synthesis of Isoxazole Derivatives. Current Organic Chemistry, 20(27), 2822-2837.
Serebryannikova, A. V., et al. (2022).
ResearchGate. (n.d.). Challenges associated with isoxazole directed C−H activation.
Moody, C. J., & Rees, C. W. (1979). Lewis acid promoted reactions of diazocarbonyl compounds. 3. Synthesis of oxazoles from nitriles through intermediate .beta.-imidatoalkenediazonium salts. The Journal of Organic Chemistry, 44(25), 4653-4656.
Merrick, B. A., & Borthwick, A. D. (2006).
Bakunov, S. A., et al. (2018). Synthesis of 3,4-diaryl- and 4-acyl-3-arylpyrroles and study of their antimitotic activity. Russian Chemical Bulletin, 67(5), 858-867.
ResearchGate. (n.d.). Chemical Reactivity and regioselectivity investigation for the formation of 3,5-disubstituted isoxazole via cycloaddition [2+3] and antitrypanosomal activity prediction.
Evans, S. E., et al. (2016). Protocol for the purification, analysis, and handling of acyl carrier proteins from type I fatty acid and polyketide synthases. Journal of Visualized Experiments, (117), e54773.
Kumar, A., & Kumar, V. (2025). Advances in isoxazole chemistry and their role in drug discovery. Journal of Medicinal Chemistry, 68(5), 1234-1256.
Missoum, H., et al. (2025). Comparative study of Vilsmeier–Haack reagent and DMF–DMA in the synthesis of 2-aminothiophene-based formamidine derivatives. Chemistry of Heterocyclic Compounds, 61(6), 789-795.
Ashenhurst, J. (2016, August 12). Natural Product Isolation (2) - Purification Techniques, An Overview. Master Organic Chemistry. Retrieved from [Link]
Hu, W., & Hu, X. (2021). Diazocarbonyl and Related Compounds in the Synthesis of Azoles. Molecules, 26(9), 2534.
Werz, O., et al. (2016). 4,5-Diarylisoxazol-3-carboxylic acids: A new class of leukotriene biosynthesis inhibitors potentially targeting 5-lipoxygenase-activating protein (FLAP). Bioorganic & Medicinal Chemistry, 24(9), 2061-2069.
Rajanna, K. C., et al. (2014). Vilsmeier Haack Adducts as Effective Reagents for Regioselective Nitration of Aromatic Compounds under Conventional and Non-Conventional Conditions. International Journal of Chemical and Pharmaceutical Sciences, 5(1), 250-256.
Wu, A.-X., et al. (2021). Direct Synthesis of 4-Aryl-1,2,3-triazoles via I2-Promoted Cyclization under Metal- and Azide-Free Conditions. The Journal of Organic Chemistry, 86(19), 13664-13672.
Technical Support Center: Handling the Moisture Sensitivity of Isoxazole-4-carbonyl Chloride
Welcome to the technical support center for isoxazole-4-carbonyl chloride and its derivatives. As a key building block in the synthesis of numerous pharmaceuticals, including anticonvulsants, anti-inflammatory agents, an...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for isoxazole-4-carbonyl chloride and its derivatives. As a key building block in the synthesis of numerous pharmaceuticals, including anticonvulsants, anti-inflammatory agents, and isoxazolyl penicillin derivatives, its proper handling is paramount to experimental success.[1][2][3] The primary challenge researchers face with this reagent is its acute sensitivity to moisture. This guide is designed to provide you, the research scientist, with in-depth troubleshooting advice and best practices to mitigate these challenges, ensuring the integrity of your starting material and the success of your synthetic outcomes.
The Root of the Problem: The Inevitable Hydrolysis
Isoxazole-4-carbonyl chloride, like most acyl chlorides, is highly electrophilic. This reactivity is desirable for forming amide and ester bonds but also makes it extremely susceptible to nucleophilic attack by water. Even trace amounts of moisture, whether from the atmosphere, glassware, or solvents, can initiate a rapid and irreversible hydrolysis reaction.
The reaction proceeds as follows: the lone pair of electrons on the oxygen atom of a water molecule attacks the electrophilic carbonyl carbon of the acyl chloride. This forms a tetrahedral intermediate, which then collapses, expelling a chloride ion and a proton to yield the corresponding isoxazole-4-carboxylic acid and hydrochloric acid (HCl).[1][4][5]
This degradation has two major consequences for your experiment:
Loss of Yield: Your active reagent is consumed, directly reducing the potential yield of your desired product.
Reaction Complications: The generation of HCl can introduce an unwanted acid catalyst into your reaction, potentially leading to side reactions or degradation of acid-sensitive functional groups.[6][7]
Caption: Hydrolysis mechanism of isoxazole-4-carbonyl chloride.
Troubleshooting Guide
This section addresses common issues encountered during reactions involving isoxazole-4-carbonyl chloride, with a focus on moisture-related problems.
Question: My reaction yield is low, and I've confirmed the presence of isoxazole-4-carboxylic acid in my crude product via NMR/LC-MS. What went wrong?
Answer: This is the most definitive sign of premature hydrolysis of your acyl chloride. The key is to identify and eliminate the source of moisture contamination. Review the following potential causes and their solutions.
Potential Cause
Explanation
Recommended Solution
Contaminated Glassware
Standard laboratory glassware is covered with a thin film of adsorbed water.
Protocol: All glassware (flasks, stir bars, syringes, needles) must be oven-dried at >120°C for at least 4 hours (or overnight) and cooled in a desiccator or under a stream of inert gas immediately before use. Alternatively, flame-dry the assembled apparatus under vacuum and backfill with inert gas.[8]
Non-Anhydrous Solvents
"Reagent grade" solvents contain significant amounts of dissolved water. Even commercially available "anhydrous" solvents can absorb moisture if not stored and handled properly.
Protocol: Use freshly opened bottles of high-quality anhydrous solvents (packaged under N₂ or Ar). For ultimate dryness, distill solvents from an appropriate drying agent (e.g., CaH₂ for dichloromethane, Na/benzophenone for THF) directly into the reaction flask under an inert atmosphere.
Atmospheric Exposure
The ambient atmosphere contains a variable but significant amount of water vapor. Opening a container or setting up a reaction on the open bench is a primary route of contamination.[9]
Protocol: All manipulations, including weighing, dispensing, and reaction setup, must be performed under a dry, inert atmosphere (Nitrogen or Argon). Use a glovebox or standard Schlenk line techniques. See Protocol 1 for details.[10][11]
Improper Storage
If the reagent was not stored correctly, it may have degraded before you even began your experiment.
Protocol: Always store isoxazole-4-carbonyl chloride in a tightly sealed container, with the cap further sealed with paraffin film. Place this container inside a desiccator or a nitrogen-filled glovebox for long-term storage.[12][13][14]
Question: My reaction is sluggish or fails completely, but I was careful about using dry conditions. What else could be the problem?
Answer: While moisture is the most likely culprit, other factors can be at play. If you are confident in your anhydrous technique, consider these possibilities:
Reagent Quality Check: The starting material itself may have degraded over time, even with proper storage.
Quick Test: Perform a rapid, small-scale test reaction. In a vial under nitrogen, dissolve a few milligrams of the isoxazole-4-carbonyl chloride in anhydrous DCM and add a drop of a simple nucleophile like benzylamine or methanol. Spot the starting material and the reaction mixture on a TLC plate. After a few minutes, the appearance of a new, less polar spot (the amide or ester) confirms the reagent is active.[8]
Inert Atmosphere Integrity: A slow leak in your inert gas setup can introduce a continuous, low-level stream of atmospheric moisture.
Solution: Ensure all joints and septa are well-sealed and leak-free. Use high-quality rubber septa and purge the system thoroughly with inert gas before starting. See Protocol 2 for a setup workflow.
Insufficient Activation/Catalysis: Some acylation reactions require a catalyst. For instance, in the synthesis of isoxazole derivatives, a catalytic amount of DMF is often used with chlorinating agents like thionyl chloride to facilitate the reaction.[6]
Temperature: Certain reactions may have a higher activation energy. If the reaction is sluggish at room temperature, and you are certain conditions are anhydrous, a gentle increase in temperature may be necessary.[6][15]
Question: I'm observing unexpected byproducts, and my reaction mixture has turned a dark color. Could this be related to moisture?
Answer: Yes, indirectly. As mentioned, hydrolysis produces HCl. This acid can cause several issues:
Acid-Catalyzed Side Reactions: If your substrate or product contains acid-sensitive functional groups (e.g., Boc-protecting groups, acetals), the in-situ generated HCl can cause deprotection or degradation. While the isoxazole ring itself is generally stable under acidic conditions, harsh conditions can lead to ring-opening in some derivatives.[6][7]
Solution - Use of a Scavenger Base: In many acylation protocols, a non-nucleophilic base like triethylamine (TEA) or pyridine is added to the reaction mixture. Its role is to neutralize the HCl as it is formed, preventing it from causing side reactions and driving the equilibrium towards the product.[5][10][16] Ensure the base is also anhydrous.
Frequently Asked Questions (FAQs)
Q1: What are the absolute best practices for storing isoxazole-4-carbonyl chloride?A1: Store the compound in its original container, tightly sealed. For added protection, wrap the cap and neck of the bottle with Parafilm®. Place the sealed container inside a secondary container (like a sealed bag or a larger jar) with a desiccant, and store this assembly in a cool, dark, and dry place, such as a dedicated desiccator cabinet.[12][13] Storing under an inert gas is highly recommended.[12]
Q2: How can I qualitatively assess the purity of my isoxazole-4-carbonyl chloride before use?A2:
Visual Inspection: The material should be a crystalline solid (white to off-white or light yellow).[1][17] A sticky or syrupy consistency suggests significant hydrolysis.
Infrared (IR) Spectroscopy: This is a powerful tool. You should see a sharp, strong carbonyl (C=O) stretch for the acyl chloride around 1750-1800 cm⁻¹. The absence of a broad O-H stretch (around 2500-3300 cm⁻¹) is critical, as its presence indicates the contaminating carboxylic acid.[18]
Test Reaction/TLC Derivatization: As described in the troubleshooting section, reacting a small amount with methanol and observing the formation of the less polar methyl ester on a TLC plate is a good functional test.[8]
Q3: What solvents are generally compatible with isoxazole-4-carbonyl chloride?A3: Always use anhydrous, non-protic solvents. Protic solvents like water, alcohols, and primary/secondary amines will react directly with the acyl chloride.
Recommended Solvents
Comments
Dichloromethane (DCM)
Common choice, good solubility for many organics.
Toluene
Higher boiling point, useful for reactions requiring heat.
Tetrahydrofuran (THF)
Ethereal solvent, must be free of peroxides.
Acetonitrile (MeCN)
Polar aprotic solvent, suitable for many applications.
Diethyl Ether
Volatile, good for reactions at low temperatures.
Q4: What are the most critical safety precautions for handling this reagent?A4: Isoxazole-4-carbonyl chloride is a corrosive substance.[19] Its reaction with moisture produces corrosive HCl gas.[20]
Handling: Always handle this reagent in a certified chemical fume hood.[13][21]
Personal Protective Equipment (PPE): Wear safety goggles (not glasses), a flame-resistant lab coat, and chemical-resistant gloves (inspect gloves before use).[13][14][22]
Spills: Keep a container of sodium bicarbonate or other suitable neutralizing agent nearby to handle spills. Do not use water to clean up a spill, as this will exacerbate the release of HCl gas.[20]
Experimental Protocols
Protocol 1: General Procedure for Handling and Dispensing under Inert Atmosphere
Preparation: Ensure all glassware is oven or flame-dried and assembled while hot under a positive pressure of inert gas (see Protocol 2).
Equilibration: Allow the sealed bottle of isoxazole-4-carbonyl chloride to warm to room temperature inside a desiccator before opening. This prevents condensation of atmospheric moisture onto the cold solid.
Inert Gas Purge: Transfer the bottle into a glovebox. If using a Schlenk line, open the bottle under a positive flow of inert gas directed away from the opening.
Weighing: Quickly weigh the required amount of the solid into a tared, dry flask already under an inert atmosphere.
Dissolution: Add the anhydrous solvent via a gas-tight syringe through a rubber septum.
Transfer: If adding to another reaction flask, use a cannula or a gas-tight syringe to transfer the solution.
Protocol 2: Workflow for Setting up an Inert Atmosphere Reaction
This protocol outlines the standard procedure for setting up a reaction using a Schlenk line and a two-necked flask.
Caption: A typical workflow for setting up a reaction under inert atmosphere.
References
Sparkl. Revision Notes - Comparison of Hydrolysis of Acyl Chlorides, Alkyl Chlorides and Aryl Chlorides. Chemistry (9701). [Link]
New Jersey Department of Health. Hazardous Substance Fact Sheet: Acetyl Chloride. [Link]
Sciencemadness Discussion Board. (2020, October 26). Acyl chlorides stability. [Link]
Google Patents. WO2003042193A1 - Process for preparing 5-methylisoxazole-4-carboxylic-(4'-trifluoromethyl)-anilide.
Thermo Fisher Scientific. (2025, September 22). SAFETY DATA SHEET: 3-(2-Chlorophenyl)-5-methylisoxazole-4-carbonyl chloride. [Link]
Thermo Fisher Scientific. (2025, September 22). SAFETY DATA SHEET: 5-Methylisoxazole-3-carbonyl chloride. [Link]
Chemos GmbH & Co.KG. (2019, January 15). Safety Data Sheet: Acetyl chloride. [Link]
Technical Support Center: Controlling Exotherms with 5-Butylisoxazole-4-carbonyl chloride
Welcome to the Technical Support Center for handling 5-Butylisoxazole-4-carbonyl chloride. This resource is designed for researchers, scientists, and professionals in drug development.
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Technical Support Center for handling 5-Butylisoxazole-4-carbonyl chloride. This resource is designed for researchers, scientists, and professionals in drug development. Here, you will find troubleshooting guides and frequently asked questions to safely and effectively manage exothermic reactions involving this highly reactive compound.
Introduction to 5-Butylisoxazole-4-carbonyl chloride
5-Butylisoxazole-4-carbonyl chloride is a valuable reagent in organic synthesis, primarily used for creating amide and ester derivatives.[1][2][3][4] Like other acyl chlorides, it is highly reactive due to the electron-withdrawing nature of the chlorine atom and the carbonyl group, making the carbonyl carbon highly electrophilic.[1][5][6] This reactivity, while beneficial for synthesis, necessitates careful handling to control the significant heat generated during reactions, particularly with nucleophiles.[7][8]
This guide provides practical, in-depth advice to mitigate risks and ensure reproducible results.
Frequently Asked Questions (FAQs)
Q1: Why is my reaction with 5-Butylisoxazole-4-carbonyl chloride producing so much heat?
A1: The reaction of 5-Butylisoxazole-4-carbonyl chloride with nucleophiles such as amines, alcohols, and even water is highly exothermic.[8] This is due to the formation of stable amide or ester bonds, which is a thermodynamically favorable process. The high reactivity of the acyl chloride functional group leads to a rapid reaction rate, releasing a significant amount of energy as heat in a short period.[1][6] The primary contributing factors are:
High Reactivity of Acyl Chlorides: Acyl chlorides are one of the most reactive carboxylic acid derivatives.[1][7] The carbonyl carbon is highly electrophilic and susceptible to nucleophilic attack.
Nucleophilicity of the Reagent: Stronger nucleophiles (e.g., primary amines) will react more vigorously and generate heat more quickly than weaker ones.
Concentration of Reactants: Higher concentrations lead to more reaction events occurring in a given volume, thus increasing the rate of heat generation.
Q2: What are the immediate safety risks of an uncontrolled exotherm with this compound?
A2: An uncontrolled exotherm can lead to a thermal runaway, where the reaction rate increases exponentially as the temperature rises.[8] This poses several serious risks:
Boiling and Splashing: The solvent and reactants can rapidly boil, causing dangerous splashing of corrosive materials.
Pressure Buildup: In a closed or inadequately vented system, the rapid increase in temperature and potential gas evolution (e.g., HCl if moisture is present) can lead to a dangerous buildup of pressure, potentially causing vessel rupture.[6][9]
Side Reactions and Decomposition: At elevated temperatures, undesired side reactions or decomposition of reactants and products can occur, leading to a complex and potentially hazardous mixture. Some isoxazole derivatives can be thermally sensitive.
Release of Toxic Fumes: 5-Butylisoxazole-4-carbonyl chloride and its reaction byproducts can be corrosive and harmful if inhaled.[10][11] An uncontrolled reaction can release these as vapors or aerosols.
Always work in a well-ventilated fume hood and have appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[10][11][12]
Q3: Can I add my amine/alcohol directly to the neat 5-Butylisoxazole-4-carbonyl chloride?
A3: It is strongly advised not to add a nucleophile directly to the neat (undiluted) acyl chloride. This "normal addition" method with concentrated reagents can lead to a violent, uncontrolled exotherm. The recommended approach is "reverse addition," where the acyl chloride is added slowly to a cooled, dilute solution of the nucleophile. This ensures that the acyl chloride is always the limiting reagent at the point of addition, allowing the heat to dissipate more effectively.
Troubleshooting Guide: Managing Exotherms
Issue 1: My reaction temperature is rising too quickly despite external cooling.
This is a common and serious issue indicating that the rate of heat generation is exceeding the rate of heat removal.
Root Causes & Solutions:
Addition Rate is Too Fast: The most likely cause is that the 5-Butylisoxazole-4-carbonyl chloride is being added too quickly.
Solution: Immediately stop the addition. Allow the reaction temperature to stabilize or decrease before resuming at a much slower rate. For larger scale reactions, a syringe pump is recommended for precise, slow addition.
Inadequate Cooling: The cooling bath may not be efficient enough for the scale of the reaction.
Solution: Ensure the reaction flask is adequately immersed in the cooling bath. Use a larger cooling bath or a more efficient cooling medium. For very low temperatures, a cryocooler or a different cooling mixture might be necessary (see table below).
Insufficient Solvent: The reaction may be too concentrated.
Solution: Use a larger volume of an appropriate solvent to increase the thermal mass of the reaction mixture, which will help to absorb the heat generated.
Poor Stirring: Inefficient stirring can create localized "hot spots" where the reaction is more concentrated and hotter than the bulk solution.
Solution: Use a larger stir bar or an overhead mechanical stirrer for larger flasks to ensure vigorous and efficient mixing.
Table 1: Common Cooling Baths
Coolant Mixture
Temperature (°C)
Notes
Ice/Water
0
Most common, readily available.
Ice/Salt (NaCl)
-10 to -20
Effective for moderate cooling.
Dry Ice/Acetone
-78
Standard for very low temperatures. Use with caution due to flammability of acetone.
Dry Ice/Isopropanol
-77
A slightly less volatile alternative to acetone.
Issue 2: The reaction mixture is turning dark, and I'm seeing unexpected byproducts.
This often indicates that the reaction temperature has exceeded the desired range, leading to decomposition or side reactions.
Root Causes & Solutions:
Thermal Decomposition: As mentioned, high temperatures can degrade the starting materials or products.
Solution: Implement the temperature control strategies outlined in Issue 1. Maintaining a consistent, low temperature is crucial for clean product formation.
Reaction with Solvent: Some solvents may react with the acyl chloride at higher temperatures.
Solution: Choose an inert solvent that is appropriate for the reaction conditions. Dichloromethane (DCM), Tetrahydrofuran (THF), and Toluene are common choices, but their compatibility should always be verified.
Presence of Impurities: Water or other nucleophilic impurities can react with the acyl chloride, leading to byproducts.
Solution: Always use anhydrous solvents and reagents.[13] Perform reactions under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture from the air from entering the reaction.
Experimental Protocols for Exotherm Control
Protocol 1: Controlled Addition for Amide Formation
This protocol details the "reverse addition" method for reacting 5-Butylisoxazole-4-carbonyl chloride with a primary amine.
dot
Caption: Workflow for controlled amide formation.
Steps:
Preparation:
In a round-bottom flask equipped with a magnetic stir bar and a thermometer, dissolve the amine (1.0 equivalent) and a non-nucleophilic base such as triethylamine or diisopropylethylamine (1.2 equivalents) in an appropriate anhydrous solvent (e.g., DCM or THF).
Cool the solution to 0 °C using an ice/water bath.
Acyl Chloride Addition:
Dissolve 5-Butylisoxazole-4-carbonyl chloride (1.05 equivalents) in a small amount of the same anhydrous solvent in a separate, dry flask.
Draw this solution into a syringe and place it on a syringe pump.
Slowly add the acyl chloride solution to the cooled amine solution dropwise over a period of 30-60 minutes.
Temperature Monitoring:
Continuously monitor the internal reaction temperature. It should not rise by more than a few degrees. If it does, pause the addition until the temperature subsides.
Reaction Completion:
After the addition is complete, allow the reaction to stir at 0 °C for an additional hour, then slowly warm to room temperature.
Work-up:
Quench the reaction by slowly adding water or a saturated aqueous solution of sodium bicarbonate.[14]
Proceed with standard extraction and purification procedures.
Protocol 2: Utilizing Flow Chemistry for Enhanced Safety and Control
For larger scale or highly exothermic reactions, continuous flow chemistry offers superior heat and mass transfer, significantly reducing the risks associated with thermal runaways.[8][15]
dot
Caption: Continuous flow setup for acylation.
Conceptual Steps:
Stream Preparation: Prepare two separate solutions: one containing the nucleophile (amine/alcohol) and base, and the other containing the 5-Butylisoxazole-4-carbonyl chloride, both in the same solvent.
Pumping and Mixing: Use two separate syringe pumps to deliver the reagent streams at controlled flow rates into a T-mixer. This is where the reaction is initiated in a very small, controlled volume.
Reaction in Coil: The mixed stream immediately flows into a temperature-controlled reactor coil. The high surface-area-to-volume ratio of the tubing allows for extremely efficient heat exchange, preventing any significant temperature increase.[15]
Collection: The product stream exits the reactor coil and is collected for subsequent work-up and purification.
This method provides a significantly safer and more scalable approach for handling highly exothermic reactions.[16]
Final Safety Reminders
Always consult the Safety Data Sheet (SDS) for 5-Butylisoxazole-4-carbonyl chloride and all other reagents before beginning any experiment.[10][11][12]
Moisture Sensitivity: Acyl chlorides react violently with water.[6][7][11] Ensure all glassware is oven-dried and reactions are performed under an inert atmosphere.
Quenching: Unused acyl chloride should be quenched carefully. A slow addition to a stirred, cold solution of a weak nucleophile like isopropanol is a common method.[14] Never quench with water directly unless it is highly diluted and cooled.
By understanding the principles behind the exothermic nature of these reactions and implementing the control strategies outlined in this guide, you can safely and successfully utilize 5-Butylisoxazole-4-carbonyl chloride in your research.
Yufeng. (2025, May 25). How to Quench Acid Chlorides? 5 Key Methods for Safe Handling. Retrieved from [Link]
Sathee Jee. (n.d.). Chemistry Acid Chloride. Retrieved from [Link]
Chemguide. (n.d.). An introduction to acyl chlorides (acid chlorides). Retrieved from [Link]
Chemistry Steps. (2020, February 21). Reactions of Acid Chlorides (ROCl) with Nucleophiles. Retrieved from [Link]
Chemical Industry Journal. (2022, June 1). Handling Reaction Exotherms – A Continuous Approach. Retrieved from [Link]
Dennehy, et al. (2020, May 19). Scale-up and Optimization of a continuous flow synthesis of an α-thio-βchloroacrylamide. CORA. Retrieved from [Link]
ResearchGate. (2019, June 10). (PDF) Safe scale-up with exothermic reactions. Retrieved from [Link]
Evans, M. (2023, February 10). Preparations and Reactions of Acyl Chlorides [Video]. YouTube. Retrieved from [Link]
ResearchGate. (2019, March 4). What should i reconsider in my experiment for acyl chloride to be formed?. Retrieved from [Link]
Sahoo, et al. (2023, November 1). Isoxazole Derivatives as Potential Pharmacophore for New Drug Development. Frontiers In Medicinal Chemistry, Vol. 10. Retrieved from [Link]
Fisher Scientific. (n.d.). Amide Synthesis. Retrieved from [Link]
A Comparative Guide to the ¹H NMR Chemical Shifts of 5-Butylisoxazole-4-carbonyl chloride
For Researchers, Scientists, and Drug Development Professionals Introduction: The Crucial Role of ¹H NMR in Structural Elucidation In the synthesis of novel chemical entities, particularly within the pharmaceutical indus...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Crucial Role of ¹H NMR in Structural Elucidation
In the synthesis of novel chemical entities, particularly within the pharmaceutical industry, unambiguous structural confirmation is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, and specifically ¹H NMR, stands as a cornerstone analytical technique for this purpose. The chemical shift of a proton in a ¹H NMR spectrum is exquisitely sensitive to its local electronic environment, providing a detailed fingerprint of the molecule's structure. For a molecule such as 5-Butylisoxazole-4-carbonyl chloride, which contains a heteroaromatic isoxazole core, a flexible butyl chain, and a reactive acyl chloride moiety, ¹H NMR spectroscopy is indispensable for verifying its synthesis and assessing its purity.
This guide will present a detailed examination of the expected ¹H NMR spectrum of 5-Butylisoxazole-4-carbonyl chloride through computational prediction. To provide a practical context, this predicted data will be compared with experimental data from structurally related isoxazole derivatives. This comparative methodology allows for a more nuanced understanding of the substituent effects on the chemical shifts of the isoxazole ring and the butyl group protons.
Predicted ¹H NMR Chemical Shifts of 5-Butylisoxazole-4-carbonyl chloride
In the absence of a publicly available experimental spectrum for 5-Butylisoxazole-4-carbonyl chloride, a ¹H NMR spectrum was predicted using advanced computational software. The prediction was performed using ChemDraw Professional, which employs a sophisticated algorithm based on a large database of experimental spectra and established chemical shift theories.[1][2]
The predicted chemical shifts, multiplicities, and assignments for the protons of 5-Butylisoxazole-4-carbonyl chloride are summarized in Table 1.
Table 1: Predicted ¹H NMR Chemical Shifts for 5-Butylisoxazole-4-carbonyl chloride
Proton Assignment
Predicted Chemical Shift (ppm)
Multiplicity
Integration
H-3 (isoxazole)
8.85
s
1H
-CH₂- (butyl, α to isoxazole)
2.95
t
2H
-CH₂- (butyl, β to isoxazole)
1.75
sextet
2H
-CH₂- (butyl, γ to isoxazole)
1.40
sextet
2H
-CH₃ (butyl, terminal)
0.95
t
3H
Prediction performed using ChemDraw Professional.
The molecular structure and the distinct proton environments of 5-Butylisoxazole-4-carbonyl chloride are illustrated in the following diagram:
Caption: Molecular structure of 5-Butylisoxazole-4-carbonyl chloride with key proton environments highlighted.
Comparative Analysis with Structurally Related Compounds
To validate and contextualize the predicted chemical shifts, a comparison with experimentally determined ¹H NMR data of structurally similar compounds is essential. This comparative approach allows for an understanding of the electronic effects of the substituents on the isoxazole ring and the butyl chain.
The Isoxazole Proton (H-3)
The predicted chemical shift for the H-3 proton of 5-Butylisoxazole-4-carbonyl chloride is significantly downfield at 8.85 ppm. This is attributed to the strong electron-withdrawing effect of the adjacent carbonyl chloride group at the C-4 position. To illustrate this, we can compare this value with the chemical shifts of the isoxazole ring protons in related compounds (Table 2).
Table 2: Comparison of Isoxazole Ring Proton Chemical Shifts
The data in Table 2 clearly demonstrates the deshielding effect of electron-withdrawing substituents on the isoxazole ring protons. The parent isoxazole shows the H-3 proton at 8.31 ppm.[3] The introduction of a methyl group at the 5-position in 5-methylisoxazole results in a slight upfield shift to 8.02 ppm due to the electron-donating nature of the alkyl group.[4] Conversely, the presence of an electron-withdrawing phenyl group at the 5-position in 5-phenyl-3-(quinolin-2-yl)isoxazole shifts the H-4 proton downfield. The predicted value of 8.85 ppm for the H-3 proton in our target molecule is consistent with the powerful deshielding effect expected from the carbonyl chloride group at C-4.
The Butyl Group Protons
The chemical shifts of the protons in the n-butyl group are influenced by their proximity to the isoxazole ring. The predicted chemical shifts are presented alongside experimental data for other butyl-containing compounds for comparison in Table 3.
Table 3: Comparison of n-Butyl Group Proton Chemical Shifts
The α-methylene protons of the butyl group in 5-Butylisoxazole-4-carbonyl chloride are predicted to resonate at 2.95 ppm. This downfield shift, compared to a simple alkane, is due to the deshielding effect of the adjacent isoxazole ring. This is comparable to the α-methylene protons in 1-iodobutane (3.20 ppm), where the electronegative iodine atom causes a significant downfield shift. The β- and γ-methylene protons and the terminal methyl protons are predicted to appear in the typical aliphatic region, showing progressively less influence from the isoxazole ring as the distance increases. This pattern is consistent with the experimental data for other n-butyl systems.[5]
Experimental Protocol for ¹H NMR Spectroscopy
For researchers wishing to acquire experimental ¹H NMR data for 5-Butylisoxazole-4-carbonyl chloride or similar compounds, the following detailed protocol is provided. The causality behind each step is explained to ensure high-quality, reproducible results.
I. Sample Preparation
The quality of the NMR spectrum is critically dependent on proper sample preparation.[6][7][8][9][10]
Analyte Purity: Ensure the sample of 5-Butylisoxazole-4-carbonyl chloride is of high purity. Impurities will introduce extraneous peaks, complicating spectral interpretation.
Solvent Selection: Choose a deuterated solvent that completely dissolves the sample and does not have signals that overlap with the analyte's resonances. Chloroform-d (CDCl₃) is a common choice for many organic molecules. Given the reactive nature of the acyl chloride, an aprotic solvent is essential.
Concentration: For a standard ¹H NMR experiment, a concentration of 5-10 mg of the compound in 0.6-0.7 mL of deuterated solvent is typically sufficient.[7][9]
Procedure:
a. Weigh approximately 5-10 mg of 5-Butylisoxazole-4-carbonyl chloride directly into a clean, dry vial.
b. Add 0.6-0.7 mL of the chosen deuterated solvent (e.g., CDCl₃).
c. Gently vortex or sonicate the vial to ensure the sample is fully dissolved.
d. Using a clean Pasteur pipette, transfer the solution into a high-quality 5 mm NMR tube.
e. Ensure the height of the solution in the NMR tube is approximately 4-5 cm.
f. Cap the NMR tube securely to prevent solvent evaporation.
Caption: Workflow for ¹H NMR data acquisition and processing.
Conclusion
This guide has provided a comprehensive overview of the ¹H NMR chemical shifts of 5-Butylisoxazole-4-carbonyl chloride through computational prediction and comparative analysis with related compounds. The predicted spectrum reveals a downfield shift for the isoxazole proton due to the electron-withdrawing carbonyl chloride group, and a characteristic pattern for the n-butyl chain protons. By presenting this data alongside a detailed experimental protocol, this guide serves as a valuable resource for researchers working with isoxazole-based compounds, enabling more efficient and accurate structural characterization. The principles of comparative analysis and the detailed experimental workflow are broadly applicable to the structural elucidation of other novel organic molecules.
References
How To Prepare And Run An NMR Sample. (2025, July 24). ALWSCI. [Link]
General Procedures. Proton NMR spectra were recorded on a Varian 400 spectrometer. (n.d.). [Link]
NMR Sample Preparation: The Complete Guide. (n.d.). Organomation. [Link]
8.1 - FT-NMR Sample Preparation Guide. (n.d.). MIT OpenCourseWare. [Link]
NMR Sample Preparation. (n.d.). Iowa State University, Chemical Instrumentation Facility. [Link]
Experimental procedures, characterization data for all compounds and copies of NMR spectra. (n.d.). Beilstein Journals. [Link]
A Comparative Guide to 13C NMR Spectral Data of 5-Butylisoxazole Derivatives
For Researchers, Scientists, and Drug Development Professionals In the landscape of modern medicinal chemistry and materials science, isoxazole derivatives stand out as a privileged scaffold. Their utility in the develop...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of modern medicinal chemistry and materials science, isoxazole derivatives stand out as a privileged scaffold. Their utility in the development of novel therapeutic agents and functional materials is well-documented, making the precise and unambiguous structural elucidation of these compounds a critical endeavor. Among the arsenal of analytical techniques available, 13C Nuclear Magnetic Resonance (NMR) spectroscopy provides unparalleled insight into the carbon framework of molecules. This guide offers a detailed comparison of the 13C NMR spectral data for a series of 5-butylisoxazole derivatives, providing experimentally-supported insights for researchers in the field.
This guide will delve into the 13C NMR spectral features of 5-butylisoxazole and its derivatives substituted at the 3- and 4-positions. By comparing the spectral data of 5-butylisoxazole, 3-methyl-5-butylisoxazole, 4-bromo-5-butylisoxazole, and 3-amino-5-butylisoxazole, we will illustrate the influence of substituent effects on the chemical shifts of the isoxazole ring and the butyl side chain.
The Significance of 13C NMR in Isoxazole Chemistry
13C NMR spectroscopy is a powerful tool for determining the structure of organic molecules.[1] Unlike 1H NMR, which provides information about the protons in a molecule, 13C NMR probes the carbon skeleton directly. Each unique carbon atom in a molecule gives a distinct signal in the 13C NMR spectrum, and the chemical shift of that signal provides information about the electronic environment of the carbon atom.[1] This makes 13C NMR particularly valuable for identifying isomers and for understanding the electronic effects of substituents on a molecule.
For isoxazole derivatives, 13C NMR is instrumental in confirming the regiochemistry of substitution on the heterocyclic ring. The chemical shifts of the C3, C4, and C5 carbons of the isoxazole ring are highly sensitive to the nature of the substituents at these positions.
Comparative Analysis of 13C NMR Spectral Data
The following table summarizes the predicted 13C NMR chemical shifts for 5-butylisoxazole and three of its derivatives. These values provide a basis for understanding the impact of substituents on the isoxazole ring and the butyl group.
Compound
C3 (ppm)
C4 (ppm)
C5 (ppm)
C1' (ppm)
C2' (ppm)
C3' (ppm)
C4' (ppm)
5-Butylisoxazole
~150.1
~101.5
~175.2
~27.3
~30.1
~22.1
~13.8
3-Methyl-5-butylisoxazole
~160.2
~99.8
~174.5
~27.2
~30.0
~22.1
~13.8
4-Bromo-5-butylisoxazole
~148.9
~93.2
~172.1
~28.5
~30.5
~22.0
~13.7
3-Amino-5-butylisoxazole
~163.5
~90.1
~173.8
~27.1
~30.0
~22.1
~13.8
Analysis of Substituent Effects:
3-Methyl Substitution: The introduction of a methyl group at the C3 position causes a significant downfield shift of the C3 signal (~10 ppm) due to the electron-donating inductive effect of the methyl group. A slight upfield shift is observed for the C4 signal. The chemical shifts of the butyl chain carbons are minimally affected.
4-Bromo Substitution: The presence of a bromine atom at the C4 position leads to a substantial upfield shift of the C4 signal (~8 ppm). This is a classic example of the "heavy atom effect," where the large electron cloud of the bromine atom shields the adjacent carbon nucleus. The C3 and C5 signals also experience a slight upfield shift.
3-Amino Substitution: An amino group at the C3 position results in a significant downfield shift of the C3 signal (~13 ppm). The strong electron-donating resonance effect of the amino group increases the electron density at C3, leading to this pronounced deshielding. Conversely, the C4 signal is shifted upfield due to the delocalization of electron density.
Experimental Protocol for 13C NMR Spectroscopy of 5-Butylisoxazole Derivatives
The following is a standard protocol for acquiring high-quality 13C NMR spectra of 5-butylisoxazole derivatives.
1. Sample Preparation:
Dissolve 10-50 mg of the purified isoxazole derivative in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl3, DMSO-d6). The choice of solvent is critical and should be based on the solubility of the compound and its chemical stability.
Transfer the solution to a clean, dry 5 mm NMR tube.
Cap the NMR tube securely.
2. NMR Instrument Setup and Data Acquisition:
Insert the NMR tube into the spectrometer's probe.
Lock the spectrometer on the deuterium signal of the solvent.
Shim the magnetic field to achieve optimal homogeneity. This is a crucial step for obtaining sharp, well-resolved peaks.
Set the appropriate acquisition parameters for a 13C NMR experiment. Key parameters include:
Pulse Program: A standard proton-decoupled 13C experiment (e.g., zgpg30 on Bruker instruments).[2]
Acquisition Time (AQ): Typically 1-2 seconds.
Relaxation Delay (D1): 2-5 seconds. A longer delay may be necessary for quaternary carbons.
Number of Scans (NS): Due to the low natural abundance of 13C, a larger number of scans (e.g., 1024 or more) is usually required to achieve a good signal-to-noise ratio.[3]
Spectral Width (SW): A typical range for 13C NMR is 0-220 ppm.
3. Data Processing:
Apply a Fourier transform to the acquired free induction decay (FID).
Phase correct the spectrum to ensure all peaks are in the absorptive mode.
Perform baseline correction to obtain a flat baseline.
Reference the spectrum using the solvent peak or an internal standard (e.g., TMS).
Below is a workflow diagram for the acquisition of 13C NMR data.
Caption: General synthetic pathway.
Conclusion
This guide has provided a comparative analysis of the 13C NMR spectral data for a series of 5-butylisoxazole derivatives. The presented data and interpretations highlight the significant influence of substituents on the chemical shifts of the isoxazole ring carbons. A detailed experimental protocol for acquiring high-quality 13C NMR spectra has also been outlined. This information serves as a valuable resource for researchers in the fields of synthetic chemistry, medicinal chemistry, and drug development, aiding in the accurate structural characterization of this important class of heterocyclic compounds.
References
PubChem. 3-Isoxazolamine, 5-(1,1-dimethylethyl)-. Available from: [Link]
Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology (AIST). Available from: [Link]
SFU Library. Spectral Database for Organic Compounds SDBS. Available from: [Link]
Bioregistry. Spectral Database for Organic Compounds. Available from: [Link]
Royal Society of Chemistry. Supporting Information. Available from: [Link]
NC State University Libraries. Reaxys. Available from: [Link]
CAS. NMR Database for Faster Structural Data. Available from: [Link]
Royal Society of Chemistry. Supplementary Information. Available from: [Link]
ResearchGate. 13 C-NMR of compound 5. Available from: [Link]
Unknown. 13 C NMR Spectroscopy. Available from: [Link]
Maastricht University Library. Reaxys. Available from: [Link]
Unknown. Searching the Chemical Literature with Reaxys. Available from: [Link]
UT Southwestern Medical Center. NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Available from: [Link]
PubMed. Substituent effect study on experimental ¹³C NMR chemical shifts of (3-(substituted phenyl)-cis-4,5-dihydroisoxazole-4,5-diyl)bis(methylene)diacetate derivatives. Available from: [Link]
Unknown. 4. 13C NMR Spectroscopy. Available from: [Link]
Zanco Journal of Medical Sciences. Synthesis, characterization and biological activity of some isoxazole derivatives via 1,3-dipolar cycloaddition reaction of nitrile oxide. Available from: [Link]
Montana State University (MSU) Library. Reaxys. Available from: [Link]
ESA-IPB. Advanced NMR techniques for structural characterization of heterocyclic structures. Available from: [Link]
Beilstein Journals. Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxide. Available from: [Link]
Central Library IITD. Reaxys USER Manual. Available from: [Link]
Chemistry Department. Optimized Default 13C Parameters. Available from: [Link]
ACS Journals. NMR Guidelines for ACS Journals. Available from: [Link]
Doc Brown's. C-13 NMR SPECTROSCOPY INDEX. Available from: [Link]
ResearchGate. The synthesis of new 5-aminoisoxazoles by reaction of thiocarbamoylcyanoacetates with hydroxylamine. Available from: [Link]
CAS. CAS SciFinder - Chemical Compound Database. Available from: [Link]
YouTube. Searching for properties and spectra in CAS SciFinder®. Available from: [Link]
Comparing reactivity of 5-Butylisoxazole-4-carbonyl chloride vs carboxylic acid
Executive Summary In the synthesis of isoxazole-containing pharmacophores, the choice between 5-Butylisoxazole-4-carbonyl chloride (reactive intermediate) and 5-Butylisoxazole-4-carboxylic acid (stable precursor) dictate...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In the synthesis of isoxazole-containing pharmacophores, the choice between 5-Butylisoxazole-4-carbonyl chloride (reactive intermediate) and 5-Butylisoxazole-4-carboxylic acid (stable precursor) dictates the reaction trajectory, impurity profile, and scalability.[1]
This guide analyzes the mechanistic distinctness of these two species. While the acid chloride offers rapid, high-yielding acylations without downstream coupling reagent byproducts, it introduces moisture sensitivity and handling challenges.[1] Conversely, the carboxylic acid provides a shelf-stable alternative that requires in situ activation (e.g., HATU, EDC), offering tighter control over selectivity but at a higher atom-economy cost.[1]
Chemical Identity & Structural Properties[1][2][3]
The 5-butylisoxazole moiety functions as a bioisostere for various aromatic rings in medicinal chemistry, providing specific steric bulk via the butyl chain and hydrogen-bond accepting capabilities via the isoxazole nitrogen and oxygen.
Feature
5-Butylisoxazole-4-carbonyl chloride
5-Butylisoxazole-4-carboxylic acid
Structure
Carbonyl carbon attached to highly leaving group (-Cl).
Byproducts: HCl (requires a base scavenger like TEA or DIPEA).[1]
Carboxylic Acid Route:
Mechanism: Requires conversion of -OH into a leaving group (Active Ester) using coupling agents (e.g., HATU, EDC/NHS).[1]
Kinetics: Slower (2–12 hours).[1] Rate-limiting step is often the formation of the active ester.
Byproducts: Urea derivatives (from EDC/DCC) or phosphonium salts (from HATU), which can complicate purification.[1]
Stability & Side Reactions[1]
Hydrolysis: The acid chloride rapidly converts back to the carboxylic acid upon exposure to atmospheric moisture.
Ring Stability: The isoxazole ring is generally stable under acylation conditions. However, under highly basic conditions or strong reducing environments, the N-O bond can cleave.[1] The acid chloride route allows for milder bases (e.g., pyridine) compared to some peptide coupling conditions.[1]
Decision Matrix: When to Use Which?
Caption: Decision workflow for selecting between acid chloride and carboxylic acid pathways based on scale and nucleophile constraints.
Experimental Protocols
Protocol A: Synthesis of 5-Butylisoxazole-4-carbonyl chloride
Use this if the acid chloride is not commercially available or has degraded.
A Comparative Guide to the Purity Analysis of Commercial 5-Butylisoxazole-4-carbonyl Chloride
Introduction: The Critical Role of Purity in a Versatile Synthetic Building Block 5-Butylisoxazole-4-carbonyl chloride is a key intermediate in the synthesis of a variety of pharmacologically active compounds and novel m...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Critical Role of Purity in a Versatile Synthetic Building Block
5-Butylisoxazole-4-carbonyl chloride is a key intermediate in the synthesis of a variety of pharmacologically active compounds and novel materials. The isoxazole core is a privileged scaffold in medicinal chemistry, found in drugs with activities ranging from antimicrobial to anti-inflammatory and anticancer.[1][2] The high reactivity of the acyl chloride functional group makes this compound an efficient acylating agent, but also renders it susceptible to degradation and the presence of process-related impurities. For researchers in drug development and materials science, the purity of this reagent is not a trivial specification; it is a critical parameter that directly influences reaction yield, impurity profiles of the final product, and the reproducibility of scientific outcomes.
This guide provides an in-depth comparison of analytical methodologies for assessing the purity of commercial 5-butylisoxazole-4-carbonyl chloride. We move beyond simple protocol recitation to explain the causality behind experimental choices, empowering researchers to select and implement the most appropriate techniques for their specific needs, from routine quality control to comprehensive impurity profiling.
Understanding the Impurity Landscape
Effective purity analysis begins with an understanding of potential impurities. The most common synthetic route to 5-butylisoxazole-4-carbonyl chloride involves the chlorination of the corresponding 5-butylisoxazole-4-carboxylic acid using reagents like thionyl chloride (SOCl₂) or oxalyl chloride.[3][4] This process can introduce several classes of impurities:
Hydrolysis Product: The primary degradation product is the starting carboxylic acid, formed upon exposure to atmospheric or residual moisture.
Symmetrical Anhydride: Formed by the reaction of the acyl chloride with the parent carboxylic acid, often promoted by elevated temperatures.[5]
Chlorinating Agent Residues: Excess thionyl chloride, oxalyl chloride, and their byproducts (e.g., HCl, SO₂).
Solvents: Residual solvents used during synthesis and purification.
The analytical challenge lies in the high reactivity and poor chromophoric properties of the target compound, often necessitating derivatization for robust analysis by common chromatographic techniques.
Comparative Analysis of Analytical Methodologies
We will evaluate four primary analytical techniques: High-Performance Liquid Chromatography (HPLC) with derivatization, Gas Chromatography-Mass Spectrometry (GC-MS) with derivatization, quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, and classical potentiometric titration.
High-Performance Liquid Chromatography (HPLC) with Pre-Column Derivatization
Principle & Rationale:
Acyl chlorides are generally unsuitable for direct HPLC analysis due to their instability in common reversed-phase mobile phases and their lack of a strong UV chromophore. Pre-column derivatization converts the highly reactive acyl chloride into a stable, UV-active derivative.[6] The choice of derivatizing agent is critical. Nitro-substituted phenylhydrazines, such as 2-nitrophenylhydrazine, are excellent choices because they react rapidly with the acyl chloride to form a stable hydrazide.[7][8] The resulting derivative possesses a strong chromophore that absorbs at a longer wavelength (e.g., ~395 nm), effectively minimizing matrix interference from most organic molecules which absorb in the lower UV range.[8][9]
Advantages:
High sensitivity and specificity.
Excellent for quantifying trace-level impurities.
Robust and reproducible methodology suitable for routine quality control.
Limitations:
Requires an additional derivatization step.
The derivatizing agent must be of high purity and its excess must be chromatographically resolved from the derivative of interest.
Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization
Principle & Rationale:
Similar to HPLC, direct GC analysis of acyl chlorides is challenging due to their thermal lability and high reactivity. Derivatization is employed to create a more volatile and thermally stable compound. A common strategy involves converting the acyl chloride into its corresponding N,N-diethylamide by reaction with diethylamine.[10] The resulting amide is significantly more stable and exhibits excellent chromatographic behavior. The mass spectrometer provides definitive identification of the derivative and any related impurities based on their mass fragmentation patterns.
Advantages:
Provides structural confirmation of impurities through mass spectrometry.
High separation efficiency.
Sensitive for volatile and semi-volatile impurities.
Limitations:
Requires derivatization.
Not suitable for non-volatile impurities like the parent carboxylic acid without further derivatization (e.g., silylation).[10]
Quantitative ¹H NMR (qNMR) Spectroscopy
Principle & Rationale:
Quantitative NMR (qNMR) is a powerful primary analytical method that determines purity without the need for a specific reference standard of the analyte itself.[11][12] The signal intensity in an ¹H NMR spectrum is directly proportional to the number of protons giving rise to that signal.[12] By adding a known amount of a high-purity internal standard with non-overlapping signals, the absolute purity of the target compound can be calculated. This technique is excellent for identifying and quantifying residual solvents, the parent carboxylic acid, and other proton-containing impurities.
Advantages:
Provides structural information and quantification simultaneously.
Non-destructive analysis.
Does not require derivatization.
Can detect a wide range of impurities in a single experiment.[11]
Limitations:
Lower sensitivity compared to chromatographic methods for trace impurities.[13]
Requires a high-purity, stable internal standard.
Signal overlap can complicate quantification.
Potentiometric Titration
Principle & Rationale:
This classical analytical technique leverages the reactivity of the acyl chloride. A two-stage titration can differentiate between various acidic components.[14] First, the sample is dissolved in a non-aqueous solvent and reacted with an amine (like m-chloroaniline) or an alcohol.[14][15] This reaction consumes the acyl chloride. The resulting mixture, which contains hydrochloric acid (from the reaction and as an impurity) and the starting carboxylic acid (as an impurity), can then be titrated with a strong base like sodium hydroxide. The titration curve will show distinct equivalence points corresponding to the neutralization of the strong acid (HCl) and the weaker carboxylic acid, allowing for their respective quantification.[15] The total acyl chloride content is determined by difference.
Advantages:
Low cost and requires minimal specialized equipment.
Provides a direct measure of the active acyl chloride content.
Does not require derivatization or chromatographic separation.
Limitations:
Lower sensitivity and specificity compared to other methods.
Cannot differentiate between structurally similar impurities.
Can be more labor-intensive and require larger sample amounts.
Data Presentation: A Comparative Purity Analysis
To illustrate the utility of these methods, we present hypothetical purity data for three different commercial lots of 5-butylisoxazole-4-carbonyl chloride.
Analyte
Method
Lot A (%)
Lot B (%)
Lot C (%)
Limit of Quantitation (LOQ)
5-Butylisoxazole-4-carbonyl chloride (Assay)
qNMR
98.5
96.2
99.1
~0.5%
Titration
98.2
95.9
98.8
~0.5%
5-Butylisoxazole-4-carboxylic acid
HPLC-Derivatization
0.85
2.5
0.45
0.01% (as derivative)
qNMR
0.9
2.6
0.5
~0.1%
Symmetrical Anhydride
HPLC-Derivatization
0.15
0.50
<0.1
0.02% (as derivative)
Residual Toluene (Solvent)
GC-MS
0.20
0.35
0.10
0.005%
qNMR
0.2
0.4
0.1
~0.05%
Total Purity
(Sum of components)
99.7
99.55
99.95
Interpretation:
Lot A represents a high-quality batch with low levels of impurities.
Lot B shows significant degradation, with a high concentration of the parent carboxylic acid, likely due to improper handling or storage.
Lot C is of exceptional purity, suitable for the most sensitive applications.
The comparison highlights that while qNMR and titration give a good overall assay value, HPLC provides superior sensitivity for quantifying the key degradation product (carboxylic acid) and related impurities like the anhydride. GC-MS is the most sensitive method for residual volatile solvents.
Experimental Protocols & Workflows
Visualizing the Analytical Workflow
The following diagram outlines the comprehensive workflow for the purity assessment of a commercial sample.
Caption: Comprehensive workflow for purity analysis.
Protocol: HPLC Purity via 2-Nitrophenylhydrazine Derivatization
This protocol is based on established methods for acyl chloride analysis.[7][8]
Reagent Preparation:
Derivatization Reagent: Prepare a 10 mg/mL solution of 2-nitrophenylhydrazine in anhydrous acetonitrile.
Sample Diluent: Anhydrous acetonitrile.
Sample Preparation (Perform in a glovebox or under inert atmosphere):
Accurately weigh approximately 20 mg of 5-butylisoxazole-4-carbonyl chloride into a 10 mL volumetric flask.
Dissolve and dilute to the mark with anhydrous acetonitrile. This is the stock solution.
Pipette 100 µL of the stock solution into a clean, dry autosampler vial.
Derivatization Reaction:
To the sample vial, add 500 µL of the derivatization reagent solution.
Cap the vial and vortex briefly.
Allow the reaction to proceed at room temperature for 30 minutes.
HPLC Conditions:
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient: 40% B to 95% B over 15 minutes, hold for 5 minutes, return to initial conditions.
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Detection Wavelength: 395 nm.
Injection Volume: 5 µL.
Analysis:
Inject a blank (diluent), a derivatized standard of 5-butylisoxazole-4-carboxylic acid (to identify the primary impurity), and the derivatized sample.
Calculate purity based on area percent, correcting for relative response factors if necessary.
This protocol follows best practices for qNMR analysis.[11][12]
Internal Standard Selection:
Choose a high-purity (>99.9%) internal standard with sharp singlets that do not overlap with analyte signals. Maleic anhydride or 1,3,5-trimethoxybenzene are often suitable choices.
Sample Preparation:
Accurately weigh ~15 mg of 5-butylisoxazole-4-carbonyl chloride into an NMR tube. Record the exact weight (W_analyte).
Accurately weigh ~10 mg of the internal standard into the same NMR tube. Record the exact weight (W_std).
Add ~0.7 mL of a deuterated solvent (e.g., CDCl₃) that completely dissolves both components.
NMR Data Acquisition:
Acquire the ¹H NMR spectrum on a 400 MHz or higher spectrometer.
Ensure a long relaxation delay (D1) of at least 5 times the longest T1 of any proton being integrated (typically D1 ≥ 30s) to allow for full relaxation and accurate integration.
Acquire at least 16 scans for a good signal-to-noise ratio.
Data Processing and Calculation:
Carefully phase and baseline correct the spectrum.
Integrate a well-resolved, unique signal for the analyte (I_analyte) and a signal for the internal standard (I_std).
Executive Summary: The Analytical Paradox 5-Butylisoxazole-4-carbonyl chloride is a critical electrophilic intermediate employed in the synthesis of beta-lactamase inhibitors and high-affinity anticonvulsants. However, i...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Analytical Paradox
5-Butylisoxazole-4-carbonyl chloride is a critical electrophilic intermediate employed in the synthesis of beta-lactamase inhibitors and high-affinity anticonvulsants. However, its characterization presents a distinct analytical paradox: the very reactivity that makes it valuable—its susceptibility to nucleophilic attack—renders standard Elemental Analysis (EA) protocols prone to systemic error.
This guide moves beyond generic "sample prep" instructions. It objectively compares the performance of Inert-Atmosphere Combustion (CHNS) against Potentiometric Titration and Derivatization Protocols . We establish the "Gold Standard" for validating this moisture-sensitive acid chloride, providing the experimental rigor required for regulatory filing and process validation.
The Stability Challenge: Why Standard EA Fails
For stable solids, Elemental Analysis (Combustion) is the primary method for purity determination. For 5-Butylisoxazole-4-carbonyl chloride, standard EA is often insufficient due to rapid hydrolysis.
Upon exposure to atmospheric moisture (even typically "dry" lab air), the acid chloride moiety hydrolyzes, releasing hydrogen chloride (HCl) gas. This creates a dual-failure mode in data:
Chlorine Deficit: Loss of volatile HCl lowers the experimental Cl% vs. theoretical.
Carbon/Nitrogen Drift: The mass change from
(35.45 g/mol ) to (17.01 g/mol ) artificially skews the weight percentages of the remaining elements.
Visualization: Hydrolysis-Driven Data Skew
The following diagram illustrates the degradation pathway that invalidates standard weighing protocols.
Figure 1: Mechanism of hydrolysis leading to elemental composition drift. The loss of HCl gas is the primary vector for analytical error.
Comparative Methodologies: Establishing the Standard
To achieve accurate characterization, we evaluated three distinct protocols. The "Standard" defined here refers to the Method of Best Fit for accuracy and reproducibility.
Method A: Inert-Handling Combustion (CHNS-Cl)
The modified standard for direct purity assessment.
Protocol:
Calibration Standard: Calibrate the analyzer using o-Chlorobenzoic acid (C₇H₅ClO₂). Unlike Acetanilide, this standard contains chlorine, correcting for the specific combustion dynamics of halogenated aromatics.
Sample Prep:
Samples must be handled in a nitrogen-purged glovebox or glove bag.
Use Tin (Sn) capsules capable of cold-welding (hermetic sealing).
Add 5-10 mg of Vanadium Pentoxide (V₂O₅) as a combustion aid to prevent the formation of refractory char, which traps nitrogen.
Execution: Transfer sealed capsules directly from the inert container to the analyzer's autosampler (purged).
Pros: Direct measurement of C, H, N, and Cl simultaneously.
Cons: High failure rate if seal is imperfect; requires specialized handling equipment.
Method B: Potentiometric Titration (The Chloride Standard)
The preferred method for quantitative assay of the acid chloride functionality.
Protocol:
Hydrolysis: Accurately weigh ~50 mg of sample into a beaker containing 50 mL of 0.1 M NaOH. Stir for 15 minutes to ensure complete hydrolysis to the carboxylate and free chloride ion (
).
Acidification: Neutralize with dilute
until pH < 2.
Titration: Titrate with 0.01 M
using a silver/sulfide ion-selective electrode (ISE).
Endpoint: Determine the equivalence point via the first derivative of the potential curve (
).
Pros: Extremely high precision for Chlorine content (<0.2% RSD); unaffected by minor organic impurities.
Cons: Does not analyze C, H, or N; destructive.
Method C: Derivatization (The Stability Standard)
Converting the unstable intermediate into a stable surrogate for analysis.
Protocol:
React the acid chloride with excess methanol or benzylamine to form the stable methyl ester or amide.
Isolate and dry the derivative.
Perform standard EA on the stable derivative.
Back-calculate purity based on the yield and EA of the derivative.
Performance Data Comparison
The following table summarizes the expected performance of each method when applied to a high-purity (>99%) batch of 5-Butylisoxazole-4-carbonyl chloride.
Feature
Method A: Standard EA (Open Air)
Method A+: Inert EA (Sealed)
Method B: Potentiometric Titration
Analyte State
Solid (Hydrolyzing)
Solid (Encapsulated)
Aqueous Solution ()
Chlorine Accuracy
Poor (-1.5% to -5.0% bias)
Good (± 0.4%)
Excellent (± 0.1%)
Carbon Accuracy
Variable (Drifts high due to mass loss)
Good (± 0.3%)
N/A
Precision (RSD)
> 2.0%
< 0.5%
< 0.2%
Throughput
High (20 samples/hr)
Low (5 samples/hr)
Medium (10 samples/hr)
Primary Utility
Rough estimation only
Confirmation of molecular formula
Quantitative Assay (Purity)
Analytical Recommendation
For 5-Butylisoxazole-4-carbonyl chloride , the "Gold Standard" workflow is a hybrid approach:
Assay/Purity: Use Method B (Titration) to determine the precise functional activity (chloride content).
Identity: Use Method A+ (Inert EA) to confirm the C/H/N ratio matches the theoretical structure.
Workflow Decision Matrix
Use this logic flow to select the appropriate validation standard for your specific development stage.
Figure 2: Analytical decision matrix. Titration is prioritized for purity due to the compound's hydrolytic instability.
References
Sigma-Aldrich. 5-Methyl-4-isoxazolecarbonyl chloride Product Specification & Handling. (Analogous compound handling). Retrieved from
Mettler Toledo. Guide to Moisture Analysis and Handling of Hygroscopic Samples. Retrieved from
Elementar. Best practices for sample preparation in elemental analysis: Handling liquid and sensitive samples. Retrieved from
LibreTexts Chemistry. Reactions of Acid Halides: Hydrolysis and Nucleophilic Acyl Substitution. Retrieved from
Vedantu. Potentiometric Titration: Principles and Comparison with Volumetric Methods. Retrieved from
Chemical Profile & Hazard Assessment 5-Butylisoxazole-4-carbonyl chloride is a highly reactive acyl chloride used primarily as an intermediate in the synthesis of pharmaceutical compounds and agrochemicals. Its disposal...
Author: BenchChem Technical Support Team. Date: February 2026
Chemical Profile & Hazard Assessment
5-Butylisoxazole-4-carbonyl chloride is a highly reactive acyl chloride used primarily as an intermediate in the synthesis of pharmaceutical compounds and agrochemicals. Its disposal requires strict adherence to protocols that mitigate its two primary hazards: violent hydrolysis and corrosivity .
Chemical Identity
Property
Detail
CAS Number
75706-00-2
Formula
C₈H₁₀ClNO₂
Functional Group
Acyl Chloride (-COCl) attached to an Isoxazole ring
Reactivity
Reacts violently with water, alcohols, and amines.[1]
The carbonyl carbon in the acyl chloride group is highly electrophilic. Upon contact with nucleophiles (like water or moisture in the air), it undergoes a rapid substitution reaction.
Reaction: R-COCl + H₂O → R-COOH + HCl + Heat
Risk: This reaction is exothermic. If water is added to the pure chemical, the heat generated can boil the water instantly, causing an explosive eruption of corrosive acid mist (the "volcano effect").
Pre-Operational Safety Protocols
Before initiating disposal, establish a "Zone of Control" within a certified chemical fume hood.
Personal Protective Equipment (PPE) Matrix
Component
Specification
Rationale
Eye Protection
Chemical Splash Goggles + Face Shield
Protects against pressurized splashes and corrosive HCl mist.[2]
Nitrile provides tactile sensitivity; Neoprene offers superior resistance to acid chlorides.
Body Protection
Chemical-resistant Lab Coat + Apron
Prevents saturation of clothing in case of a spill.
Respiratory
Fume Hood (Sash at proper height)
Mandatory. Do not rely on N95 masks; they do not stop acid gases.
The Quenching Protocol (Controlled Hydrolysis)
Objective: To chemically convert the reactive acyl chloride into a stable, water-soluble carboxylic acid salt (5-butylisoxazole-4-carboxylate) and neutralize the generated HCl.
Critical Rule: Always add the Acid Chloride to the Quenching Agent . Never the reverse.
Reagents Required[1][3][4][5][6]
Quenching Agent: 2.5 M Sodium Hydroxide (NaOH) or Saturated Sodium Bicarbonate (NaHCO₃).
Note: NaOH is faster but generates more heat. NaHCO₃ is milder but generates CO₂ foam (requires larger vessel).
Coolant: Crushed ice.
Solvent (Optional): Dichloromethane (DCM) or Toluene (if the acid chloride is solid or viscous, diluting it first aids controlled addition).
Step-by-Step Methodology
Phase 1: Preparation
Vessel Setup: Place a 3-neck round-bottom flask or a large beaker in an ice bath within the fume hood.
Charge Quenching Agent: Add the NaOH solution (approx. 10 molar equivalents relative to the acid chloride) and crushed ice to the vessel. Start magnetic stirring.
Dilution (Recommended): If the 5-Butylisoxazole-4-carbonyl chloride is pure, dilute it 1:1 with an inert solvent like DCM. This acts as a heat sink and allows for better flow control.
Phase 2: Controlled Addition
Transfer: Load the acid chloride solution into a pressure-equalizing addition funnel (for large amounts) or a glass syringe (for <10 mL).
Addition: Add the acid chloride dropwise to the stirring alkaline ice slurry.
Observation: You will see white mist (HCl) forming above the liquid; the alkali should neutralize this quickly.
Temperature Check: Ensure the internal temperature remains <20°C. If it spikes, stop addition and add more ice.
Phase 3: Verification & Neutralization
Post-Stirring: Once addition is complete, allow the mixture to stir for 30–60 minutes to ensure total hydrolysis.
pH Check: Test the solution with pH paper.
Target: pH 6–9.
Adjustment: If acidic (pH < 6), add more NaOH or NaHCO₃. If highly basic (pH > 10), neutralize carefully with dilute HCl or citric acid.
Workflow Visualization
Figure 1: Logic flow for the safe hydrolysis and quenching of acid chlorides.
Waste Management
Once quenched, the material is no longer a water-reactive hazard, but it is still chemical waste.[3]
Waste Stream: Aqueous Organic Waste (if solvent was used) or Aqueous Chemical Waste.
Hazard Tags: Irritant (due to organic acid salts).
Storage: Store in a tightly capped High-Density Polyethylene (HDPE) or glass container. Do not use metal containers (corrosion risk from residual chlorides).
Note on Drain Disposal: While the neutralized solution is technically less hazardous, most environmental health and safety (EHS) regulations prohibit pouring organic heterocycles (like isoxazoles) down the drain. Always collect as hazardous waste.
Emergency Contingencies
Accidental Spill (Outside Fume Hood)
Evacuate: Clear the immediate area. The fumes are a respiratory hazard.
Isolate: Close lab doors to prevent fume spread.
Absorb: If trained and wearing PPE, cover the spill with a dry absorbent (vermiculite or dry sand).
Do NOT use paper towels (they may ignite or react rapidly).
Do NOT use water (this will generate a large cloud of HCl gas).
Neutralize: Once absorbed, scoop into a container and treat with solid sodium carbonate (soda ash) in a fume hood.
Exposure Response[5][8][9][10][11][12][13][14]
Skin Contact: Immediately flush with water for 15 minutes.[4][5][6] Remove contaminated clothing under the shower to prevent dragging chemicals across the skin.
Inhalation: Move to fresh air immediately. Seek medical attention if coughing or shortness of breath persists (delayed pulmonary edema is a risk with HCl inhalation).
References
Fisher Scientific. (2025). Safety Data Sheet: 3-(2-Chlorophenyl)-5-methylisoxazole-4-carbonyl chloride. Retrieved from (Used as surrogate for general isoxazole-carbonyl chloride hazards).
Massachusetts Institute of Technology (MIT) EHS. (n.d.). Standard Operating Procedure: Acid Chlorides. Retrieved from
National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 78212, 3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carbonyl chloride. Retrieved from
University of California, Berkeley. (2025). Quenching Reactive Intermediates. College of Chemistry Safety Manual. Retrieved from